N-Me-p-nitro-Phe-OH

• CAS: 70663-55-7

Core Science & Biosynthesis

An In-depth Technical Guide to N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) is a non-proteinogenic amino acid that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and materials science. Its unique structural features—an N-methylated backbone and a para-nitro-substituted phenyl ring—confer advantageous properties, making it a valuable building block for the synthesis of complex molecules with tailored functions. This guide provides a comprehensive overview of the chemical properties, structure, synthesis, and applications of N-Me-p-nitro-Phe-OH, with a focus on its practical utility in research and development.

Chemical Structure and Identification

The foundational step in understanding the utility of N-Me-p-nitro-Phe-OH is a thorough characterization of its molecular structure. The presence of a methyl group on the alpha-amino group and a nitro group on the phenyl ring are key determinants of its chemical behavior.

Caption: Chemical structure of N-Methyl-p-nitrophenylalanine.

Table 1: Chemical Identifiers for N-Me-p-nitro-Phe-OH

Identifier	Value
IUPAC Name	(2S)-2-(methylamino)-3-(4-nitrophenyl)propanoic acid
Synonyms	N-Me-L-Phe(4-NO2)-OH, N-Me-p-nitro-L-Phe-OH[1]
CAS Number	70663-55-7[1]
Molecular Formula	C₁₀H₁₂N₂O₄[1]
Molecular Weight	224.21 g/mol [1]
PubChem ID	23384103[1]
MDL Number	MFCD00038839[1]

Physicochemical Properties

The physical and chemical properties of N-Me-p-nitro-Phe-OH dictate its handling, storage, and application in various experimental settings.

Table 2: Physicochemical Properties of N-Me-p-nitro-Phe-OH

Property	Value
Appearance	White to light yellow solid[1]
Optical Rotation	[α]D²⁵ = +49 ± 2º (c=1 in 0.5N NaOH)[1]
Purity	≥ 98% (HPLC)[1]
Solubility	Information on quantitative solubility is limited, but it is generally soluble in polar organic solvents like DMF and DMSO, and aqueous bases.
Storage Conditions	Store at 0-8 °C[1]

Synthesis of N-Me-p-nitro-Phe-OH

The synthesis of N-Me-p-nitro-Phe-OH can be approached through a multi-step process, typically involving the nitration of L-phenylalanine followed by N-methylation. The following protocol is a representative, conceptual workflow based on established chemical transformations.

Caption: Conceptual workflow for the synthesis of N-Me-p-nitro-Phe-OH.

Experimental Protocol: Synthesis of p-Nitro-L-phenylalanine (Precursor)

This protocol is adapted from a known procedure for the nitration of L-phenylalanine[2].

• Dissolution: Dissolve 10.0 g (60.6 mmoles) of L-phenylalanine in 16 ml of concentrated sulfuric acid (95-98%) at 0°C with stirring.

• Nitration: Slowly add 3.0 ml of fuming nitric acid (90%) dropwise to the stirring solution, ensuring the temperature is maintained at approximately 0°C.

• Reaction Quenching: After the addition is complete, allow the solution to stir for an additional 10-15 minutes. Pour the reaction mixture over approximately 200 ml of ice and dilute to about 700 ml with water.

• Neutralization and Filtration: Heat the solution to a boil and neutralize with lead(II) carbonate (approx. 80 g). Filter the resulting precipitate.

• Work-up: Treat the supernatant with hydrogen sulfide gas to precipitate any remaining lead ions, and filter again. Reduce the filtrate volume to one-third.

• Crystallization: The solid product will form upon cooling. Filter the solid and wash with 95% ethanol. Recrystallize from boiling water to yield p-nitrophenylalanine.

Experimental Protocol: N-Methylation (General Procedure)

A common strategy for the N-methylation of amino acids involves the use of a suitable protecting group for the amino function, followed by methylation and deprotection. The Fukuyama amine synthesis is a widely used method for this purpose[3].

• Protection: The primary amino group of p-nitro-L-phenylalanine is first protected with a suitable group such as Boc (di-tert-butyl dicarbonate) or Fmoc (9-fluorenylmethoxycarbonyl chloride).

• Methylation: The protected amino acid is then treated with a methylating agent, such as methyl iodide (CH₃I), in the presence of a base (e.g., sodium hydride or potassium tert-butoxide) in an appropriate solvent like DMF.

• Deprotection: The protecting group is subsequently removed under conditions that do not affect the rest of the molecule (e.g., TFA for Boc, piperidine for Fmoc).

• Purification: The final product, N-Me-p-nitro-Phe-OH, is purified by techniques such as recrystallization or chromatography.

Spectroscopic Characterization

Mass Spectrometry (MS)

A mass spectrum for N-Methyl-4-nitro-L-phenylalanine is available, confirming its molecular weight[4]. The expected mass-to-charge ratio (m/z) for the molecular ion [M+H]⁺ would be approximately 225.22.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the alpha-proton, the beta-protons, and the N-methyl protons. The aromatic protons will likely appear as two doublets in the downfield region (around 7.5-8.2 ppm) due to the para-substitution. The alpha-proton will be a multiplet, and the beta-protons will appear as a multiplet further upfield. The N-methyl group will be a singlet at around 2.5-3.0 ppm.

• ¹³C NMR: The carbon NMR spectrum will show signals for the carboxyl carbon (around 170-180 ppm), the aromatic carbons (in the 110-150 ppm range), the alpha-carbon (around 50-60 ppm), the beta-carbon, and the N-methyl carbon (around 30-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the different functional groups present in the molecule. Key expected peaks include: a broad O-H stretch from the carboxylic acid, C=O stretch of the carboxylic acid, N-O stretches from the nitro group (asymmetric and symmetric), C-H stretches from the aromatic ring and alkyl groups, and C=C stretches from the aromatic ring.

Applications in Research and Development

N-Me-p-nitro-Phe-OH is a versatile tool in several areas of scientific research, primarily due to the unique properties imparted by its N-methyl and p-nitro substitutions.

Peptide Synthesis and Peptidomimetics

The incorporation of N-methylated amino acids into peptides is a well-established strategy to enhance their therapeutic potential. N-methylation can:

• Increase Proteolytic Stability: The N-methyl group sterically hinders the approach of proteases, thereby increasing the in vivo half-life of the peptide.

• Modulate Conformation: The presence of the N-methyl group restricts the conformational flexibility of the peptide backbone, which can lead to a more defined secondary structure. This can be advantageous for receptor binding and selectivity.

• Enhance Membrane Permeability: By replacing an N-H bond with an N-CH₃ group, the hydrogen bonding capacity of the peptide backbone is reduced, which can improve its lipophilicity and ability to cross cell membranes.

The p-nitro group on the phenyl ring can also serve as a useful probe. It can be used as a quencher in Förster Resonance Energy Transfer (FRET) studies or as an infrared (IR) probe to monitor the local environment within a peptide or protein.

Biochemical and Pharmaceutical Research

Beyond peptide synthesis, N-Me-p-nitro-Phe-OH serves as a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals[1]. The nitro group can be readily reduced to an amino group, providing a handle for further chemical modifications. This makes it a key intermediate in the development of drugs targeting a range of conditions, including neurological disorders[1]. The unique electronic properties of the nitroaromatic ring can also be exploited in the design of enzyme inhibitors and molecular probes.

Safety and Handling

Detailed toxicological data for N-Me-p-nitro-Phe-OH is not extensively documented. However, based on its structure and related compounds like p-nitrophenol, appropriate safety precautions should be taken.

General Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.

• Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents. The recommended storage temperature is 0-8 °C[1].

Disposal:

• Dispose of the chemical and its container in accordance with local, state, and federal regulations.

Conclusion

N-Methyl-p-nitrophenylalanine is a specialized amino acid derivative with significant potential in chemical and biological research. Its unique structural attributes provide a powerful tool for medicinal chemists and biochemists to design and synthesize novel peptides and small molecules with enhanced properties. A thorough understanding of its chemical properties, synthesis, and safe handling is crucial for its effective utilization in advancing scientific discovery and drug development.

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Synthesis of N-Methyl-4-nitro-L-phenylalanine: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis of N-Methyl-4-nitro-L-phenylalanine, a crucial building block in contemporary drug discovery and biochemical research. The document delineates the strategic considerations for its synthesis, focusing on a robust and widely applicable methodology. Detailed experimental protocols, from the preparation of the starting material to the final product, are presented with an emphasis on the underlying chemical principles and practical insights for successful execution. This guide is intended for researchers, chemists, and professionals in the field of drug development seeking a thorough understanding of the synthesis of this important non-canonical amino acid.

Introduction: The Significance of N-Methyl-4-nitro-L-phenylalanine

N-Methyl-4-nitro-L-phenylalanine is a synthetic amino acid derivative that has garnered significant attention in medicinal chemistry and peptide design. The incorporation of an N-methyl group into the peptide backbone imparts several advantageous properties, including enhanced metabolic stability, increased cell permeability, and conformational rigidity.[1] The presence of the 4-nitro group on the phenyl ring further extends its utility, serving as a versatile chemical handle for further modifications and as a photo-activatable group in biological studies.

This unique combination of structural features makes N-Methyl-4-nitro-L-phenylalanine a valuable component in the synthesis of novel peptides and peptidomimetics with tailored pharmacological profiles.[2] Its applications span various therapeutic areas, including the development of enzyme inhibitors, receptor ligands, and probes for studying protein-protein interactions.[2] A thorough understanding of its synthesis is therefore paramount for researchers aiming to leverage its potential in their scientific endeavors.

Strategic Approach to Synthesis

The synthesis of N-Methyl-4-nitro-L-phenylalanine can be logically dissected into two primary stages: the preparation of the precursor, 4-nitro-L-phenylalanine, and the subsequent N-methylation of this intermediate. This guide will focus on a well-established and reliable approach for each stage.

Caption: Overall synthetic strategy for N-Methyl-4-nitro-L-phenylalanine.

Synthesis of the Precursor: 4-Nitro-L-phenylalanine

The initial step involves the regioselective nitration of the commercially available L-phenylalanine. This electrophilic aromatic substitution reaction introduces a nitro group at the para position of the phenyl ring.

Underlying Principles of Nitration

The nitration of L-phenylalanine is typically achieved using a mixture of concentrated nitric acid and sulfuric acid. Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The reaction conditions, particularly the temperature, must be carefully controlled to prevent over-nitration and side reactions.

Caption: Simplified mechanism of the nitration of phenylalanine.

Experimental Protocol: Nitration of L-Phenylalanine

Materials:

• L-Phenylalanine

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Deionized Water

• Ice

Procedure:

• In a flask equipped with a magnetic stirrer and cooled in an ice-salt bath, slowly add L-phenylalanine to concentrated sulfuric acid while maintaining the temperature below 5 °C.

• Once the L-phenylalanine is completely dissolved, add concentrated nitric acid dropwise to the solution, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the resulting solution with a suitable base (e.g., ammonium hydroxide or sodium carbonate) to precipitate the 4-nitro-L-phenylalanine.

• Filter the crude product, wash with cold deionized water, and dry under vacuum.

• Recrystallize the product from hot water to obtain pure 4-nitro-L-phenylalanine.

Parameter	Value
Typical Yield	60-70%
Appearance	White to pale yellow crystalline solid
Purity (HPLC)	>98%

N-Methylation of 4-Nitro-L-phenylalanine

The introduction of the methyl group onto the nitrogen atom of 4-nitro-L-phenylalanine is a critical step. While several methods exist for the N-methylation of amino acids, the Fukuyama amine synthesis offers a mild and efficient route, particularly suitable for substrates with sensitive functional groups.[1]

The Fukuyama Amine Synthesis: A Robust Methodology

The Fukuyama amine synthesis involves a three-step sequence:

• Protection: The primary amine of the amino acid is protected with a 2-nitrobenzenesulfonyl (nosyl) group.

• Methylation: The resulting sulfonamide is then methylated.

• Deprotection: The nosyl group is selectively removed to yield the N-methylated amino acid.

The nosyl group is an excellent choice for this transformation due to its ability to activate the N-H bond for alkylation and its facile removal under mild conditions that do not affect the nitro group on the phenyl ring.[3]

Caption: Workflow of the Fukuyama amine synthesis for N-methylation.

Experimental Protocol: N-Methylation via Fukuyama Synthesis

Step 1: Nosyl Protection

Materials:

• 4-Nitro-L-phenylalanine

• 2-Nitrobenzenesulfonyl chloride (Nosyl chloride)

• Sodium bicarbonate

• Dioxane

• Water

Procedure:

• Dissolve 4-nitro-L-phenylalanine in a mixture of dioxane and water.

• Add sodium bicarbonate to the solution.

• Cool the mixture to 0 °C and add a solution of 2-nitrobenzenesulfonyl chloride in dioxane dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Acidify the reaction mixture with dilute HCl and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the nosyl-protected amino acid.

Step 2: N-Methylation

Materials:

• N-(2-Nitrobenzenesulfonyl)-4-nitro-L-phenylalanine

• Methyl iodide or Dimethyl sulfate

• Potassium carbonate

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the nosyl-protected amino acid in anhydrous DMF.

• Add potassium carbonate to the solution.

• Add the methylating agent (methyl iodide or dimethyl sulfate) and stir the mixture at room temperature for 12-24 hours.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the methylated sulfonamide.

Step 3: Nosyl Deprotection

Materials:

• N-Methyl-N-(2-Nitrobenzenesulfonyl)-4-nitro-L-phenylalanine

• Thiophenol

• Potassium carbonate

• Acetonitrile

Procedure:

• Dissolve the methylated sulfonamide in acetonitrile.

• Add potassium carbonate and thiophenol to the solution.

• Stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Dilute the reaction mixture with water and wash with diethyl ether to remove the disulfide byproduct.

• Acidify the aqueous layer with dilute HCl and purify the product by recrystallization or column chromatography.

Characterization of N-Methyl-4-nitro-L-phenylalanine

Thorough characterization of the final product is essential to confirm its identity and purity.

Property	Value	Source
Molecular Formula	C₁₀H₁₂N₂O₄	[2]
Molecular Weight	224.21 g/mol	[2]
Appearance	White to light yellow solid	[2]
Purity (HPLC)	≥ 98%	[2]
Optical Rotation	[α]D²⁵ = +49 ± 2º (c=1 in 0.5N NaOH)	[2]
CAS Number	70663-55-7	[2]

Spectroscopic Data (Predicted/Typical):

• ¹H NMR (DMSO-d₆, 400 MHz): δ 8.18 (d, J=8.8 Hz, 2H), 7.55 (d, J=8.8 Hz, 2H), 4.0-4.2 (m, 1H), 3.0-3.2 (m, 2H), 2.55 (s, 3H).

• ¹³C NMR (DMSO-d₆, 100 MHz): δ 172-174, 147-149, 145-147, 130-132, 123-125, 60-62, 36-38, 30-32.

• Mass Spectrometry (ESI+): m/z 225.08 [M+H]⁺.

Conclusion

The synthesis of N-Methyl-4-nitro-L-phenylalanine, while requiring a multi-step approach, is achievable through well-established synthetic methodologies. The nitration of L-phenylalanine followed by the Fukuyama N-methylation protocol provides a reliable and efficient route to this valuable non-canonical amino acid. Careful control of reaction conditions and thorough purification of intermediates are key to obtaining the final product in high purity. This guide provides the necessary theoretical framework and practical protocols to enable researchers to successfully synthesize N-Methyl-4-nitro-L-phenylalanine for their research and development activities.

References

• Aurelio, L., Brownlee, R. T. C., & Hughes, A. B. (2004). N-Methylated α-Amino Acids in Peptides and Peptidomimetics. Chemical Reviews, 104(12), 5823–5856.
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N-Me-p-nitro-Phe-OH CAS number and molecular weight

An In-Depth Technical Guide to N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH)

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of N-Methyl-p-nitrophenylalanine, a specialized amino acid derivative critical in contemporary biochemical and pharmaceutical research. We will delve into its fundamental properties, strategic applications in drug discovery, and detailed methodologies for its synthesis and incorporation into larger molecules.

Core Compound Identification and Properties

N-Methyl-p-nitrophenylalanine, systematically known as (2S)-2-(methylamino)-3-(4-nitrophenyl)propanoic acid, is a non-proteinogenic amino acid. The introduction of a methyl group on the alpha-amine and a nitro group on the para position of the phenyl ring confers unique steric and electronic properties, making it a valuable tool for medicinal chemists and peptide scientists.

These modifications distinguish it from its parent amino acid, L-phenylalanine, by enhancing its metabolic stability and altering its conformational preferences. The electron-withdrawing nitro group, in particular, increases the compound's reactivity and serves as a useful spectroscopic probe.[1]

Physicochemical Data Summary

A compilation of the key identifying and physical properties of N-Methyl-4-nitro-L-phenylalanine is presented below for quick reference.

Property	Value	Source
CAS Number	70663-55-7	[1]
Molecular Formula	C₁₀H₁₂N₂O₄	[1]
Molecular Weight	224.21 g/mol	[1][2]
Appearance	White to light yellow solid	[1]
Purity	≥ 98% (HPLC)	[1]
Optical Rotation	[a]D25 = +49 ± 2º (C=1 in 0.5N NaOH)	[1]
Storage Conditions	0-8 °C	[1]

Strategic Applications in Research and Development

The unique structural attributes of N-Me-p-nitro-Phe-OH make it a versatile building block in several areas of advanced scientific research.

Pharmaceutical and Drug Development

This compound is a key intermediate in the synthesis of various pharmaceuticals.[1] The incorporation of N-methyl amino acids into peptide-based drug candidates is a well-established strategy to enhance pharmacokinetic properties. N-methylation prevents the formation of hydrogen bonds at the amide nitrogen, which can lead to increased membrane permeability and resistance to proteolytic degradation.[3] The nitro group can also be a precursor for an amino group, allowing for further chemical modifications, or can be involved in specific interactions with biological targets. It is particularly noted for its use in developing therapeutics for neurological disorders.[1]

Biochemical and Mechanistic Studies

In biochemical research, N-Me-p-nitro-Phe-OH is utilized in studies of protein synthesis and enzyme activity.[1] Its structural similarity to natural amino acids allows it to be incorporated into peptides, where it can act as a probe to investigate protein-protein interactions and enzyme mechanisms.[1] The nitroaromatic ring can serve as a quencher in Förster resonance energy transfer (FRET) studies or as an infrared probe to study peptide conformation and dynamics.

Synthesis and Chemical Methodologies

The synthesis of N-methylated amino acids, including N-Me-p-nitro-Phe-OH, requires specific chemical strategies to achieve selective methylation of the alpha-amino group without compromising the stereochemical integrity of the chiral center.

General Synthesis Workflow

A common approach to synthesizing N-Me-p-nitro-Phe-OH involves a multi-step process that typically starts from L-phenylalanine. The workflow involves nitration of the phenyl ring, followed by N-methylation. The choice of protecting groups is critical to prevent side reactions.

Caption: A generalized workflow for the synthesis of N-Me-p-nitro-Phe-OH.

Detailed Experimental Protocol: Nitration of L-Phenylalanine

This protocol describes the foundational step of introducing the nitro group onto the phenyl ring of L-phenylalanine. This method is based on established nitration procedures for aromatic compounds.[4][5]

Materials:

• L-Phenylalanine

• Concentrated Sulfuric Acid (H₂SO₄, 95-98%)

• Concentrated Nitric Acid (HNO₃, 90%)

• Ice

• Lead(II) Carbonate (PbCO₃)

• Hydrogen Sulfide (H₂S) gas

• 95% Ethanol

Procedure:

• Reaction Setup: In a flask cooled to 0°C, dissolve 10.0 g of L-phenylalanine in 16 ml of concentrated H₂SO₄.[4]

• Nitration: While maintaining the temperature at approximately 0°C, add 3.0 ml of 90% HNO₃ dropwise to the stirring solution.[4]

• Reaction Quenching: After the addition is complete, allow the solution to stir for an additional 10-15 minutes. Pour the reaction mixture over approximately 200 ml of ice.[4]

• Neutralization: Dilute the solution with water to about 700 ml. Heat the solution to a boil and neutralize it by carefully adding PbCO₃ (approx. 80 g) until the effervescence ceases.[4]

• Filtration and Purification: Filter the resulting precipitate (PbSO₄). Treat the supernatant with H₂S gas to precipitate any remaining lead ions as PbS, and filter again.[4]

• Isolation: Reduce the volume of the resulting filtrate to one-third of its original volume by evaporation. The solid p-nitrophenylalanine will precipitate.[4]

• Final Product: Filter the solid product and wash it with 95% ethanol. The product can be further purified by recrystallization from boiling water.[4]

Self-Validation: The success of this synthesis is validated at several stages. The formation of the nitro group can be confirmed by spectroscopic methods such as ¹H-NMR, where a characteristic downfield shift of the aromatic protons is observed. The purity of the final product is typically assessed by HPLC, and its identity is confirmed by mass spectrometry.

Conclusion

N-Methyl-p-nitrophenylalanine is a highly valuable, non-natural amino acid that provides chemists and biologists with a powerful tool for modulating the properties of peptides and other bioactive molecules. Its unique combination of N-methylation for enhanced stability and a nitro group for versatile chemical functionality and probing capabilities ensures its continued importance in the fields of medicinal chemistry and biochemical research.

References

• 4-Nitro-L-phenylalanine methyl ester. PubChem, National Center for Biotechnology Information. [Link]

• Sun, D., Zhang, L., & Wang, J. (2010). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. RASAYAN Journal of Chemistry. [Link]

• Synthesis of p-nitrophenylalanine. PrepChem.com. [Link]

• Study on the synthesis of L-4-nitrophenylalanine. ResearchGate. [Link]

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A Deep Dive into the Solubility of N-Methyl-p-nitrophenylalanine in Organic Solvents: A Technical Guide for Researchers

This guide provides a comprehensive technical overview of the solubility characteristics of N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH), a specialized amino acid derivative of significant interest in biochemical research and pharmaceutical development.[1] For researchers, scientists, and drug development professionals, understanding and controlling the solubility of such unique molecules is paramount for advancing scientific inquiry and formulating effective therapeutics. This document moves beyond a simple recitation of data, offering in-depth theoretical grounding, practical experimental methodologies, and predictive insights to empower your research.

Unveiling the Molecule: Physicochemical Properties of N-Me-p-nitro-Phe-OH

N-Methyl-p-nitrophenylalanine is a derivative of the amino acid phenylalanine, characterized by the presence of a methyl group on the alpha-amino nitrogen and a nitro group at the para position of the phenyl ring. These modifications significantly influence its physicochemical properties and, consequently, its solubility profile.

Key Molecular Features Influencing Solubility:

• N-Methylation: The introduction of a methyl group to the amino group increases the molecule's lipophilicity.[2][3] This modification can disrupt the hydrogen bonding network that is prominent in unmodified amino acids, potentially leading to increased solubility in certain organic solvents.[2][3] Studies on N-methylated amino acid derivatives have shown that this modification can lead to an increase in aqueous solubility and polarization, alongside increased lipophilicity.[2][3]

• Para-Nitro Group: The nitro group is a strong electron-withdrawing group, which introduces a significant dipole moment to the molecule. This enhances its polar nature and potential for interactions with polar solvents.

• Carboxylic Acid Group: The presence of the carboxylic acid moiety allows for hydrogen bonding and potential deprotonation to form a carboxylate, which would dramatically increase solubility in polar protic solvents.

• Aromatic Ring: The phenyl ring contributes to the molecule's hydrophobicity and potential for pi-pi stacking interactions.

Physicochemical Properties Summary:

Property	Value/Description	Source
Molecular Formula	C₁₀H₁₂N₂O₄	[1]
Molecular Weight	224.21 g/mol	[1]
Appearance	White to light yellow solid	[1]
General Solubility	Limited solubility in water.[4] Generally soluble in many organic solvents.	[5]

The Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[6] Polar solutes dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents. The solubility of N-Me-p-nitro-Phe-OH in a given organic solvent is governed by the interplay of intermolecular forces between the solute and the solvent molecules.

Hansen Solubility Parameters (HSP): A Powerful Predictive Tool

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters (HSP).[7][8] This model deconstructs the total cohesive energy of a substance into three components:

• δd (Dispersion forces): Arising from temporary fluctuating dipoles.

• δp (Polar forces): Stemming from permanent dipoles.

• δh (Hydrogen bonding): Representing the energy of hydrogen bonds.

The principle is that substances with similar HSP values are likely to be miscible. The "distance" (Ra) between the HSP of two substances can be calculated, and a smaller distance implies a higher likelihood of solubility.

Below is a table of HSP for common organic solvents to aid in preliminary solvent selection.

Table of Hansen Solubility Parameters for Common Organic Solvents:

Solvent	δd (MPa⁰.⁵)	δp (MPa⁰.⁵)	δh (MPa⁰.⁵)
Acetone	15.5	10.4	7.0
Acetonitrile	15.3	18.0	6.1
1-Butanol	16.0	5.7	15.8
N,N-Dimethylformamide (DMF)	17.4	13.7	11.3
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Ethanol	15.8	8.8	19.4
Ethyl Acetate	15.8	5.3	7.2
Hexane	14.9	0.0	0.0
Methanol	14.7	12.3	22.3
Toluene	18.0	1.4	2.0

Source: Adapted from Hansen Solubility Parameters data.[4][9]

Based on the structure of N-Me-p-nitro-Phe-OH, it is expected to have significant polar (δp) and hydrogen bonding (δh) components. Therefore, solvents with high δp and δh values, such as DMF, DMSO, and alcohols, are predicted to be good solvents.

Experimental Determination of Solubility: A Practical Guide

While theoretical predictions are valuable, experimental determination remains the gold standard for accurate solubility data. The choice of method often depends on the stage of research, with a trade-off between throughput and thermodynamic rigor.

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between thermodynamic and kinetic solubility.[10][11]

• Thermodynamic Solubility: Represents the true equilibrium solubility of a compound in a solvent. It is determined by allowing an excess of the solid compound to equilibrate with the solvent over a sufficient period. The shake-flask method is the most reliable for determining thermodynamic solubility.[11]

• Kinetic Solubility: Refers to the concentration of a compound that can be reached when a solution (often in a high-solubility solvent like DMSO) is rapidly diluted into an aqueous buffer. This method is higher-throughput and often used in early drug discovery screening.[12]

For the purpose of this guide, we will focus on the determination of thermodynamic solubility, which provides a more fundamental understanding of the compound's properties.

Protocol: Shake-Flask Method for Thermodynamic Solubility Determination

This protocol outlines the steps for determining the thermodynamic solubility of N-Me-p-nitro-Phe-OH in an organic solvent.

Materials:

• N-Me-p-nitro-Phe-OH (solid)

• Selected organic solvent(s)

• Vials with screw caps

• Orbital shaker or rotator

• Constant temperature incubator or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Workflow Diagram:

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid N-Me-p-nitro-Phe-OH to a series of vials. The excess solid should be clearly visible.

  • Accurately add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials on an orbital shaker or rotator in a constant temperature environment (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24 to 72 hours). It is advisable to test different time points to ensure equilibrium has been reached.

• Sample Collection and Preparation:

  • Remove the vials from the shaker and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Filter the supernatant through a syringe filter to remove any undissolved particles. This step is critical to avoid artificially high solubility readings.

  • Dilute the filtered solution with a suitable solvent (often the mobile phase of the HPLC method) to a concentration within the linear range of the analytical method.

• Quantification by HPLC:

  • Prepare a series of standard solutions of N-Me-p-nitro-Phe-OH of known concentrations.

  • Analyze the standard solutions and the diluted sample solutions by HPLC.

  • Construct a calibration curve by plotting the peak area (or height) versus the concentration of the standard solutions.

  • Determine the concentration of N-Me-p-nitro-Phe-OH in the diluted sample solutions from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units (e.g., mg/mL, mol/L, or % w/v).

Solubility Profile of N-Me-p-nitro-Phe-OH: An Educated Estimation

While comprehensive experimental data is pending, we can provide a qualitative and estimated quantitative solubility profile based on the molecule's structure and the known properties of similar compounds.

Qualitative Solubility Profile:

• High Solubility: Expected in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO)[6] and N,N-Dimethylformamide (DMF).[13] These solvents are strong hydrogen bond acceptors and have high polarity, which will effectively solvate the polar functional groups of N-Me-p-nitro-Phe-OH.

• Moderate to Good Solubility: Expected in polar protic solvents like methanol and ethanol. The ability of these solvents to act as both hydrogen bond donors and acceptors will facilitate the dissolution of the molecule.

• Moderate Solubility: Expected in ketones like acetone. Acetone is a polar aprotic solvent but is less polar than DMSO and DMF.

• Low to Sparingly Soluble: Expected in less polar solvents such as ethyl acetate and dichloromethane.

• Insoluble: Expected in non-polar solvents like hexane and toluene.

Estimated Quantitative Solubility Table:

The following table provides an estimated solubility range for N-Me-p-nitro-Phe-OH in various organic solvents at room temperature. These are educated estimations based on the solubility of structurally related compounds and should be confirmed experimentally.

Solvent	Solvent Type	Estimated Solubility Range (mg/mL)	Rationale
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 100	Excellent hydrogen bond acceptor, highly polar.
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 100	Similar to DMSO, highly polar and a good hydrogen bond acceptor.
Methanol	Polar Protic	10 - 50	Good hydrogen bonding capabilities, but lower polarity than DMSO/DMF.
Ethanol	Polar Protic	5 - 20	Similar to methanol but slightly less polar.
Acetone	Polar Aprotic	5 - 20	Moderate polarity.
Acetonitrile	Polar Aprotic	1 - 10	Polar, but a weaker hydrogen bond acceptor.
Ethyl Acetate	Moderately Polar	1 - 5	Lower polarity and weaker hydrogen bonding interactions.
Dichloromethane	Non-polar	< 1	Limited ability to interact with the polar functional groups.
Toluene	Non-polar	< 0.1	Dominated by dispersion forces, poor match for the polar solute.
Hexane	Non-polar	< 0.1	Highly non-polar, unable to solvate the polar groups.

Conclusion and Future Directions

The solubility of N-Me-p-nitro-Phe-OH in organic solvents is a critical parameter for its application in research and development. This guide has provided a robust theoretical framework, a detailed experimental protocol for determining thermodynamic solubility, and an educated estimation of its solubility profile.

For researchers working with this compound, it is strongly recommended to perform experimental solubility determinations in the solvent systems relevant to their specific applications. The data generated will not only be invaluable for the immediate project but also contribute to the broader scientific understanding of this important molecule. Future work could involve the experimental determination of the Hansen Solubility Parameters of N-Me-p-nitro-Phe-OH to further refine predictive models for its solubility in a wider range of solvents and solvent mixtures.

References

• Bowden, N.A. (n.d.).

• Hansen, C.M. (n.d.). Designer Solvent Blends. Hansen Solubility Parameters. Retrieved from [Link]

• Hansen, C.M. (n.d.). Hansen Solubility Parameters. Retrieved from [Link]

• Hansen, C.M. (n.d.). HSP for Beginners. Hansen Solubility Parameters. Retrieved from [Link]

• Ovid. (n.d.). Kinetic versus thermodynamic solubility temptations and risks. Retrieved from [Link]

• PubChem. (n.d.). Dimethyl Sulfoxide. Retrieved from [Link]

• PubChem. (n.d.). N-Methyl-4-nitroaniline. Retrieved from [Link]

• PubMed. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of 2-nitro-p-phenylenediamine in nine pure solvents and mixture of (methanol + N-methyl-2-pyrrolidone) from T = (283.15 to 318.15) K: Determination and modelling. Retrieved from [Link]

• RSC Publishing. (n.d.). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylformamide. Retrieved from [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

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• 3. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 5. 4-NITROPHENYLACETONE | 5332-96-7 [amp.chemicalbook.com]
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A Comprehensive Technical Guide to N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) for Researchers and Drug Development Professionals

This in-depth guide serves as a critical resource for researchers, scientists, and drug development professionals on the procurement, analysis, and application of N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH). This specialized amino acid derivative is a valuable building block in medicinal chemistry and peptide science, offering unique properties for the synthesis of novel therapeutics and research tools.

Introduction: The Strategic Importance of N-Me-p-nitro-Phe-OH in Modern Drug Discovery

N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) is a non-proteinogenic amino acid that has garnered significant interest in the field of drug discovery and development. Its structure, featuring both an N-methylated backbone and a para-nitro group on the phenyl ring, imparts distinct characteristics that are highly advantageous in peptide and small molecule design.

The N-methylation of the peptide backbone is a well-established strategy to enhance the pharmacokinetic properties of peptide-based drugs.[1][2][3] This modification introduces conformational constraints, increases resistance to enzymatic degradation, and improves membrane permeability, thereby enhancing oral bioavailability.[1][4] The para-nitro functional group serves as a versatile chemical handle for further modifications and can also act as a spectroscopic probe or a modulator of electronic properties within a molecule.[5] Consequently, N-Me-p-nitro-Phe-OH is a key intermediate in the synthesis of innovative pharmaceuticals, particularly in the development of peptide mimetics and other complex bioactive molecules.[5]

Commercial Sourcing and Quality Considerations

The quality and purity of starting materials are paramount in research and drug development. A reliable supply of well-characterized N-Me-p-nitro-Phe-OH is therefore essential. Several chemical suppliers specialize in amino acid derivatives and offer this compound.

Below is a comparative table of select commercial suppliers for N-Me-p-nitro-Phe-OH:

Supplier	Product Name	CAS Number	Purity	Typical Pack Sizes	Storage Conditions
Chem-Impex International, Inc.	N-Methyl-4-nitro-L-phenylalanine	70663-55-7	≥ 98% (HPLC)	1g, 5g, 25g	0-8 °C[5]
Jiangsu Congzhong Chemical Co., Ltd.	N-Me-p-nitro-Phe-OH	70663-55-7	99%	1kg, Custom	Cool & dry place[6]
Sigma-Aldrich (Merck)	(S)-(+)-4-Nitrophenylalanine methyl ester hydrochloride	17193-40-7	97%	1g, 5g	2-8°C
AdooQ Bioscience	4-Nitro-L-phenylalanine methyl ester hydrochloride	17193-40-7	>99% (HPLC)	5g, 10g, 25g, 50g, 100g	-20°C (lyophilized)[7]
MedChemExpress	Boc-N-Me-Phe-OH**	37553-65-4	>98%	5g, 10g, 50g	-20°C (3 years)[8]

*Note: This is the methyl ester hydrochloride salt, which may require an additional deprotection step depending on the synthetic route. **Note: This is the Boc-protected form, which is also a common starting material in peptide synthesis.

When procuring N-Me-p-nitro-Phe-OH, it is imperative to request and scrutinize the Certificate of Analysis (CoA). The CoA provides critical lot-specific information on purity (typically determined by HPLC), identity (confirmed by techniques such as NMR or Mass Spectrometry), and other physical properties.

Quality Control: Ensuring Purity and Identity

Verifying the quality of N-Me-p-nitro-Phe-OH in-house is a crucial step before its use in synthesis. High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for assessing the purity of amino acid derivatives.

Representative HPLC Protocol for Purity Assessment

While a specific, validated protocol for N-Me-p-nitro-Phe-OH was not found in the public domain, a general reversed-phase HPLC method for N-methylated and aromatic amino acids can be adapted.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase:

• A: 0.1% Trifluoroacetic acid (TFA) in water

• B: 0.1% TFA in acetonitrile

Gradient: A typical gradient would start with a low percentage of solvent B, gradually increasing to elute the more hydrophobic compound. A starting point could be a linear gradient from 10% to 90% B over 20-30 minutes.

Detection: UV detection at a wavelength where the nitroaromatic chromophore absorbs strongly, typically around 270-280 nm.

Sample Preparation: Accurately weigh a small amount of the N-Me-p-nitro-Phe-OH and dissolve it in a suitable solvent, such as the initial mobile phase composition or a mixture of water and acetonitrile.

Data Analysis: The purity is determined by integrating the peak area of the main component and expressing it as a percentage of the total peak area.

The following diagram illustrates the general workflow for quality control:

Caption: A typical workflow for the quality control of incoming N-Me-p-nitro-Phe-OH.

Application in Solid-Phase Peptide Synthesis (SPPS)

The incorporation of N-methylated amino acids into a growing peptide chain during Solid-Phase Peptide Synthesis (SPPS) presents unique challenges due to steric hindrance.[4][9] Standard coupling conditions may result in incomplete reactions and lower yields.

Challenges in Incorporating N-Me-p-nitro-Phe-OH

• Steric Hindrance: The N-methyl group sterically hinders the approach of the activated carboxyl group of the incoming amino acid, slowing down the coupling reaction.

• Difficult Coupling: Coupling a second N-methylated amino acid to an N-terminal N-methylated residue is particularly challenging.[4]

• Monitoring: Traditional ninhydrin tests for monitoring coupling completion are not effective for secondary amines. Alternative methods like the bromophenol blue test are required.[4]

Recommended Protocol for SPPS Incorporation

To overcome these challenges, optimized coupling protocols are necessary. The use of more potent coupling reagents and extended reaction times are common strategies.

Materials:

• Fmoc-protected N-Me-p-nitro-Phe-OH

• Solid-phase synthesis resin (e.g., Rink Amide resin)

• Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is highly recommended for sterically hindered couplings.[4][10]

• Base: Diisopropylethylamine (DIEA)

• Solvent: N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Deprotection reagent: 20% piperidine in DMF

Step-by-Step Protocol:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine.

• Activation of Fmoc-N-Me-p-nitro-Phe-OH: In a separate vessel, pre-activate the Fmoc-N-Me-p-nitro-Phe-OH (typically 3-5 equivalents relative to the resin loading) with HATU (3-5 equivalents) and DIEA (6-10 equivalents) in DMF for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for an extended period, typically 2-4 hours, or even overnight for particularly difficult couplings.

• Monitoring: Monitor the completion of the coupling reaction using the bromophenol blue test.

• Washing: Once the coupling is complete, thoroughly wash the resin with DMF to remove excess reagents.

• Repeat: Repeat the deprotection, washing, and coupling steps for the subsequent amino acids in the peptide sequence.

The following diagram illustrates the key steps in the SPPS cycle for incorporating N-Me-p-nitro-Phe-OH:

Caption: The solid-phase peptide synthesis cycle highlighting the key steps for incorporating Fmoc-N-Me-p-nitro-Phe-OH.

Safety, Handling, and Storage

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

Storage:

• Store in a tightly sealed container in a cool, dry place.[6]

• For long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended, as indicated by various suppliers.[5][7][8][14]

• Protect from light and moisture.

Conclusion

N-Me-p-nitro-Phe-OH is a valuable and versatile building block for the synthesis of advanced peptides and small molecules in drug discovery. Its unique structural features offer the potential to overcome many of the challenges associated with peptide therapeutics. A thorough understanding of its sourcing, quality control, and specialized handling in synthesis is crucial for its successful application. By following the guidelines and protocols outlined in this technical guide, researchers and drug development professionals can effectively leverage the potential of N-Me-p-nitro-Phe-OH to advance their research and development programs.

References

• Wołczański, M., et al. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. ACS Omega.
• AAPPTec. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids.
• El-Faham, A., & Albericio, F. (2018).
• Liguori, A., et al. (2017). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Medicinal Chemistry, 17(10), 885-903.

• AAPPTec. Handling and Storage of Peptides - FAQ. [Link]

• Jiangsu Congzhong Chemical Co., Ltd. N-Me-p-nitro-Phe-OH CAS NO.70663-55-7. [Link]

• Tsesarskaia, M., et al. (2008). HPLC determination of acidic D-amino acids and their N-methyl derivatives in biological tissues.
• Carl Roth GmbH + Co. KG. (n.d.).
• Bachem. (n.d.). Handling and Storage Guidelines for Peptides.
• Gilon, C., et al. (2009). N-Methylation of amino acids.
• Umashankara, M., & Paradisi, F. (2020). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 25(22), 5433.
• Angell, Y. M., et al. (1997). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of the American Chemical Society, 119(44), 10501-10506.
• Agilent Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• Sigma-Aldrich. (2025).

• AdooQ Bioscience. 4-Nitro-L-phenylalanine methyl ester hydrochloride. [Link]

• Galdeano, C., et al. (2022). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. Green Chemistry, 24(2), 543-565.

• Ottokemi. 4-Nitro-L-phenylalanine, 98%, COA, Certificate of Analysis, 949-99-5, N 3050. [Link]

• Wołczański, M., et al. (2020). Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique. ACS Omega, 5(37), 23968-23976.

• Loba Chemie. p-NITROPHENOL EXTRA PURE. [Link]

• Nowick, J. S. (n.d.).

• PubChem. N-Methyl-4-nitroaniline. [Link]

• Agilent Technologies. (2010). Analysis of Amino Acids by HPLC.
• BOC Sciences. (n.d.).

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A Technical Guide to the Chiral Purity Analysis of N-Methyl-4-nitro-L-phenylalanine

Abstract

This guide provides a comprehensive, technically-grounded framework for determining the chiral purity of N-Methyl-4-nitro-L-phenylalanine, a specialized amino acid derivative of increasing importance in pharmaceutical research and development.[1][2] Recognizing that the biological activity of chiral molecules is often confined to a single enantiomer, regulatory bodies mandate strict control over enantiomeric purity.[3][4][5] This document details a validated High-Performance Liquid Chromatography (HPLC) method, explaining the fundamental principles of chiral recognition, systematic method development, protocol execution, and data interpretation. It is intended for researchers, analytical scientists, and drug development professionals tasked with ensuring the stereochemical integrity of advanced pharmaceutical intermediates.

Introduction: The Imperative of Chiral Purity

In pharmacology, chirality is a critical determinant of a drug's efficacy and safety profile. Enantiomers, non-superimposable mirror-image molecules, often exhibit profoundly different physiological effects because biological systems—such as enzymes and receptors—are themselves chiral.[3][4][6] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while its counterpart, the distomer, could be inactive, less active, or even cause severe adverse effects.[4] The tragic case of thalidomide serves as a stark reminder of this principle, where one enantiomer was sedative and the other teratogenic.[6]

Consequently, regulatory agencies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the development of single-enantiomer drugs.[5] N-Methyl-4-nitro-L-phenylalanine is a vital chiral building block in the synthesis of complex bioactive molecules.[1][7] Its N-methyl group and nitro-substituted phenyl ring introduce unique properties for peptide synthesis and protein engineering.[1][2] Ensuring it is free from its D-enantiomeric impurity is paramount to guarantee the safety, efficacy, and quality of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is the industry-standard technique for this critical quality control assessment.[8][9]

The Principle of Chiral Recognition by HPLC

Enantiomers possess identical physical properties in an achiral environment, making their separation challenging. Chiral HPLC overcomes this by introducing a chiral environment in the form of a CSP.[8][10] The separation relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector immobilized on the stationary phase.[8] The differing stability of these complexes results in different retention times, allowing for separation and quantification.[8]

For amino acid derivatives like N-Methyl-4-nitro-L-phenylalanine, polysaccharide-based CSPs are particularly effective.[10][11] These phases, typically derived from cellulose or amylose, form helical polymer structures with chiral grooves and cavities.[11][12] Chiral recognition is achieved through a combination of intermolecular interactions, including:

• Hydrogen Bonding: Interactions with carbamate linkages on the CSP.

• π-π Interactions: Stacking between the nitro-phenyl ring of the analyte and the phenyl groups of the CSP.

• Dipole-Dipole Interactions: Between polar functional groups.

• Steric Hindrance: Where one enantiomer fits more favorably into the chiral cavities of the CSP than the other.[11][12][13]

The subtle differences in the sum of these interaction energies between the L- and D-enantiomers and the CSP lead to their chromatographic resolution.

Figure 1: Chiral Recognition Workflow

Validated Protocol: Chiral Purity by Normal-Phase HPLC

This protocol provides a robust starting point for the chiral separation of N-Methyl-4-nitro-L-phenylalanine. It is based on established methods for separating phenylalanine derivatives and employs a widely applicable polysaccharide-based CSP.[10][14] Method optimization may be required depending on the specific instrumentation and sample matrix.

Materials and Instrumentation

• Instrument: HPLC or UHPLC system with a UV detector.

• Column: A polysaccharide-based chiral column. A cellulose-based phase such as Chiralcel® OD-H (or equivalent) is a recommended starting point.

  • Dimensions: 250 mm x 4.6 mm, 5 µm particle size.

• Solvents: HPLC-grade n-Hexane and Isopropanol (IPA).

• Standards:

  • High-purity N-Methyl-4-nitro-L-phenylalanine reference standard.

  • Racemic (D/L)-N-Methyl-4-nitro-phenylalanine standard (for peak identification and system suitability).

Chromatographic Conditions

The following parameters have been established as a reliable starting point for method development.

Parameter	Recommended Setting	Rationale
Mobile Phase	n-Hexane / Isopropanol (IPA) (90:10, v/v)	A common normal-phase eluent for polysaccharide CSPs, offering good selectivity for many aromatic compounds.[15]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column. Lower flow rates can sometimes improve resolution but increase run time.[16]
Column Temperature	25 °C	Temperature can significantly affect chiral recognition; maintaining a constant temperature is crucial for reproducibility.[17]
Detection Wavelength	254 nm	The nitro-phenyl group provides strong UV absorbance at this wavelength.
Injection Volume	10 µL	Should be optimized to avoid column overload, which can cause peak broadening and loss of resolution.[16]

Step-by-Step Experimental Workflow

• System Preparation:

  • Ensure the HPLC system is properly flushed and equilibrated with the mobile phase. Normal-phase chromatography is sensitive to trace amounts of water; ensure solvents are dry.

  • Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• Standard Preparation:

  • Racemic Standard (~0.5 mg/mL): Accurately weigh ~5 mg of the racemic standard and dissolve in 10 mL of the mobile phase. This standard is critical for identifying the retention times of the L- and D-enantiomers and for calculating system suitability parameters.

  • L-Enantiomer Standard (~0.5 mg/mL): Prepare the sample of N-Methyl-4-nitro-L-phenylalanine to be tested at the same concentration as the racemic standard using the mobile phase as the diluent.

• System Suitability Testing (SST):

  • Inject the racemic standard solution (10 µL).

  • Identify the two eluting peaks corresponding to the L- and D-enantiomers.

  • Verify that the system meets the predefined acceptance criteria. This is a self-validating step to ensure the method is performing correctly before analyzing samples.

SST Parameter	Acceptance Criterion	Purpose
Resolution (Rs)	Rs ≥ 1.5	Ensures baseline or near-baseline separation between the two enantiomer peaks for accurate integration.[10]
Tailing Factor (Tf)	0.8 ≤ Tf ≤ 1.5	Measures peak symmetry. Tailing can indicate secondary interactions or column issues.[16]
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=5 injections)	Demonstrates the precision and reproducibility of the injection and detection process.

• Sample Analysis:

  • Once the system passes SST, inject the N-Methyl-4-nitro-L-phenylalanine sample solution (10 µL).

  • Record the chromatogram for a sufficient duration to allow for the elution of both potential enantiomers.

Figure 2: Experimental Analysis Protocol

Data Analysis and Interpretation

The primary goal is to calculate the enantiomeric excess (% ee), which represents the purity of the desired L-enantiomer relative to the undesired D-enantiomer.[9][18]

Peak Identification

By comparing the chromatogram of the L-enantiomer sample to that of the racemic standard, the major peak in the sample can be confirmed as N-Methyl-4-nitro-L-phenylalanine. The minor peak, if present, corresponds to the D-enantiomer impurity.

Calculation of Enantiomeric Excess (% ee)

The % ee is calculated from the integrated peak areas of the two enantiomers using the following formula:[10][18]

% ee = [ (AreaL - AreaD) / (AreaL + AreaD) ] x 100

Where:

• AreaL is the peak area of the L-enantiomer.

• AreaD is the peak area of the D-enantiomer.

For a sample to be considered enantiopure, the % ee value should be very high (e.g., >99.5%), with the specific limit defined by the product specification.

Troubleshooting Common Issues

Even with a validated method, issues can arise. A logical approach to troubleshooting is essential for maintaining data integrity.

Issue	Potential Cause(s)	Recommended Action(s)
Poor or No Resolution (Rs < 1.5)	1. Inappropriate CSP for the analyte. 2. Incorrect mobile phase composition. 3. Column degradation or contamination.	1. Screen other CSPs (e.g., amylose-based). 2. Adjust the Hexane/IPA ratio (e.g., 95:5 or 85:15). Small changes can have a large impact on selectivity.[17] 3. Flush the column with a stronger, compatible solvent like pure IPA or regenerate according to the manufacturer's instructions.[19]
Peak Tailing or Splitting	1. Column overload. 2. Secondary interactions with the stationary phase. 3. Sample solvent incompatible with mobile phase.	1. Reduce the sample concentration or injection volume.[16] 2. Add a small amount of an acidic or basic modifier (e.g., 0.1% Trifluoroacetic Acid) to the mobile phase to suppress unwanted interactions. Note: Always check for column compatibility first.[20] 3. Ensure the sample is dissolved in the mobile phase.
Fluctuating Retention Times	1. Inadequate column equilibration. 2. Unstable column temperature. 3. Mobile phase composition changing over time (e.g., evaporation of hexane).	1. Increase equilibration time before starting the sequence. 2. Use a column thermostat and ensure it is stable. 3. Prepare fresh mobile phase daily.

Conclusion

The determination of chiral purity is a non-negotiable aspect of modern pharmaceutical development. This guide outlines a robust and scientifically sound HPLC-based approach for the analysis of N-Methyl-4-nitro-L-phenylalanine. By understanding the principles of chiral recognition, adhering to a validated, step-by-step protocol that includes system suitability checks, and applying a logical troubleshooting framework, researchers can confidently ensure the stereochemical integrity of this critical chiral intermediate. The successful implementation of such rigorous analytical controls is fundamental to developing safe and effective medicines.

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The Strategic Integration of N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) in Modern Peptidomimetics and Drug Conjugate Design

A Technical Guide for Advanced Biochemical Applications

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The deliberate incorporation of non-natural amino acids is a cornerstone of modern medicinal chemistry, enabling the rational design of peptide-based therapeutics with enhanced pharmacological profiles. This guide provides an in-depth technical overview of N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH), a bespoke building block engineered for strategic advantages in drug discovery. We will explore the biochemical rationale for its use, detailing how its constituent modifications—N-methylation and para-nitration—synergistically contribute to improved metabolic stability, conformational control, and the introduction of versatile chemical functionalities. This whitepaper is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced amino acid derivatives to overcome the inherent limitations of natural peptides and to innovate in areas such as enzyme inhibition and targeted cytotoxic delivery systems.

Introduction: Overcoming the Peptidic Liability

Native peptides, despite their high target specificity and potency, are often beleaguered by poor pharmacokinetic properties, including rapid enzymatic degradation and low membrane permeability.[1] The field of peptidomimetics seeks to address these liabilities by introducing strategic chemical modifications that render the peptide backbone more robust while preserving or enhancing biological activity. N-Me-p-nitro-Phe-OH is a prime example of such a rationally designed building block, offering a dual-pronged approach to enhancing peptide drugability.

The core structure combines two critical modifications on a phenylalanine scaffold:

• N-methylation: The substitution of the amide proton with a methyl group is a well-established strategy to confer resistance to proteolytic enzymes.[1][2] This modification eliminates a key hydrogen bond donor, sterically hinders the approach of proteases, and can induce significant conformational changes in the peptide backbone.[3]

• Para-nitro Group: The introduction of a nitro group at the para position of the phenyl ring serves multiple purposes. As a strong electron-withdrawing group, it alters the electronic character of the side chain, potentially influencing binding interactions. Furthermore, the nitro group is a versatile chemical handle that can be reduced to an amine for subsequent conjugation or labeling.[4]

This guide will dissect the synthesis, incorporation, and biochemical impact of N-Me-p-nitro-Phe-OH, providing both theoretical grounding and practical protocols for its application.

Core Applications and Mechanistic Insights

The unique structural attributes of N-Me-p-nitro-Phe-OH position it as a valuable tool in several key areas of biochemistry and drug development.

Enhancing Enzymatic Stability

The N-methyl group provides a steric shield for the adjacent peptide bonds, significantly reducing their susceptibility to cleavage by common proteases such as chymotrypsin and pepsin. This increased metabolic stability translates to a longer in vivo half-life, a critical parameter for therapeutic efficacy.[2] The mechanism of this protection is twofold: direct steric hindrance preventing the enzyme from accessing the cleavage site, and the conformational constraints imposed by N-methylation, which may shift the peptide into a less favorable conformation for enzyme binding.[5]

Modulating Peptide Conformation

N-methylation removes a hydrogen bond donor from the peptide backbone, which can disrupt secondary structures like α-helices and β-sheets. This disruption, however, can be advantageous, as it often favors the formation of β-turns. The conformational landscape of a peptide is a key determinant of its binding affinity and specificity. By strategically placing an N-methylated residue, researchers can guide the peptide into a desired bioactive conformation.[6]

A Versatile Chemical Handle for Bioconjugation

The para-nitro group is a latent amine. Through simple reduction, it can be converted to a primary aromatic amine, providing a site for conjugation to other molecules such as fluorescent dyes, imaging agents, or cytotoxic payloads. This functionality is particularly relevant in the construction of Peptide-Drug Conjugates (PDCs) and Antibody-Drug Conjugates (ADCs), where a potent therapeutic agent is targeted to a specific cell type.

Application in Potent Cytotoxic Payloads: The Auristatin Context

Auristatins are a class of highly potent antimitotic agents used as payloads in several FDA-approved ADCs.[7][8] These synthetic analogs of dolastatin 10 function by inhibiting tubulin polymerization.[8] The structure of auristatins is a pentapeptide chain, and modifications to the constituent amino acids are a key area of structure-activity relationship (SAR) studies. While N-Me-p-nitro-Phe-OH is not a component of the most common auristatins like Monomethyl Auristatin E (MMAE) or MMAF, its properties make it an attractive candidate for inclusion in novel auristatin analogs to enhance their pharmacological properties. The N-methylation would contribute to stability, and the p-nitro group could serve as an attachment point for the linker that connects the payload to the antibody or peptide carrier.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and incorporation of N-Me-p-nitro-Phe-OH. These protocols are based on established chemical principles and can be adapted to specific research needs.

Synthesis of Fmoc-N-Me-p-nitro-Phe-OH

The synthesis of the Fmoc-protected building block can be achieved in a three-step process starting from L-phenylalanine.

Step 1: Nitration of L-Phenylalanine to L-4-Nitrophenylalanine [9][10]

• In a flask cooled to 0°C, dissolve 10.0 g of L-phenylalanine in 16 mL of concentrated sulfuric acid (95-98%).

• Slowly add 3.0 mL of fuming nitric acid (90%) dropwise while maintaining the temperature at 0°C with vigorous stirring.

• After the addition is complete, continue stirring at 0°C for 3 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a concentrated ammonium hydroxide solution to precipitate the product.

• Filter the crude product, wash with cold water, and recrystallize from hot water to yield L-4-nitrophenylalanine.

Step 2: N-methylation of L-4-Nitrophenylalanine (adapted from general N-methylation procedures)[11]

• Protect the carboxylic acid of L-4-nitrophenylalanine as a methyl or benzyl ester.

• Form an oxazolidinone by reacting the protected amino acid with formaldehyde.

• Reduce the oxazolidinone using a reducing agent such as triethylsilane in the presence of a Lewis acid to yield the N-methylated amino acid ester.

• Hydrolyze the ester to obtain N-methyl-L-4-nitrophenylalanine.

Step 3: Fmoc Protection of N-Methyl-L-4-nitrophenylalanine [12]

• Dissolve N-methyl-L-4-nitrophenylalanine in a suitable solvent such as a mixture of dioxane and water.

• Add a base, such as sodium bicarbonate or sodium carbonate, to the solution.

• Add Fmoc-OSu (9-fluorenylmethyloxycarbonyl-N-hydroxysuccinimide) or Fmoc-Cl to the reaction mixture.

• Stir at room temperature until the reaction is complete (monitor by TLC).

• Acidify the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, evaporate the solvent, and purify the product by column chromatography to obtain Fmoc-N-Me-p-nitro-Phe-OH.

Figure 1: Synthetic workflow for Fmoc-N-Me-p-nitro-Phe-OH.

Incorporation of Fmoc-N-Me-p-nitro-Phe-OH into Peptides via SPPS

The incorporation of sterically hindered N-methylated amino acids requires optimized coupling conditions to achieve high yields.

Materials:

• Fmoc-protected Rink Amide or Wang resin

• Fmoc-N-Me-p-nitro-Phe-OH

• Other Fmoc-protected amino acids

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent: DMF (N,N-Dimethylformamide)

• Deprotection Reagent: 20% Piperidine in DMF

• Cleavage Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% H₂O

Protocol:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to ensure complete removal of the Fmoc group. Wash the resin thoroughly with DMF (5-7 times).

• Coupling of Fmoc-N-Me-p-nitro-Phe-OH:

  • In a separate vial, pre-activate a solution of Fmoc-N-Me-p-nitro-Phe-OH (3 eq.), HATU (2.9 eq.), and DIPEA (6 eq.) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature. The extended coupling time is necessary due to the steric hindrance of the N-methyl group.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test, which will be negative for the secondary amine after coupling).

• Washing: After the coupling is complete, wash the resin thoroughly with DMF (5-7 times).

• Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino acids in the peptide sequence.

• Final Deprotection: After the final coupling step, perform a final Fmoc deprotection as described in step 2.

• Cleavage and Side-Chain Deprotection: Wash the resin with DCM, and then treat with the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether, centrifuge to collect the peptide pellet, and purify by reverse-phase HPLC.

Figure 2: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Quantitative Impact and Data Analysis

While specific quantitative data for peptides containing N-Me-p-nitro-Phe-OH is sparse in publicly available literature, we can infer its impact from studies on related compounds.

Modification	Effect	Rationale
N-Methylation	Increased proteolytic stability	Steric hindrance at the amide bond prevents protease access.[2]
Altered receptor binding affinity	Conformational changes can either improve or decrease fit into a binding pocket.[13]
Increased membrane permeability	Reduced hydrogen bonding capacity can increase lipophilicity.[1]
p-Nitro Group	Potential for altered binding	The electron-withdrawing nature of the nitro group can change electrostatic interactions with a target.
Introduction of a chemical handle	The nitro group can be reduced to an amine for bioconjugation.[4]

Future Perspectives and Conclusion

N-Me-p-nitro-Phe-OH represents a sophisticated building block for the synthesis of advanced peptidomimetics and bioconjugates. Its dual functionality addresses two of the most significant challenges in peptide drug development: metabolic instability and the need for site-specific modification. As the demand for highly targeted and stable therapeutics grows, particularly in the realm of oncology with the rise of ADCs and PDCs, the strategic use of non-natural amino acids like N-Me-p-nitro-Phe-OH will become increasingly vital.

Future research should focus on the systematic evaluation of this amino acid in various peptide scaffolds to generate a comprehensive dataset of its effects on pharmacokinetics and pharmacodynamics. The exploration of its use in novel auristatin analogs and other cytotoxic payloads could lead to the development of next-generation targeted cancer therapies with improved efficacy and safety profiles.

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The Dawn of a New Molecular Class: A Technical History of N-Methylated Amino Acids

For Immediate Release

A deep dive into the discovery, evolution, and modern application of N-methylated amino acids, this technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development. From the seminal discovery of sarcosine in the 19th century to their contemporary role in peptide therapeutics, this document traces the scientific journey of these unique molecular building blocks.

Introduction: The Subtle Distinction with Profound Consequences

N-methylated amino acids represent a fascinating class of molecules that, while structurally similar to their canonical amino acid counterparts, possess a simple yet transformative modification: the addition of a methyl group to the alpha-amino nitrogen. This seemingly minor alteration imparts significant changes to the molecule's properties, influencing everything from conformational flexibility to metabolic stability.[1][2][3] These unique characteristics have made N-methylated amino acids indispensable tools in the field of medicinal chemistry, particularly in the design of peptide-based therapeutics with enhanced pharmacological profiles.[3][4][5] This guide provides an in-depth exploration of the discovery and history of these critical molecules, charting their path from laboratory curiosities to key components in modern drug discovery.

Early Discoveries: The Unveiling of a Novel Amino Acid

The story of N-methylated amino acids begins in the mid-19th century, a period of foundational discoveries in organic chemistry. The first of this class to be identified was sarcosine , also known as N-methylglycine.

In 1847, the renowned German chemist Justus von Liebig first isolated and named sarcosine.[6][7] Initially, it was identified as a hydrolysis product of creatine, a compound abundant in meat extract.[6] This discovery marked the first recognition of an N-methylated amino acid, though its precise structure was yet to be fully elucidated.

A pivotal moment in the history of sarcosine, and by extension all N-methylated amino acids, came in 1862. It was then that Jacob Volhard , working in the laboratory of Hermann Kolbe, accomplished the first chemical synthesis of sarcosine.[6] By reacting methylamine with monochloroacetic acid, Volhard not only successfully synthesized the compound but also definitively proved that sarcosine was, in fact, N-methylglycine.[6] This synthesis was a landmark achievement, providing the first concrete structural evidence for this new class of amino acids.

Key Milestone	Year	Discoverer/Synthesizer	Significance
Isolation and Naming of Sarcosine	1847	Justus von Liebig	First identification of an N-methylated amino acid.[6][7]
First Chemical Synthesis of Sarcosine	1862	Jacob Volhard	Confirmed the chemical structure of sarcosine as N-methylglycine.[6]

Biological Significance and Natural Occurrence: Beyond a Chemical Curiosity

For many years after their initial discovery, N-methylated amino acids were primarily of interest to organic chemists. However, as biochemical techniques advanced, their presence and importance in biological systems became increasingly apparent.

Sarcosine, the archetypal N-methylated amino acid, is a naturally occurring intermediate and byproduct in the metabolic pathways of glycine.[6] It is formed from glycine through the action of the enzyme glycine-N-methyltransferase (GNMT) and is metabolized back to glycine by sarcosine dehydrogenase.[6][7] This metabolic role highlights that N-methylation is a regulated biological process.

Beyond their role as metabolic intermediates, N-methylated amino acids are found as constituent components of a variety of naturally occurring peptides, many of which exhibit potent biological activities, including antibiotic, antiviral, anticancer, and antifungal properties.[8] A prominent example is Cyclosporin A, a cyclic peptide containing multiple N-methylated residues that is widely used as an immunosuppressant after organ transplantation.[1][9] The N-methylation in these natural products is crucial for their bioactivity, often by conferring resistance to enzymatic degradation and by constraining the peptide's conformation into a bioactive shape.[1][3]

Caption: Metabolic cycling of Sarcosine and Glycine.

The Evolution of Synthesis and Analysis: Enabling Modern Research

The ability to both synthesize and analyze N-methylated amino acids and the peptides that contain them has been a driving force in the field. The early synthesis of sarcosine by Volhard was a solution-phase method. While effective for simple molecules, the synthesis of longer peptides containing N-methylated residues presented significant challenges.

A major breakthrough came with the development of Solid Phase Peptide Synthesis (SPPS) by Bruce Merrifield in 1963, for which he was awarded the Nobel Prize.[10] This technique, which involves building a peptide chain on a solid resin support, revolutionized peptide synthesis.[10] While SPPS was initially developed for standard amino acids, it was later adapted for the incorporation of N-methylated amino acids.

The introduction of protecting groups like the base-labile Fmoc (9-fluorenylmethoxycarbonyl) group by Carpino and Han in 1970 provided a milder alternative to the acid-labile Boc group, further refining SPPS methodologies.[11] These advancements made the synthesis of complex peptides containing multiple N-methylated residues more practical and efficient.[10][11] More recent developments have focused on on-resin N-methylation techniques, allowing for the direct methylation of amino acid residues already incorporated into a peptide chain on the solid support.[12][13]

Caption: Simplified workflow for Solid Phase Peptide Synthesis of N-methylated peptides.

Modern Applications in Drug Discovery: A Paradigm Shift in Peptide Therapeutics

The unique properties conferred by N-methylation have positioned these amino acids as powerful tools in modern drug development. The incorporation of N-methylated amino acids into peptide drug candidates can lead to significant improvements in their pharmacokinetic properties.[3][4][5]

Key advantages of incorporating N-methylated amino acids in peptide drugs include:

• Increased Proteolytic Stability: The presence of the N-methyl group sterically hinders the approach of proteases, enzymes that degrade peptides, thereby increasing the drug's half-life in the body.[1][3][4]

• Enhanced Membrane Permeability: N-methylation can increase the lipophilicity of a peptide, which can improve its ability to cross cell membranes and be absorbed orally.[1][9][13]

• Conformational Control: The steric bulk of the methyl group restricts the conformational freedom of the peptide backbone, which can help to lock the peptide into its bioactive conformation, leading to increased potency and selectivity for its target receptor.[3]

These benefits have led to the widespread use of N-methylated amino acids in the design of novel therapeutics for a range of diseases. For example, researchers have explored their use in developing more stable and orally bioavailable analogs of somatostatin for the treatment of cancer and other disorders.[9]

Future Outlook: New Frontiers in N-Methylation

The field of N-methylated amino acids continues to evolve, with ongoing research focused on several key areas. The development of more efficient and selective methods for the synthesis of N-methylated peptides remains a priority. Furthermore, there is growing interest in the ribosomal synthesis of peptides containing N-methylated amino acids, which could enable the creation of large, diverse libraries of these molecules for drug screening.[14]

The post-translational N-terminal methylation of proteins is also an area of active investigation, with recent studies revealing its role in regulating crucial cellular processes like mitosis and DNA repair.[15] As our understanding of the biological roles and chemical properties of N-methylated amino acids deepens, their importance in both basic research and pharmaceutical development is set to expand even further.

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• Introduction to Peptide Synthesis. National Institutes of Health. [Link]

• Kawakami, T., & Murakami, H. (2008). Ribosomal Synthesis of N-Methyl Peptides. Journal of the American Chemical Society. [Link]

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• N-Methyl Amino Acids. CD Biosynsis. [Link]

• Busch, M., et al. (2018). One-step process for production of N-methylated amino acids from sugars and methylamine using recombinant Corynebacterium glutamicum as biocatalyst. Metabolic Engineering. [Link]

• Origin of the sarcosine molecules of actinomycins. PubMed. [Link]

• Amino acid - Wikipedia. [Link]

• N-Methylated Amino Acids. Merck Millipore. [Link]

• Biron, E., et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research. [Link]

• Kaljuste, K., & Undén, A. (1993). New method for the synthesis of N-methyl amino acids containing peptides by reductive methylation of amino groups on the solid phase. International Journal of Peptide and Protein Research. [Link]

• N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. PubMed. [Link]

• Exploring the Role of D-Amino Acids and N-Methylation in Peptide Chemistry. CreoSalus. [Link]

• Chatterjee, J., et al. (2013). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. Journal of Medicinal Chemistry. [Link]

• Webb, T. R., & Brown, P. H. (2021). Past, present, and perspectives of protein N-terminal methylation. Essays in Biochemistry. [Link]

• WO2004007427A1 - N-methyl amino acids - Google P

• Sarcosine - 3102 ION (Blood/Urine) Amino Acids 40 - Lab Results explained. [Link]

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The Nitro Group's Dominant Influence in N-Me-p-nitro-Phe-OH Reactivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-methyl-p-nitro-L-phenylalanine (N-Me-p-nitro-Phe-OH) is a pivotal building block in modern peptide chemistry and drug discovery. Its unique reactivity, largely governed by the para-nitro group, presents both challenges and opportunities. This guide provides a comprehensive analysis of the nitro group's role, elucidating its profound electron-withdrawing effects on the molecule's core structure and subsequent influence on synthetic strategies and biological applications. We will explore the mechanistic underpinnings of its altered reactivity, offer field-proven protocols to address synthetic challenges, and highlight its strategic application in designing advanced therapeutics.

Core Principles: The Electronic Architecture of N-Me-p-nitro-Phe-OH

The chemical behavior of N-Me-p-nitro-Phe-OH is fundamentally dictated by the potent electron-withdrawing nature of the para-nitro (-NO2) group. This influence is exerted through two primary electronic effects:

• Inductive Effect (-I): The highly electronegative nitrogen and oxygen atoms of the nitro group pull electron density away from the phenyl ring through the sigma bond framework.

• Resonance Effect (-M): The nitro group actively delocalizes pi-electrons from the aromatic ring, creating a significant electron deficit on the ring, particularly at the ortho and para positions.[1]

This powerful combination dramatically reduces the electron density of the entire phenyl scaffold.[1] This perturbation has critical downstream consequences for the reactivity of the N-methylamino and carboxylic acid functionalities, which are central to its role as an amino acid.

Diagram: Electronic Effects of the Nitro Group

Caption: Inductive (-I) and resonance (-M) effects of the nitro group withdraw electron density from the phenyl ring and the amino acid backbone.

Impact on Reactivity: A Tale of Diminished Nucleophilicity and Enhanced Acidity

The electron-deficient nature of the N-Me-p-nitro-Phe-OH scaffold directly modulates the fundamental properties of its reactive centers.

The N-Methylamino Group: A Hindered Nucleophile

The primary challenge in utilizing N-Me-p-nitro-Phe-OH in peptide synthesis stems from the reduced nucleophilicity of its N-methylamino group.[2] The strong electron-withdrawing pull of the nitro group diminishes the electron density on the nitrogen atom, making its lone pair less available for nucleophilic attack. This steric hindrance from the N-methyl group further complicates the formation of peptide bonds, often leading to sluggish and incomplete coupling reactions.[2][3]

The Carboxylic Acid Group: An Acidified Handle

Conversely, the electron-withdrawing nitro group enhances the acidity of the carboxylic acid. By stabilizing the resulting carboxylate anion through delocalization of the negative charge, the nitro group facilitates proton donation, resulting in a lower pKa compared to its non-nitrated counterpart. This increased acidity can be a factor in reaction kinetics and purification strategies.

Strategic Synthesis and Protocols: Navigating the Challenges

The successful incorporation of N-Me-p-nitro-Phe-OH into peptide chains requires a strategic approach to overcome the hurdles of reduced reactivity.

Overcoming "Difficult Couplings": A Protocol for Success

Standard peptide coupling conditions are often insufficient for N-methylated amino acids, especially those deactivated by electron-withdrawing groups.[4] The use of highly reactive coupling reagents is essential to drive these challenging reactions to completion.[2]

Experimental Protocol: Efficient Coupling of N-Me-p-nitro-Phe-OH

This protocol provides a robust method for coupling Fmoc-N-Me-p-nitro-Phe-OH to a resin-bound amino acid during solid-phase peptide synthesis (SPPS).

Materials:

• Fmoc-protected resin-bound peptide with a free N-terminal amine

• Fmoc-N-Me-p-nitro-Phe-OH (4 equivalents)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (4 equivalents)[4]

• N,N-Diisopropylethylamine (DIPEA) (8 equivalents)[4]

• Anhydrous N,N-Dimethylformamide (DMF)

• Solid-phase peptide synthesis vessel

• Inert gas (Nitrogen or Argon)

Methodology:

• Resin Preparation: Swell the resin in DMF within the reaction vessel under an inert atmosphere.[4]

• Activation of the Amino Acid: In a separate vessel, dissolve Fmoc-N-Me-p-nitro-Phe-OH and HATU in DMF. Add DIPEA to the solution and allow the mixture to pre-activate for 5 minutes at room temperature.[4]

• Coupling Reaction: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature for a minimum of 1 hour.[4]

• Monitoring the Reaction: The completion of the coupling should be monitored. Since the N-methylated amine does not react with ninhydrin, the bromophenol blue test is a suitable alternative.[4]

• Washing: After complete coupling, thoroughly wash the resin with DMF to remove excess reagents.

Self-Validation and Trustworthiness: The use of a 4-fold excess of reagents and a highly efficient uronium-based coupling agent like HATU ensures the reaction is driven to completion, minimizing the risk of deletion sequences in the final peptide.[4] The bromophenol blue test provides a reliable in-process control to confirm the absence of free amines before proceeding to the next synthesis step.[4]

Diagram: Experimental Workflow for Difficult Couplings

Caption: A streamlined workflow for the efficient incorporation of N-Me-p-nitro-Phe-OH in SPPS.

The Nitro Group as a Versatile Tool in Drug Development

The nitro group is not merely a synthetic challenge; it is a functional handle that can be strategically employed in drug design and development.

A Precursor for Bio-orthogonal Chemistry and Prodrugs

The nitro group can be chemically reduced to an amine.[5] This transformation from a strongly electron-withdrawing group to an electron-donating one dramatically alters the chemical properties of the molecule.[5] This reactivity is the basis for:

• Prodrug Strategies: The nitro group can mask a pharmacologically important amine. The reduction can be triggered by specific enzymes, such as nitroreductases, which are often found in hypoxic environments characteristic of solid tumors.[6] This allows for targeted drug release in diseased tissues.

• Further Functionalization: The resulting amino group provides a site for conjugation of other molecules, such as fluorophores, affinity labels, or polyethylene glycol (PEG) chains to improve pharmacokinetic properties.

Modulating Biological Activity and Pharmacokinetics

The incorporation of N-Me-p-nitro-Phe-OH can significantly impact the therapeutic properties of a peptide:

• Enhanced Stability: N-methylation, in general, provides steric shielding that can increase resistance to proteolytic degradation, leading to a longer biological half-life.[7][8]

• Conformational Rigidity: The steric bulk of the N-methyl group can restrict the conformational freedom of the peptide backbone, potentially locking it into a bioactive conformation and enhancing receptor binding affinity.[9][10]

• Improved Permeability: N-methylation can increase the lipophilicity of a peptide, which may enhance its ability to cross cell membranes.[9][10]

Conclusion

The para-nitro group of N-Me-p-nitro-Phe-OH is a powerful modulator of its chemical and biological properties. While its strong electron-withdrawing nature necessitates specialized synthetic protocols to address the challenge of reduced nucleophilicity, it also offers a wealth of opportunities for innovative drug design. From enhancing metabolic stability and conformational control to enabling sophisticated prodrug strategies, a deep, mechanistic understanding of the nitro group's role is paramount for any researcher aiming to leverage the full potential of this versatile amino acid derivative.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 17). The Role of 4-Nitro-D-Phenylalanine Hydrate in Pharmaceutical Intermediates: A NINGBO INNO PHARMCHEM Perspective.
• Exploring the Role of D-Amino Acids and N-Methylation in Peptide Chemistry. (n.d.).
• Dieckmann, G. R., et al. (2007, November 28). Effect of electron-donating and electron-withdrawing groups on peptide/single-walled carbon nanotube interactions. PubMed.
• BenchChem. (2025). Efficient Incorporation of N-Methylated Amino Acids in Peptide Synthesis.
• Chem-Impex. N-Methyl-4-nitro-L-phenylalanine.
• Votano, J. R., et al. The effect of phenylalanine derivatives on the solubility of deoxyhemoglobin S. A model class of gelation inhibitors. PubMed.
• N-Methylated Peptide Synthesis via in situ Generation of Pivaloyl Mixed Anhydrides. (2025, September 3). ChemRxiv.
• Sagan, S., et al. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. PubMed.
• Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.). Technical Support Information Bulletin 1177.
• Exploring the Synthesis Pathways of 4-Nitro-L-phenylalanine Methyl Ester Hydrochloride. (2026, January 17).
• Ohta, S., et al. (2020, August 12). A Walk through Recent Nitro Chemistry Advances. PMC - NIH.
• Synthesis of p-nitrophenylalanine. (n.d.). PrepChem.com.
• Sun, D., Zhang, L., & Wang, J. Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E.
• Sun, D., Zhang, L., & Wang, J. Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E.
• BenchChem. (2025). A Comparative Analysis of the Reactivity of Nitrophenol Isomers.
• Synthesis method of L-p-nitrophenylalanine. (n.d.). Google Patents.
• Naoum, J., et al. (2025, May 23). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. ACS Publications.
• Sheppard, J., et al. (2021, September 29). De novo biosynthesis of para-nitro-L-phenylalanine in Escherichia coli. bioRxiv.
• Study on the synthesis of L-4-nitrophenylalanine. (2025, August 7). ResearchGate.
• Williams, E. D., et al. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. PMC.
• Tamuliene, J., et al. (2017, February 4). Influence of Nitro Group Substitutes to the Stability and Energetic Properties of N-(2,4,6-trinitrophenyl).
• Bejan, I., et al. Investigations on the gas-phase photolysis and OH radical kinetics of nitrocatechols. ACP.
• Special Issue : Nitro Group Containing Drugs. (n.d.). MDPI.
• Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022). (2024, May 9). PMC - NIH.
• BenchChem. (2025). Incorporation of N-Methyl-L-alanine into Peptide Chains.
• Mapp, A. K., et al. (2019, April). Electron-deficient p-benzoyl-l-phenylalanine derivatives increase covalent chemical capture yields for protein–protein interactions. ResearchGate.
• Bathgate, R. A. D., et al. (2023, July 13). Noncovalent Peptide Stapling Using Alpha-Methyl-l-Phenylalanine for α-Helical Peptidomimetics. Journal of the American Chemical Society.
• What are the products formed when phenol and nitrobenzene are treated. (2025, July 23). askIITians.

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Protocols & Analytical Methods

Application Notes and Protocols for the Incorporation of N-Me-p-nitro-Phe-OH in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge and Opportunity of N-Methylated, Functionalized Peptides

The incorporation of N-methylated amino acids into peptide sequences is a powerful strategy in medicinal chemistry to enhance therapeutic properties. N-methylation can increase proteolytic stability, improve membrane permeability, and constrain peptide conformation, often leading to enhanced target affinity and selectivity.[1] The specific introduction of N-Me-p-nitro-Phe-OH offers an additional layer of functionality; the nitro group can serve as a handle for further chemical modification or as a photolabile caging group.[2][3] However, the synthesis of peptides containing N-methylated residues, particularly those with bulky side chains like N-Me-p-nitro-Phe-OH, presents significant challenges in solid-phase peptide synthesis (SPPS).

The primary obstacle is the steric hindrance imparted by the N-methyl group, which reduces the nucleophilicity of the secondary amine and slows coupling kinetics. This can lead to incomplete reactions, resulting in deletion sequences and difficult purifications. Standard coupling reagents and protocols are often insufficient to drive these sterically hindered couplings to completion. This guide provides a detailed examination of the principles and practical protocols for the successful incorporation of Fmoc-N-Me-p-nitro-Phe-OH into peptide chains using SPPS.

Understanding the Core Problem: Steric Hindrance in N-Methylated Amino Acid Coupling

The decreased reactivity of the N-terminal secondary amine of an N-methylated amino acid residue on the growing peptide chain is the central challenge. This steric bulk physically obstructs the approach of the activated carboxyl group of the incoming amino acid, making the formation of a new peptide bond significantly more difficult compared to the coupling with a primary amine. This issue is particularly pronounced when coupling an amino acid onto an N-methylated residue.

To overcome this, more potent coupling reagents and optimized reaction conditions are necessary. Furthermore, standard monitoring methods like the Kaiser test, which relies on the presence of a primary amine, are ineffective. Therefore, alternative monitoring techniques are essential to ensure complete coupling at each step.

Recommended Coupling Reagents and Conditions

For the efficient incorporation of Fmoc-N-Me-p-nitro-Phe-OH, the choice of coupling reagent is critical. Standard carbodiimide-based reagents like DIC/HOBt are often too slow. More potent uronium or phosphonium salt-based reagents are required to achieve high coupling efficiencies.

Coupling Reagent	Class	Key Advantages	Typical Equivalents (vs. Resin Loading)
HATU	Uronium Salt	High reactivity, fast kinetics, low racemization.[4]	3.0 - 4.0
HCTU	Uronium Salt	Similar to HATU, often more cost-effective.	3.0 - 4.0
PyAOP	Phosphonium Salt	Excellent for sterically hindered couplings, low racemization.[1]	3.0 - 4.0
PyBOP	Phosphonium Salt	Highly effective, especially with HOAt as an additive.[1]	3.0 - 4.0

Base: A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine is required. Typically, 2 equivalents of base are used for every equivalent of coupling reagent.

Solvent: High-purity, peptide synthesis grade N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) should be used.[5]

Experimental Workflow for SPPS

The following diagram illustrates the key steps in a typical SPPS cycle for the incorporation of Fmoc-N-Me-p-nitro-Phe-OH.

Sources

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• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
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• 5. nbinno.com [nbinno.com]

Mastering the Challenge: Advanced Coupling Protocols for N-Methylated Amino Acids in SPPS

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance and Challenge of N-Methylation

N-methylation of the peptide backbone is a powerful strategy in medicinal chemistry to enhance the pharmacological properties of peptide-based therapeutics. Introducing a methyl group on the amide nitrogen can confer a range of benefits, including increased metabolic stability, improved membrane permeability, and enhanced binding affinity and selectivity.[1][2] The immunosuppressant cyclosporin A, with seven of its eleven backbone amides N-methylated, stands as a prominent example of the therapeutic potential of this modification.[3]

However, the incorporation of N-methylated amino acids during Solid-Phase Peptide Synthesis (SPPS) presents a significant synthetic hurdle. The primary obstacle is steric hindrance; the methyl group on the amide nitrogen physically obstructs the approach of the incoming activated amino acid, dramatically slowing the kinetics of peptide bond formation.[4][5][6] This challenge is magnified when coupling two consecutive N-methylated residues.[5] Consequently, standard coupling protocols often result in incomplete reactions, leading to low yields and the formation of deletion sequences.[5] This application note provides a detailed guide to understanding and overcoming these challenges, offering field-proven protocols and explaining the rationale behind experimental choices to ensure successful synthesis of N-methylated peptides.

The Root of the Problem: Steric Hindrance and Reduced Nucleophilicity

The difficulty in coupling N-methylated amino acids stems from two key factors:

• Steric Hindrance: The N-methyl group adds significant bulk around the nitrogen atom of the N-terminal amino acid on the growing peptide chain. This physically impedes the approach of the activated carboxyl group of the next amino acid to be coupled.[5][7]

• Increased Basicity, Reduced Nucleophilicity: While the N-methyl group increases the basicity of the secondary amine, it paradoxically reduces its nucleophilicity due to electronic and steric effects. This further slows down the rate of the acylation reaction.

These factors necessitate the use of highly reactive coupling reagents and optimized reaction conditions to drive the reaction to completion.

Caption: Steric hindrance from the N-methyl group impeding the incoming amino acid.

Choosing the Right Tools: A Comparative Overview of Coupling Reagents

The selection of the coupling reagent is the most critical factor for the successful incorporation of N-methylated amino acids. Standard reagents like HBTU and HCTU are often less effective due to the insufficient reactivity of their active esters to overcome the steric barrier.[4][8] More potent reagents are required.

Coupling Reagent	Activating Additive	Base	Reactivity	Racemization Risk	Key Considerations
HATU	Internal (HOAt)	DIEA, NMM	Very High	Low	Generally the reagent of choice for N-methylated couplings.[4][8] The HOAt-based active ester is highly reactive.
PyAOP	Internal (HOAt)	DIEA, NMM	Very High	Low	Very effective, particularly for coupling N-protected N-methyl amino acids.[4][9]
PyBOP/HOAt	External (HOAt)	DIEA, NMM	High	Low	A strong choice for hindered couplings.[4][9]
COMU	Internal (OxymaPure)	DIEA, NMM	High	Low	A safer alternative to benzotriazole-based reagents, with comparable efficiency to HATU.[10]
HDBTU	Internal (HOBt)	DIEA, NMM	Moderate	Moderate	Generally not recommended for N-methylated residues due to lower reactivity.[4]
PyBrOP	N/A	DIEA	Very High	Higher	Use with caution due to high reactivity and increased risk of racemization.[8][10]
Acyl Fluorides	(e.g., TFFH)	DIEA	Very High	Low	A highly effective strategy for extremely hindered couplings where other reagents fail.[11][12]

DIEA: N,N-Diisopropylethylamine, NMM: N-Methylmorpholine

Field-Proven Protocols for N-Methylated Amino Acid Coupling

Success in synthesizing N-methylated peptides often relies on a combination of a potent coupling reagent, optimized reaction times, and careful monitoring.

Protocol 1: Standard HATU-Mediated Coupling

This protocol is the recommended starting point for most N-methylated amino acid couplings.

Materials:

• Fmoc-N-methyl-amino acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone)

• Resin-bound peptide with a deprotected N-terminal amine

Procedure:

• Resin Preparation: Following standard Fmoc deprotection and thorough washing of the resin-bound peptide, ensure the resin is well-swollen in DMF or NMP.

• Pre-activation: In a separate vessel, dissolve the Fmoc-N-methyl-amino acid (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF. Add DIEA (8 equivalents).[4][8]

• Activation: Gently agitate the activation mixture for 2-5 minutes at room temperature.[4]

• Coupling: Add the activated amino acid solution to the resin.

• Reaction: Agitate the reaction vessel for 1-4 hours at room temperature.[4] For particularly difficult couplings (e.g., N-Me-AA onto another N-Me-AA), this time may need to be extended, or a double coupling performed.

• Monitoring: After the coupling time, take a small sample of the resin and wash it thoroughly. Perform a bromophenol blue test to check for the presence of free amines.[8] The standard Kaiser test is unreliable for secondary amines like N-methylated residues. A yellow color indicates a complete reaction, while a blue or green color signifies an incomplete coupling.[5][13]

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin extensively with DMF, followed by DCM, and then DMF again.

Protocol 2: Double Coupling for Difficult Sequences

If the initial coupling is incomplete, a second coupling is often necessary to drive the reaction to completion.

Procedure:

• After the first coupling reaction and a positive bromophenol blue test, drain the coupling solution and wash the resin thoroughly with DMF.

• Repeat the pre-activation and coupling steps (Protocol 1, steps 2-5) with a fresh solution of activated amino acid.

• Monitor the reaction again using the bromophenol blue test.

• Proceed with washing once the test indicates a complete reaction.

Advanced Strategies for Overcoming Extreme Steric Hindrance

For sequences that remain challenging even with HATU and double coupling, more advanced strategies may be required.

Microwave-Assisted SPPS

Microwave energy can significantly accelerate the coupling and deprotection steps in SPPS, proving particularly beneficial for sterically hindered residues.[14][15] The application of microwave heating can drive difficult couplings to completion in a much shorter timeframe.[16][17]

Key Considerations for Microwave SPPS:

• Temperature Control: Careful control of the reaction temperature is crucial to prevent side reactions, such as racemization.[18]

• Solvent Choice: Solvents like DMF and NMP are excellent at absorbing microwave energy.[17][18]

• Reagent Stability: Some reagents may have limited thermal stability. Carbodiimide-based couplings are often preferred over onium salt methods at elevated temperatures to minimize base-catalyzed side reactions.[15]

On-Resin N-Methylation

An alternative to using pre-synthesized N-methylated amino acid building blocks is to perform the methylation directly on the resin-bound peptide.[1][19] This can sometimes be more efficient, especially for generating peptide libraries for screening. A common method involves a three-step process:

• Sulfonylation: Protection of the backbone amide with a group like 2-nitrobenzenesulfonyl (o-NBS).

• Methylation: Alkylation of the sulfonamide with a methylating agent.

• Desulfonylation: Removal of the sulfonamide protecting group to reveal the N-methylated amide.[5]

Caption: A typical workflow for on-resin N-methylation of a peptide.

Troubleshooting and Optimization

A systematic approach is key when encountering difficulties in N-methylated peptide synthesis.

Caption: A troubleshooting workflow for incomplete couplings in N-methylated SPPS.

Conclusion

The synthesis of N-methylated peptides, while challenging, is an achievable goal with the right combination of tools and techniques. The steric hindrance imposed by the N-methyl group necessitates a departure from standard SPPS protocols. By employing highly reactive coupling reagents like HATU, optimizing reaction conditions, utilizing techniques such as double coupling and microwave assistance, and implementing careful reaction monitoring, researchers can successfully incorporate these valuable modifications. The protocols and strategies outlined in this guide provide a robust framework for navigating the complexities of N-methylated peptide synthesis, enabling the development of novel peptide therapeutics with enhanced pharmacological profiles.

References

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• 14. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 15. Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 16. Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. books.rsc.org [books.rsc.org]
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• 19. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
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• 41. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Cleavage of Peptides Containing N-Methyl-p-nitrophenylalanine from Solid-Phase Synthesis Resins

An Application Guide

Abstract

The incorporation of N-methylated and unnatural amino acids, such as N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe), is a cornerstone of modern peptide-based drug discovery, offering enhanced proteolytic stability and conformational control.[1][2] However, the successful synthesis of these complex molecules hinges on a final, critical step: cleavage from the solid support resin. This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the effective cleavage of peptides containing N-Me-p-nitro-Phe. We will explore the underlying chemical principles, address the unique challenges posed by N-methylation and electron-withdrawing functionalities, and present robust, validated protocols for achieving high-yield, high-purity peptide products.

Foundational Principles of Peptide Cleavage

In Fmoc-based solid-phase peptide synthesis (SPPS), the final cleavage step simultaneously removes the peptide from its resin anchor and strips the acid-labile protecting groups from amino acid side chains.[3][4] This is typically accomplished using a strong acid, most commonly Trifluoroacetic Acid (TFA).[5][6]

The Mechanism: An Acid-Driven Liberation

The process is an acidolysis reaction. TFA protonates the ester or amide linkage connecting the peptide to the resin, making it susceptible to cleavage. Concurrently, it protonates and removes side-chain protecting groups like tert-butyl (tBu) and trityl (Trt).[5][7] While effective, this process generates a significant challenge: the creation of highly reactive carbocations (e.g., t-butyl cations) from the liberated protecting groups.[8]

The Critical Role of Scavengers

These liberated carbocations are potent electrophiles that can irreversibly modify electron-rich amino acid residues within the peptide sequence, such as Tryptophan, Methionine, and Tyrosine, leading to undesired side products.[8] To prevent this, a "cleavage cocktail" is used, which consists of TFA mixed with nucleophilic reagents known as scavengers.[6] These scavengers act as traps, quenching the reactive cations before they can damage the peptide.[5][8] The selection of scavengers is dictated entirely by the peptide's amino acid composition.[3]

// Set node and edge colors for high contrast "Protecting_Group" -> "Carbocation" [color="#202124"]; "Carbocation" -> "Neutralized" [color="#202124"]; "Carbocation" -> "Peptide_Chain" [fontcolor="#EA4335"];

} enddot Figure 1: The protective role of scavengers during TFA cleavage.

Specific Considerations for N-Me-p-nitro-Phe Peptides

The presence of N-Me-p-nitro-Phe introduces specific chemical properties that must be considered for successful cleavage.

Impact of the N-Methyl Group

N-methylation can, in certain sequence contexts, increase the susceptibility of the adjacent peptide bond to acid-catalyzed hydrolysis.[9] This is particularly a risk for N-terminally acylated N-methylated residues, which can be completely excised from the peptide sequence during prolonged TFA exposure via a cyclization mechanism.[10]

Expert Insight: While this side reaction is a known risk, it is most pronounced when the N-methylated residue is at the N-terminus.[10] For peptides where N-Me-p-nitro-Phe is internal or C-terminal (as is the case when cleaving from the resin), standard cleavage times (1.5-3 hours) are generally safe. However, minimizing cleavage duration is a prudent strategy.[11] It is always recommended to perform a small-scale trial cleavage to optimize the time for a specific peptide.[8][11]

Impact of the p-nitro Group

The nitro (-NO₂) group is strongly electron-withdrawing. This property makes the phenyl ring of the phenylalanine residue electron-deficient. This is advantageous during cleavage, as it deactivates the ring towards electrophilic attack by the carbocations that the scavengers are designed to trap. Therefore, the p-nitro-Phe residue itself does not require specific scavengers for its own protection. The choice of cleavage cocktail will depend entirely on the other amino acids present in the sequence.

Data & Reagents: Selecting the Optimal Cleavage Cocktail

The composition of the cleavage cocktail is the single most important variable for a successful outcome. The following tables summarize common scavengers and recommended cocktails.

Table 1: Common Scavengers and Their Functions

Scavenger	Abbreviation	Target Cations & Side Reactions	Recommended For Peptides Containing
Triisopropylsilane	TIS	Trityl (Trt), Pbf, t-Butyl. Reduces oxidation.	Trp, His, Arg, Cys, Met, Tyr, Ser, Thr[3][7]
Water	H₂O	t-Butyl cations.	Tyr, Ser, Thr, Asp, Glu[6]
1,2-Ethanedithiol	EDT	Trityl, t-Butyl. Reduces Met oxidation, prevents Cys re-attachment.	Cys, Met, Trp[11][12]
Thioanisole	-	Pbf group removal, suppresses oxidation.	Arg(Pbf), Met, Trp[3][12]
Phenol	-	Protects Tyr and Trp from oxidation and re-attachment.	Tyr, Trp[3]
Dithiothreitol	DTT	Reducing agent, prevents disulfide bond formation.	Multiple Cys residues[6][12]

Table 2: Recommended Cleavage Cocktails

Reagent Name	Composition (v/v/w)	Application Notes
Reagent R (Standard)	TFA / TIS / H₂O (95:2.5:2.5)	Excellent general-purpose cocktail for peptides lacking Cys or Met.[13]
Reagent B ("Odorless")	TFA / Phenol / H₂O / TIS (88:5:5:2)	A robust cocktail for peptides with Trp, Tyr, and Arg. Avoids odorous thiols.[6][14]
Reagent K (Comprehensive)	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	"Gold standard" for complex peptides containing multiple sensitive residues like Cys, Met, Trp, and Arg.[6][12]

Experimental Protocols

Safety Precaution: Trifluoroacetic Acid (TFA) is a highly corrosive and volatile acid. All procedures must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and acid-resistant gloves.[11]

Protocol 1: Standard Cleavage of N-Me-p-nitro-Phe Peptides (No Cys/Met)

This protocol is optimized for peptides containing N-Me-p-nitro-Phe but lacking other highly sensitive residues like Cysteine or Methionine. Reagent R is the cocktail of choice.

Workflow Diagram

Step-by-Step Methodology:

• Resin Preparation: Transfer the dry peptide-resin (e.g., 0.1 mmol scale) to a suitable reaction vessel (e.g., a 10 mL polypropylene syringe with a frit or a small round-bottom flask).[3] Ensure the resin has been thoroughly washed with dichloromethane (DCM) and dried under high vacuum for at least 4 hours to remove residual DMF and moisture.[11][15]

• Cocktail Preparation: In the fume hood, prepare fresh Reagent R by combining Trifluoroacetic Acid (TFA), Triisopropylsilane (TIS), and deionized water in a 95:2.5:2.5 volumetric ratio. For a 0.1 mmol synthesis, 5-10 mL of the cocktail is sufficient.[6][13]

• Cleavage Reaction: Add the cleavage cocktail to the resin. If using a flask, add a small stir bar. Stopper the vessel and stir or agitate gently at room temperature for 1.5 to 2.5 hours.[11] Do not exceed 3 hours to minimize potential side reactions.[10]

• Peptide Precipitation: Following cleavage, filter the TFA solution away from the resin beads directly into a 50 mL centrifuge tube.[3] Add this TFA filtrate dropwise into a 10-fold volume of ice-cold diethyl ether or methyl tert-butyl ether (MTBE).[3][16] A white precipitate (the crude peptide) should form immediately.

• Isolation and Washing:

  • Incubate the ether suspension at -20°C for at least 30 minutes to maximize precipitation.

  • Centrifuge the tube (e.g., 5 min at 3500 rpm) to form a solid pellet of the peptide.[3]

  • Carefully decant and discard the ether supernatant.[3]

  • To wash the peptide, add fresh cold ether, vortex briefly to resuspend the pellet, and centrifuge again. Repeat this wash step two more times to thoroughly remove scavengers and cleaved protecting groups.[3]

• Drying and Storage: After the final wash and decanting, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator. For long-term storage, the peptide should be lyophilized from a water/acetonitrile mixture.[3]

• Analysis: Dissolve a small amount of the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water) and analyze by reverse-phase HPLC and LC-MS to confirm identity and assess purity.

Protocol 2: Cleavage of Complex N-Me-p-nitro-Phe Peptides (with Cys/Met/Trp)

This protocol is for more complex sequences containing sensitive residues that require the robust protection of Reagent K.

Step-by-Step Methodology:

• Resin Preparation: Follow Step 1 from Protocol 1.

• Cocktail Preparation: Prepare fresh Reagent K by combining TFA, Phenol (solid), H₂O, Thioanisole, and EDT in an 82.5:5:5:5:2.5 (v/w/v/v/v) ratio.[6]

• Cleavage Reaction: Follow Step 3 from Protocol 1, extending the cleavage time to 2.5 - 3 hours. Peptides with multiple Arginine(Pbf) residues may require the longer duration for complete deprotection.[3]

• Isolation and Analysis: Follow Steps 4 through 7 from Protocol 1. The procedure for precipitation, washing, drying, and analysis is identical.

Troubleshooting Common Cleavage Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low Peptide Yield	Incomplete cleavage; Peptide precipitation was inefficient.	Extend cleavage time (up to 3-4 hours max). Ensure ether is ice-cold and use a 10-fold excess volume. Increase precipitation time at -20°C.
Incomplete Deprotection	Insufficient cleavage time, especially for Arg(Pbf).	Increase cleavage duration in 30-minute increments. Consider gentle heating (38°C for 30-45 min) if available equipment permits.[3]
Extra Peaks in HPLC/MS	Side-product formation from scavenger-sensitive residues (Trp, Cys, Met); N-terminal deletion.	Ensure the correct scavenger cocktail was used for the sequence (e.g., use Reagent K if Cys/Met are present). Reduce cleavage time to check for time-dependent degradation.[10]
Peptide is Insoluble after Precipitation	Peptide aggregation.	Lyophilize the crude product from a solution containing acetic acid or a small amount of trifluoroacetic acid to aid solubilization before purification.

References

• CEM Corporation. (n.d.). Application Note: Peptide Cleavage and Protected Cleavage Procedures.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research, 36(3), 255–266.
• CDN Isotopes. (n.d.). Cleavage Cocktail Selection.
• BenchChem. (2025). Cleavage cocktails for peptides with N-methylated residues.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Pawlas, J., Svensson, T., & Rasmussen, J. H. (n.d.). Benzylthiols as scavengers in TFA cleavages of peptide resins. PolyPeptide Group.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol.
• AAPPTEC. (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage.
• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• ResearchGate. (2018). What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis?
• Thermo Fisher Scientific. (n.d.). Procedure 2: TFA Cleavage Procedure (1 g scale).
• Li, X., et al. (2010). Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality. Journal of Medicinal Chemistry, 53(15), 5549-5556.
• Request PDF. (2025).
• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Chatterjee, J., et al. (2013). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 46(6), 1333-1344.
• Nowick Laboratory, UC Irvine. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis (Version 1.7.2).
• Fields, G. B. (2014). Methods and protocols of modern solid phase peptide synthesis. Methods in Molecular Biology, 1146, 1-24.
• Bofill, J. M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15462-15470.
• Lability of N-alkylated peptides towards TFA cleavage. (1998). International Journal of Peptide and Protein Research, 51(4), 320-326.
• The Royal Society of Chemistry. (n.d.).
• Bhowmick, M., et al. (2016). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds.
• ACS Publications. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique.
• ResearchGate. (n.d.).
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.

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• 2. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cem.de [cem.de]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. youtube.com [youtube.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Lability of N-alkylated peptides towards TFA cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. rsc.org [rsc.org]
• 14. peptide.com [peptide.com]
• 15. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 16. peptide.com [peptide.com]

Application Notes & Protocols: Enhancing Peptide Stability Through Strategic Incorporation of N-Me-p-nitro-Phe-OH

Abstract

The therapeutic promise of peptides is frequently undermined by their inherent metabolic instability, primarily due to rapid degradation by proteases.[1][2][3] This limitation curtails their in vivo half-life and bioavailability, posing a significant hurdle in drug development.[4][5] A powerful strategy to overcome this challenge is the site-specific N-methylation of the peptide backbone.[1][6] This guide provides a comprehensive overview and detailed protocols for utilizing N-Methyl-p-nitro-L-phenylalanine (N-Me-p-nitro-Phe-OH) to enhance peptide stability. We will explore the underlying mechanisms, provide a robust protocol for its incorporation via Solid-Phase Peptide Synthesis (SPPS), and detail the subsequent evaluation of the modified peptide's stability in a serum matrix.

The Foundational Challenge: Proteolytic Degradation

Peptides are recognized and cleaved by proteases, enzymes that catalyze the hydrolysis of peptide bonds. This process is highly specific and often relies on the formation of a network of hydrogen bonds between the enzyme's active site and the peptide's backbone. The amide proton (N-H) is a critical hydrogen bond donor in this interaction. The susceptibility to this enzymatic cleavage is a primary driver of the short half-lives of many peptide drug candidates.[2][6]

The N-Methylation Solution: Mechanism of Action

N-methylation, the replacement of the amide proton with a methyl group, introduces a simple yet profound modification that sterically and electronically shields the peptide backbone from proteolytic attack.[7]

• Disruption of Hydrogen Bonding: The primary mechanism of protection is the removal of the amide proton, a crucial hydrogen bond donor required for protease recognition and binding.[7][8] This "shields" the peptide bond from enzymatic cleavage.[7]

• Steric Hindrance: The added methyl group introduces steric bulk that physically obstructs the approach of the protease to the scissile peptide bond.[8]

• Conformational Restriction: N-methylation restricts the rotational freedom around the peptide backbone's phi (Φ) and psi (Ψ) dihedral angles.[1][9] This can pre-organize the peptide into a more stable, bioactive conformation, which not only protects it from degradation but can also enhance its affinity for its intended biological target.[1][10]

The use of a p-nitro-phenylalanine derivative introduces an aromatic ring with a strong electron-withdrawing group. While the primary driver of stability is the N-methylation, the nitro-functionalized side chain can influence the peptide's overall electronic properties, hydrophobicity, and potential for aromatic interactions, which may further modulate its structural and functional characteristics.[11]

Figure 1. Mechanism of protease resistance via N-methylation.

Application & Protocols

Protocol 1: Incorporation of Fmoc-N-Me-p-nitro-Phe-OH via SPPS

The coupling of N-methylated amino acids presents a synthetic challenge due to increased steric hindrance, which can result in lower coupling yields compared to their non-methylated counterparts.[8][12] Therefore, the use of highly efficient coupling reagents and optimized conditions is critical for success.[12][13] This protocol is designed for standard Fmoc-based solid-phase peptide synthesis.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin based on C-terminal modification)

• Fmoc-N-Me-p-nitro-Phe-OH[14]

• Other required Fmoc-protected amino acids

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: Diisopropylethylamine (DIEA)

• Solvent: Dimethylformamide (DMF), peptide synthesis grade

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Cleavage Cocktail: e.g., 95% Trifluoroacetic Acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Dichloromethane (DCM), Diethyl ether (cold)

Step-by-Step Methodology:

• Resin Preparation: Swell the resin in DMF for 30-60 minutes in a peptide synthesis vessel.

• Standard Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound peptide by treating with 20% piperidine in DMF (2 x 10 minutes). Wash the resin thoroughly with DMF (5-7 times).

• Activation of Fmoc-N-Me-p-nitro-Phe-OH:

  • In a separate vial, dissolve Fmoc-N-Me-p-nitro-Phe-OH (4 equivalents relative to resin substitution), HATU (3.9 equivalents), in DMF.

  • Add DIEA (8 equivalents) to the solution.

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature.[13]

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 1-2 hours at room temperature. Coupling onto an N-methylated residue is particularly difficult and may require longer reaction times or double coupling.[13][15]

• Monitoring the Coupling:

  • Standard ninhydrin tests are ineffective for secondary amines. Use a Bromophenol Blue test to monitor the reaction's completion.[13] A yellow color indicates a complete reaction, while blue or green signifies incomplete coupling.

  • If the coupling is incomplete after 2 hours, filter the resin, wash, and perform a second coupling with a freshly prepared activated amino acid solution.

• Washing: After successful coupling, wash the resin thoroughly with DMF (5-7 times) and DCM (3 times) to remove excess reagents.

• Chain Elongation: Continue the synthesis by repeating the deprotection and coupling steps for the subsequent amino acids.

• Final Cleavage and Deprotection:

  • Once the synthesis is complete, wash the resin with DCM and dry it under vacuum.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature. Note that prolonged cleavage times can sometimes lead to side reactions with N-methylated peptides.[12]

  • Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding it to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC). Confirm the mass of the final product by mass spectrometry (e.g., MALDI-TOF or LC-MS).[16]

Protocol 2: In Vitro Serum Stability Assay

This protocol provides a method to quantify the stability of the modified peptide in a biologically relevant matrix.[17]

Materials:

• Purified native peptide and N-Me-p-nitro-Phe-OH modified peptide (lyophilized)

• Human or rat serum (commercially available)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Precipitation/Quenching Solution: Acetonitrile (ACN) with 0.1% TFA, or other suitable organic solvent mixtures.[3] Strong acids should be avoided as they can cause significant analyte loss.[3][18]

• Incubator or water bath set to 37°C

• RP-HPLC system with a C18 column

• Microcentrifuge

Step-by-Step Methodology:

• Peptide Stock Solution: Prepare a 1 mg/mL stock solution of both the native and modified peptides in an appropriate solvent (e.g., water or PBS with minimal DMSO if needed).

• Assay Setup:

  • Pre-warm serum and PBS to 37°C.

  • In a microcentrifuge tube, add 475 µL of serum.

  • To initiate the reaction (t=0), add 25 µL of the peptide stock solution to the serum, vortex gently, and immediately take the first time point sample.

• Time-Course Incubation:

  • Incubate the peptide-serum mixture at 37°C.

  • At designated time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), withdraw a 50 µL aliquot of the mixture.

• Protein Precipitation and Reaction Quenching:

  • Immediately add the 50 µL aliquot to a new tube containing 100 µL of ice-cold precipitation solution (ACN with 0.1% TFA).

  • Vortex vigorously for 30 seconds to precipitate serum proteins.

  • Incubate on ice for 15 minutes.

• Sample Clarification: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• HPLC Analysis:

  • Carefully transfer the supernatant to an HPLC vial.

  • Inject a defined volume (e.g., 50 µL) onto the RP-HPLC system.

  • Run a suitable gradient method to separate the intact peptide from its degradation products. Monitor the elution profile using a UV detector (typically at 220 nm or 280 nm).

• Data Analysis:

  • Identify the peak corresponding to the intact peptide based on its retention time from a standard injection (peptide in PBS without serum incubation).

  • Integrate the peak area of the intact peptide for each time point.

  • Calculate the percentage of intact peptide remaining at each time point relative to the t=0 sample (% Remaining = [Area(t) / Area(t=0)] * 100).

  • Plot the % remaining peptide against time and calculate the half-life (t½) using a one-phase decay model.

Figure 2. Workflow for synthesis and stability evaluation.

Data Presentation & Expected Outcomes

The results of the serum stability assay should be summarized in a table for clear comparison. The incorporation of an N-methylated residue is expected to significantly increase the peptide's half-life in serum.

Table 1: Representative Serum Stability Data

Time Point (hours)	% Intact Native Peptide Remaining (Mean ± SD)	% Intact N-Methylated Peptide Remaining (Mean ± SD)
0	100 ± 0.0	100 ± 0.0
0.5	65.2 ± 3.1	98.5 ± 1.5
1	40.1 ± 2.5	95.1 ± 2.2
2	15.8 ± 1.9	91.7 ± 2.8
4	< 5.0	82.4 ± 3.4
8	Not Detected	68.9 ± 4.1
24	Not Detected	35.2 ± 3.9
Calculated t½	~45 minutes	~18 hours

Note: Data are hypothetical and for illustrative purposes only.

Critical Considerations: Impact on Bioactivity

While N-methylation is a powerful tool for enhancing stability, it is not without potential consequences for biological activity. The induced conformational rigidity can be a double-edged sword:

• Enhanced Potency: If the constrained conformation mimics the peptide's bioactive state, receptor affinity and potency can be significantly increased.[1]

• Reduced Potency: Conversely, if the new conformation is incompatible with the target receptor, a partial or complete loss of activity may occur.

Therefore, it is imperative that any N-methylated peptide analog be subjected to a full suite of functional assays to assess its bioactivity relative to the parent peptide. An "N-methyl scan," where each residue is systematically replaced with its N-methylated counterpart, can be a valuable strategy to identify positions where the modification is beneficial or detrimental.[4][19]

Conclusion

The strategic incorporation of N-Me-p-nitro-Phe-OH is an effective method for improving the metabolic stability of therapeutic peptides. By sterically and electronically shielding the peptide backbone, this modification can dramatically increase a peptide's in vitro and in vivo half-life. The protocols provided herein offer a robust framework for the synthesis and evaluation of such modified peptides. However, researchers must remain vigilant about the potential conformational changes and their subsequent impact on biological function, ensuring that enhanced stability is coupled with retained or improved therapeutic potency.

References

• The Strategic Incorporation of N-Methylated Amino Acids in Peptide Design: An In-depth Technical Guide. Benchchem.
• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings.

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. [Link]

• Miller, S. C., & Scanlan, T. S. (1997). Site-Selective N-Methylation of Peptides on Solid Support. Journal of the American Chemical Society, 119(9), 2301-2302. [Link]

• Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research, 41(10), 1331-1342. [Link]

• methylated peptides N-methyl amino acids generally increases the enzymatic stability of peptides. (n.d.). BenchChem.

• Kohler, A., Jülke, E. M., Stichel, J., & Beck-Sickinger, A. G. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. [Link]

• N-Methyl peptides: VII. Conformational perturbations induced by N-methylation of model dipeptides. (n.d.). ResearchGate. [Link]

• N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. (2017). Current Organic Chemistry, 21(10). [Link]

• Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.). AAPPTec.

• Solid-phase synthesis and characterization of N-methyl-rich peptides. (2005). ResearchGate. [Link]

• Should My Peptide Be Methyl

• N-Methyl Amino Acids Archives. (n.d.). Aapptec Peptides. [Link]

• Lokey, R. S., et al. (2011). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. Nature Chemical Biology, 7(12), 897-899. [Link]

• The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. (2017). Organic & Biomolecular Chemistry, 15(31), 6586-6594. [Link]

• Kohler, A., Jülke, E. M., Stichel, J., & Beck-Sickinger, A. G. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. [Link]

• Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. (2024). ACS Pharmacology & Translational Science. [Link]

• Application Note & Protocol: Assessing the Serum Stability of Peptide 5e. (n.d.). Benchchem.

• N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. (2023). RSC Medicinal Chemistry. [Link]

• Serum Stability of Peptides. (2002). Methods in Molecular Biology. [Link]

• N-Methyl-4-nitro-L-phenylalanine. (n.d.). Chem-Impex. [Link]

• Site-specific α-N-terminal methylation on peptides through chemical and enzymatic methods. (2021). STAR Protocols. [Link]

• Peptide Analysis Techniques Review. (n.d.).
• Enhancing Peptide Stability with Fmoc-N-Me-Glu(OtBu)-OH: Application Notes and Protocols. (n.d.). Benchchem.

• Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. (2020). Molecules, 25(10), 2393. [Link]

• Aromatic interactions in peptides: Impact on structure and function. (2018). Journal of the Chinese Chemical Society. [Link]

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• 4. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. civilengineerusa.com [civilengineerusa.com]
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Application Notes & Protocols: N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) as a Strategic Building Block for Enzyme Inhibitors

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry, biochemistry, and pharmacology.

Abstract: The strategic incorporation of unnatural amino acids (UAAs) is a cornerstone of modern peptidomimetic design, enabling the optimization of therapeutic candidates. This guide provides an in-depth exploration of N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH), a unique UAA, as a building block for potent and stable enzyme inhibitors. We will dissect the causal biochemistry behind its utility, provide detailed protocols for its incorporation via solid-phase peptide synthesis (SPPS), and outline methodologies for characterizing the resulting inhibitors.

Introduction: The Rationale for N-Methylated and Nitrated Amino Acids in Inhibitor Design

Peptide-based therapeutics offer high specificity and potency but are often hampered by poor metabolic stability and low cell permeability. The introduction of UAAs is a proven strategy to overcome these limitations. N-Me-p-nitro-Phe-OH is a bifunctional building block that addresses these challenges through two key modifications to the phenylalanine scaffold:

• N-Methylation: The methylation of the backbone amide nitrogen is a subtle yet powerful modification. It imparts steric hindrance that shields the adjacent peptide bond from proteolytic degradation by endo- and exopeptidases, significantly increasing the inhibitor's half-life in biological systems.[1][2] Furthermore, by removing the amide proton—a critical hydrogen bond donor—N-methylation reduces the desolvation penalty for membrane crossing, thereby enhancing lipophilicity and the potential for oral bioavailability.[1][3]

• Para-Nitro Group: The electron-withdrawing nitro group on the phenyl ring serves multiple purposes. It can act as a unique interaction point within an enzyme's active site, forming hydrogen bonds or participating in electrostatic interactions.[4][5] This functional group also makes the residue a useful probe; for instance, it can act as a quencher in Förster Resonance Energy Transfer (FRET) pairs for developing fluorogenic substrates and assays.[6][7]

The combination of these features makes N-Me-p-nitro-Phe-OH an invaluable tool for designing enzyme inhibitors with enhanced stability, improved pharmacokinetic profiles, and unique binding properties.[4]

Physicochemical and Handling Properties

Proper handling and characterization of the starting building block are critical for successful synthesis.

Property	Value
Chemical Name	N-Methyl-4-nitro-L-phenylalanine
Synonyms	N-Me-p-nitro-L-Phe-OH, N-Me-L-Phe(4-NO2)-OH
CAS Number	70663-55-7[4]
Molecular Formula	C₁₀H₁₂N₂O₄[4]
Molecular Weight	224.21 g/mol [4]
Appearance	White to light yellow solid[4]
Purity (Typical)	≥98% (by HPLC)[4]
Storage	Store at 0-8 °C, desiccated.

Synthesis Workflow: Incorporating N-Me-p-nitro-Phe-OH into Peptidic Inhibitors

The standard method for building peptide inhibitors is automated or manual Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[8] The sterically hindered nature of the N-methylated amine requires specific considerations during the coupling step.

Caption: Workflow for inhibitor synthesis and evaluation.

Protocol 3.1: Fmoc-SPPS Incorporation of N-Me-p-nitro-Phe-OH

This protocol details the crucial coupling step for adding an amino acid after N-Me-p-nitro-Phe-OH has been incorporated into the growing peptide chain on the resin. The challenge lies in acylating the sterically hindered secondary amine.

1. Materials & Reagents:

• Fmoc-protected peptide-resin (with N-terminal N-Me-p-nitro-Phe)

• Fmoc-amino acid (for coupling): 4 equivalents (eq.)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): 3.9 eq.

• DIPEA (N,N-Diisopropylethylamine): 8 eq.

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

2. Deprotection of the Preceding Amino Acid:

• Treat the resin-bound peptide with 20% piperidine in DMF for 3 minutes. Drain.

• Repeat the treatment for 10 minutes to ensure complete Fmoc removal.

• Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

3. Activation and Coupling of the Next Amino Acid:

• Causality: Coupling to an N-methylated residue is slow due to steric hindrance. Therefore, a potent activating agent like HATU is employed, and the reaction may require extended time or double coupling.[9]

• In a separate vessel, dissolve the incoming Fmoc-amino acid (4 eq.) and HATU (3.9 eq.) in DMF.

• Add DIPEA (8 eq.) to the activation mixture and vortex for 1 minute.

• Immediately add the activated amino acid solution to the reaction vessel containing the deprotected peptide-resin.

• Agitate the reaction at room temperature for 2-4 hours. (Note: Standard couplings are often 30-60 minutes).

4. Monitoring and Post-Coupling:

• Self-Validation: Perform a Kaiser test on a small sample of resin beads. For a successful coupling to the secondary amine of N-Me-p-nitro-Phe, the test should be negative (beads remain colorless). If the test is positive (blue beads), indicating incomplete coupling, a second coupling is required.

• To perform a double couple, drain the vessel and repeat step 3.

• After a negative Kaiser test, wash the resin thoroughly with DMF (5x) and DCM (5x) to prepare for the next cycle.

5. Cleavage and Purification:

• Once the full peptide is synthesized, cleave it from the resin using a standard cleavage cocktail (e.g., 95% Trifluoroacetic acid, 2.5% Triisopropylsilane, 2.5% Water) for 2-3 hours.

• Precipitate the crude peptide in cold diethyl ether.

• Purify the peptide using reverse-phase HPLC (RP-HPLC) on a C18 column.

• Confirm the mass and purity of the final product using LC-MS.

Application Spotlight: Designing Protease Inhibitors

N-Me-p-nitro-Phe-OH is particularly effective in designing inhibitors for proteases, such as chymotrypsin, which have a large hydrophobic S1 pocket that readily accommodates the phenyl ring.

Caption: Conceptual binding of an inhibitor in a protease active site.

The N-methyl group prevents enzymatic cleavage, while the p-nitrophenyl side chain occupies the S1 pocket, establishing key binding interactions that contribute to high affinity and competitive inhibition.[10]

Protocol 5.1: Characterizing Inhibitory Potency (IC₅₀ Determination)

This protocol provides a general framework for assessing the inhibitory activity of a newly synthesized peptide against a model protease using a chromogenic substrate.

1. Objective:

• To determine the half-maximal inhibitory concentration (IC₅₀) of a peptide containing N-Me-p-nitro-Phe-OH.

2. Materials:

• Enzyme: e.g., Bovine α-chymotrypsin.

• Substrate: e.g., N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA). Rationale: Upon cleavage by chymotrypsin, this substrate releases p-nitroaniline (pNA), a yellow chromophore that can be quantified spectrophotometrically at 405 nm.[11]

• Inhibitor: The purified peptide containing N-Me-p-nitro-Phe-OH, dissolved in DMSO to create a 10 mM stock.

• Assay Buffer: e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 8.0.

• Equipment: 96-well microplate reader, clear flat-bottom 96-well plates.

3. Procedure:

• Inhibitor Dilution: Prepare a serial dilution series of the inhibitor in assay buffer, starting from a high concentration (e.g., 100 µM) down to a low concentration (e.g., 0.1 nM). Also prepare a "no inhibitor" control containing only assay buffer.

• Plate Setup: In triplicate, add 20 µL of each inhibitor dilution (or control) to the wells of a 96-well plate.

• Enzyme Addition: Add 160 µL of assay buffer containing the enzyme at a fixed final concentration (e.g., 10 nM) to each well.

• Pre-incubation: Incubate the plate at 25°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 20 µL of the substrate solution (at a concentration near its Kₘ, e.g., 100 µM final concentration) to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in the microplate reader and measure the absorbance at 405 nm every 30 seconds for 15-20 minutes.

4. Data Analysis & Interpretation:

• Calculate Reaction Velocity: For each well, determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the absorbance vs. time plot.

• Calculate Percent Inhibition: % Inhibition = (1 - (V₀_inhibitor / V₀_control)) * 100

• Determine IC₅₀: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data using a non-linear regression model (variable slope, four parameters) to calculate the IC₅₀ value.

Inhibitor Conc. [nM]	Avg. Velocity (mOD/min)	% Inhibition
0 (Control)	50.2	0
1	45.1	10.2
10	30.5	39.2
50	11.3	77.5
100	5.4	89.2
500	2.1	95.8

• Further Analysis: To determine the mechanism of inhibition (e.g., competitive, noncompetitive), the assay should be repeated with varying concentrations of both the substrate and the inhibitor, followed by analysis using Lineweaver-Burk or Michaelis-Menten plots.[12][13][14]

Conclusion

N-Me-p-nitro-Phe-OH is a highly valuable and versatile building block for the rational design of enzyme inhibitors. Its N-methyl group provides essential proteolytic resistance and enhances membrane permeability, while the p-nitro group offers unique steric and electronic properties for probing and optimizing interactions within the enzyme active site. The protocols and workflows detailed herein provide a comprehensive guide for researchers to leverage this powerful tool in the development of next-generation peptidomimetic therapeutics.

References

• Aapptec Peptides. (n.d.). Fmoc-Phe(4-NO2)-OH, N-Fmoc-4-nitro-L-phenylalanine; [95753-55-2]. Retrieved from [Link]

• Kittel, A. M., & Buescher, J. M. (2021). De novo biosynthesis of para-nitro-L-phenylalanine in Escherichia coli. bioRxiv. Retrieved from [Link]

• Vinogradov, A. A., et al. (2021). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Molecules, 26(11), 3249. Retrieved from [Link]

• Ninja Nerd. (2017, April 26). Biochemistry | Enzyme Inhibition [Video]. YouTube. Retrieved from [Link]

• Huang, H., et al. (1999). Selective inhibition of neuronal nitric oxide synthase by N omega-nitroarginine- and phenylalanine-containing dipeptides and dipeptide esters. Journal of medicinal chemistry, 42(16), 3147-3154. Retrieved from [Link]

• Ahangari, A., et al. (2015). Synthesis of Novel Peptides Using Unusual Amino Acids. Iranian journal of pharmaceutical research : IJPR, 14(4), 1141–1149. Retrieved from [Link]

• Ogawa, T., et al. (1989). Enzyme inhibition by dipeptides containing 2,3-methanophenylalanine, a sterically constrained amino acid. FEBS letters, 250(2), 227-230. Retrieved from [Link]

• Koivisto, P. T., & Roy, S. (1994). Inhibition of p-nitrophenol hydroxylase in rat liver microsomes by small aromatic and heterocyclic molecules. Pharmacology & toxicology, 74(4-5), 240-245. Retrieved from [Link]

• Peptide Institute, Inc. (n.d.). Enzyme Substrates and Inhibitors. Retrieved from [Link]

• Di Gioia, M. L., et al. (2016). N-Methylated α-Amino Acids and Peptides: Synthesis and Biological Activity. Mini reviews in medicinal chemistry, 16(9), 683-690. Retrieved from [Link]

• Kyoto University OCW. (2023, February 9). Unit 6 Part 9 Chemical Synthesis of Peptides (Part III) [Video]. YouTube. Retrieved from [Link]

• Chatterjee, J., et al. (2008). N-Methylation of peptides: a new perspective in medicinal chemistry. Accounts of chemical research, 41(10), 1331-1342. Retrieved from [Link]

• Laronze-Cochard, M., et al. (2016). Peptides and Peptidomimetics as Inhibitors of Enzymes Involved in Fibrillar Collagen Degradation. Molecules, 21(4), 438. Retrieved from [Link]

• Di, W., et al. (2022). D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides. Pharmaceutics, 14(11), 2397. Retrieved from [Link]

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• 3. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Synthesis of Novel Peptides Using Unusual Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. De novo biosynthesis of para-nitro-L-phenylalanine in Escherichia coli | bioRxiv [biorxiv.org]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Enzyme inhibition by dipeptides containing 2,3-methanophenylalanine, a sterically constrained amino acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. m.youtube.com [m.youtube.com]
• 13. Selective inhibition of neuronal nitric oxide synthase by N omega-nitroarginine-and phenylalanine-containing dipeptides and dipeptide esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of p-nitrophenol hydroxylase in rat liver microsomes by small aromatic and heterocyclic molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of Cyclic Peptides Incorporating N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH)

Abstract & Introduction: A Triad of Therapeutic Advancement

The development of peptide-based therapeutics is often a balancing act between achieving high potency and overcoming inherent pharmacokinetic liabilities such as poor metabolic stability and low membrane permeability.[1][2] Three powerful strategies have converged to address these challenges: peptide cyclization, N-methylation, and the incorporation of unnatural amino acids with functionalizable side chains. This guide details the synthesis of cyclic peptides incorporating N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH), a unique building block that leverages all three strategies.

• Cyclization: Constrains the peptide backbone, which can enhance receptor binding affinity, improve stability against exopeptidases, and optimize conformational preferences for passive membrane diffusion.[3][4]

• N-Methylation: The substitution of an amide proton with a methyl group eliminates a hydrogen bond donor, introduces steric hindrance, and restricts conformational freedom.[5] These modifications significantly enhance metabolic stability against proteases and can dramatically improve membrane permeability and oral bioavailability.[6][7][8][9][10]

• p-Nitrophenylalanine Moiety: The nitro group on the phenylalanine side chain is not merely a structural element; it is a versatile chemical handle. It can serve as an infrared probe or a FRET quencher for biophysical studies.[11] More importantly, it can be chemically reduced to a primary amine (p-aminophenylalanine), providing a site for conjugation, labeling, or the introduction of further chemical diversity post-synthesis.[12][13]

This document provides a comprehensive technical guide for researchers, outlining field-proven protocols for the solid-phase synthesis, cyclization, and post-synthetic modification of peptides containing N-Me-p-nitro-Phe-OH. We will explore the causality behind critical experimental choices, from coupling reagents to cyclization strategies, to empower scientists in the rational design of advanced peptide therapeutics.

The N-Me-p-nitro-Phe-OH Building Block: Properties and Challenges

The incorporation of Fmoc-N-Me-p-nitro-Phe-OH into a peptide sequence presents a distinct set of challenges, primarily stemming from the steric hindrance imposed by the N-methyl group. This modification makes the secondary amine less nucleophilic and sterically encumbered, which significantly slows the kinetics of the subsequent coupling reaction.[14] Standard coupling conditions are often insufficient, leading to incomplete reactions and deletion sequences. Therefore, the use of potent coupling reagents is mandatory.

Figure 2: Overall workflow for the synthesis of N-Me-p-nitro-Phe-OH containing cyclic peptides.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Synthesis of the Linear Peptide Precursor

This protocol describes the assembly of the linear peptide on a 2-chlorotrityl chloride (2-CTC) resin, which allows for subsequent cleavage of the protected peptide for solution-phase cyclization.

Materials:

• Fmoc-protected amino acids

• Fmoc-N-Me-p-nitro-Phe-OH

• 2-Chlorotrityl chloride (2-CTC) resin

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvent: N,N-Dimethylformamide (DMF)

• Deprotection Solution: 20% (v/v) Piperidine in DMF

• Washing Solvents: Dichloromethane (DCM), DMF

Procedure:

• Resin Swelling & First Amino Acid Loading:

  • Swell 1.0 g of 2-CTC resin in DCM for 30 minutes in a reaction vessel.

  • Dissolve 2.0 equivalents of the first Fmoc-amino acid (C-terminal residue) and 4.0 equivalents of DIPEA in DCM.

  • Add the amino acid solution to the swollen resin and agitate for 2 hours.

  • Cap any unreacted sites by adding methanol (0.8 mL per gram of resin) and agitating for 30 minutes.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Fmoc Deprotection:

  • Add the 20% piperidine/DMF solution to the resin and agitate for 5 minutes.

  • Drain and repeat with fresh deprotection solution for an additional 15 minutes.

  • Wash the resin thoroughly with DMF (5x) to ensure complete removal of piperidine.

• Standard Amino Acid Coupling:

  • In a separate vial, pre-activate 3.0 equivalents of the next Fmoc-amino acid with 2.9 equivalents of HATU and 6.0 equivalents of DIPEA in DMF for 2 minutes.

  • Add the activated solution to the resin and agitate for 1-2 hours.

  • Perform a Kaiser test to confirm reaction completion. If positive, repeat the coupling.

  • Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Incorporation of Fmoc-N-Me-p-nitro-Phe-OH (Critical Step):

  • Rationale: The steric hindrance from the N-methyl group necessitates a more potent activation and longer reaction time. HATU is an excellent choice due to its high reactivity and resistance to racemization. [6] * Pre-activate 3.0 equivalents of Fmoc-N-Me-p-nitro-Phe-OH with 2.9 equivalents of HATU and 6.0 equivalents of DIPEA in DMF.

  • Add the activated solution to the resin and agitate for 4-6 hours.

  • Note: The Kaiser test is not applicable for coupling to a secondary amine. Reaction completion should be monitored by taking a small sample of resin, cleaving the peptide, and analyzing via HPLC-MS.

  • Wash the resin thoroughly: DMF (3x), DCM (3x), DMF (3x).

• Chain Elongation: Repeat steps 2 and 3 until the full linear sequence is assembled.

Protocol 2: On-Resin Head-to-Tail Cyclization

This method is advantageous as it utilizes a "pseudo-diluted" environment on the solid support, which can favor intramolecular cyclization over intermolecular oligomerization. [6]This requires a resin where the C-terminus can be deprotected while the peptide remains attached via a side chain, or a special linker strategy. For simplicity, this protocol assumes a side-chain attachment strategy (e.g., using Fmoc-Asp-OAll or Fmoc-Glu-OAll as the C-terminal anchor).

Procedure:

• Selective C-terminal Deprotection: After assembling the linear peptide, selectively remove the C-terminal protecting group (e.g., an Allyl group using Pd(PPh₃)₄).

• N-terminal Fmoc Deprotection: Perform the final Fmoc deprotection as described in Protocol 1, Step 2.

• On-Resin Cyclization:

  • Wash the resin extensively with DMF.

  • Add a solution of 3.0 equivalents of HATU and 6.0 equivalents of DIPEA in DMF to the resin.

  • Agitate the reaction mixture for 6-12 hours.

  • Monitor the reaction by cleaving small aliquots of resin and analyzing via HPLC-MS until the linear precursor is consumed.

• Cleavage and Purification: Proceed to Protocol 4.

Protocol 3: Solution-Phase Head-to-Tail Cyclization

This is the more traditional method, offering flexibility but requiring careful control of concentration to prevent dimerization.

Procedure:

• Cleavage of Protected Peptide:

  • Wash the resin-bound linear peptide (from Protocol 1, synthesized on 2-CTC resin) with DCM and dry under vacuum.

  • Add a solution of 20% hexafluoroisopropanol (HFIP) in DCM to the resin and agitate for 1 hour to cleave the peptide while keeping side-chain protecting groups intact.

  • Filter the resin and collect the filtrate. Evaporate the solvent to obtain the crude protected linear peptide.

• Cyclization Reaction:

  • Rationale: High dilution is critical to minimize intermolecular side reactions. The reaction is typically run at a concentration of 1-2 mM. [15] * Dissolve the protected peptide in a large volume of DMF to achieve a final concentration of ~1 mM.

  • Add 1.5 equivalents of HATU and 3.0 equivalents of DIPEA to the solution.

  • Stir the reaction at room temperature for 12-24 hours. Monitor progress by HPLC-MS.

• Final Deprotection and Purification:

  • Once cyclization is complete, evaporate the DMF.

  • Proceed with the global deprotection and cleavage using a TFA cocktail as described in Protocol 4.

Protocol 4: Cleavage, Deprotection, and Purification

Materials:

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water.

• Cold diethyl ether.

• RP-HPLC system.

Procedure:

• Cleavage: Add the cleavage cocktail to the resin (from on-resin cyclization) or the crude protected cyclic peptide and agitate for 2-3 hours at room temperature.

• Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding the solution dropwise to a large volume of ice-cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the crude peptide, decant the ether, and dry the peptide pellet under vacuum.

• Purification: Purify the crude peptide by reverse-phase HPLC (RP-HPLC) using a suitable gradient of water/acetonitrile containing 0.1% TFA.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry (MS) and analytical HPLC.

Protocol 5: Post-Synthetic Reduction of the Nitro Group

This protocol converts the p-nitro-Phe residue to p-amino-Phe, creating a site for further functionalization.

Materials:

• Purified cyclic peptide containing N-Me-p-nitro-Phe.

• Tin(II) chloride dihydrate (SnCl₂·2H₂O).

• Solvent: DMF or a buffered aqueous solution.

Procedure:

• Rationale: Tin(II) chloride is a mild reducing agent suitable for converting aromatic nitro groups to amines in the presence of other sensitive functional groups like amides. [16][17]2. Dissolve the purified peptide in DMF.

• Add a 5-10 fold molar excess of SnCl₂·2H₂O to the solution.

• Stir the reaction at room temperature for 4-8 hours.

• Monitor the reaction by HPLC-MS, looking for a mass shift corresponding to the reduction (loss of 30 Da: NO₂ -> NH₂).

• Upon completion, quench the reaction with a buffer (e.g., ammonium acetate) and purify the resulting amino-functionalized peptide by RP-HPLC.

Figure 3: Reaction scheme for the reduction of the p-nitro group to a p-amino group.

Analytical Characterization & Data

The analysis of N-methylated cyclic peptides requires careful interpretation of chromatographic and mass spectrometric data.

Parameter	Expected Observation	Rationale / Causality
Analytical RP-HPLC	A single, sharp peak indicates high purity. However, broad peaks or multiple closely eluting peaks may be observed.	N-methylated peptides often exhibit slow conformational isomerization (cis/trans amide bonds) on the HPLC timescale, leading to peak broadening or the appearance of multiple conformer peaks. [18][19]
Mass Spectrometry (MS)	The observed monoisotopic mass should match the calculated theoretical mass of the cyclic peptide.	This confirms the identity and successful synthesis of the target molecule.
Tandem MS (MS/MS)	Fragmentation patterns can be complex and may not follow standard b/y ion series.	Cyclic peptides require two backbone cleavages to produce a linear fragment, making sequencing more challenging than for linear peptides. [20][21]Specialized software or manual interpretation is often required.

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low Coupling Yield for N-Me-p-nitro-Phe	Insufficient activation; short coupling time; weak coupling reagent.	Use a high-potency coupling reagent like HATU or PyAOP. [18]Increase coupling time to 4-6 hours. Double couple if necessary.
High Levels of Dimer in Cyclization	Reaction concentration is too high (solution-phase); inefficient on-resin cyclization.	For solution-phase, ensure concentration is ≤ 1 mM. For on-resin, ensure complete deprotection of both termini and allow adequate reaction time.
Incomplete Nitro Group Reduction	Insufficient reducing agent; short reaction time.	Increase the molar excess of SnCl₂. Extend the reaction time and monitor carefully by HPLC-MS.
Side Reactions during Cleavage	Acid-labile protecting groups; prolonged TFA exposure.	Minimize cleavage time to 2-3 hours. Use appropriate scavengers like TIS to protect sensitive residues. Fragmentation between consecutive N-methylated amino acids can occur with extended TFA exposure. [18][19]

References

• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Cyclic Peptides with N-Methylated Residues.

• Chatterjee, J., Laufer, B., & Kessler, H. (2012). Synthesis of N-methylated cyclic peptides. Nature Protocols, 7(3), 432–444. Retrieved from [Link]

• Chatterjee, J., Laufer, B., & Kessler, H. (2012). Synthesis of N-methylated cyclic peptides. Springer Nature Experiments. Retrieved from [Link]

• Fuse, S., & Okabe, R. (2023). Switchable Synthesis of 7- and 14-Membered Cyclic Peptides Containing N-Methyl- and β-Amino Acids Utilizing Microflow Technology. European Journal of Organic Chemistry, e202300700.
• Benchchem. (n.d.). Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS)
• White, C. J., & Yudin, A. K. (2011). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds.
• Dougherty, P. G., Sahni, A., & Pei, D. (2019). Understanding and Designing Head-to-Tail Cyclic Peptides. Chemical Reviews, 119(17), 10241-10287.

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153–166. Retrieved from [Link]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Semantic Scholar. Retrieved from [Link]

• Benchchem. (n.d.). The Strategic Role of N-Methylation in Peptide Drug Development: A Technical Guide.
• Reddit. (2023).
• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides.
• Zhang, R. K., & Mitchell, D. A. (2024). Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases. Journal of the American Chemical Society.
• Siano, L., et al. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology, 723, 253-276.
• Horswill, J. G., & Lokey, R. S. (2016). Getting in Shape: Controlling Peptide Bioactivity and Bioavailability Using Conformational Constraints. Peptide Science, 106(6), 830-842.
• Benchchem. (2025). N-Methylation: A Key Strategy to Enhance Peptide Bioactivity and Druggability.
• Chatterjee, J., et al. (2012). Synthesis of N-methylated cyclic peptides.
• AltaBioscience. (n.d.).
• White, C. J., et al. (2011). Synthesis of nonmethylated and N-methylated cyclic peptides.
• LifeTein. (2019).
• Schultz, P. G., et al. (2006). Photocleavage of the Polypeptide Backbone by 2-Nitrophenylalanine. Journal of the American Chemical Society, 128(43), 13984–13985.
• Biotage. (n.d.).
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). N-(4-Nitrophenylsulfonyl)-L-Phenylalanine: A Key Building Block for Custom Peptide Synthesis.
• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions.
• Shepherd, A. G., et al. (2021). De novo biosynthesis of para-nitro-L-phenylalanine in Escherichia coli. bioRxiv.
• Nokihara, K., et al. (2023). A novel sequence analysis for one cyclic peptide immobilized on a single bead by MALDI-TOF.
• Estévez, M., et al. (2018). Decreased proteasomal cleavage at nitrotyrosine sites in proteins and peptides. Free Radical Biology and Medicine, 120, 239-248.
• Jaspreets, S., et al. (2016). Accurate quantification of modified cyclic peptides without the need for authentic standards. Analytical and Bioanalytical Chemistry, 408(21), 5839-5847.
• Protein Metrics. (2024). Cyclic Peptide Analysis.
• Guengerich, F. P. (2016). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Chemical Research in Toxicology, 29(3), 362-386.
• Bischoff, R., et al. (2010). Chemical labeling and enrichment of nitrotyrosine-containing peptides. Talanta, 81(1-2), 1-8.
• Custom Peptide Synthesis. (n.d.). The Chemistry Behind Fmoc-Phe-OH: A Deep Dive into Its Role in Peptide Synthesis.
• Li, Y., et al. (2023).
• Wikipedia. (n.d.). Reduction of nitro compounds.
• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Cyclic Peptides Using Fmoc-N-Me.
• YouTube. (2021).
• Naoum, J., et al. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. ACS Omega.
• North, M., et al. (n.d.). Synthesis of H-Leu-Ala-Phe-OH in solvent mixtures and neat solvents...
• Gross, M. L., et al. (n.d.). Mass Spectrometric Analysis of Cyclic Peptides. Books.
• Watson, A. J. B., et al. (2021). Greening the synthesis of peptide therapeutics: an industrial perspective. Green Chemistry, 23(1), 101-133.
• Santa Cruz Biotechnology. (n.d.). p-Nitro-D-phenylalanine.
• Lee, E., et al. (2014). Role of phenylalanine and valine10 residues in the antimicrobial activity and cytotoxicity of piscidin-1. PLoS One, 9(12), e114453.
• Benoiton, N. L. (2005). Chemistry of peptide synthesis.
• Asadpour, O., et al. (2014). Synthesis of Novel Peptides Using Unusual Amino Acids. Protein & Peptide Letters, 21(8), 814-819.

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• 4. Peptide Cyclisation Methods | AltaBioscience [altabioscience.com]
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• 7. Synthesis of N-methylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of N-methylated cyclic peptides | Springer Nature Experiments [experiments.springernature.com]
• 9. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. semanticscholar.org [semanticscholar.org]
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• 21. books.rsc.org [books.rsc.org]

Application of N-Me-p-nitro-Phe-OH in Drug Design and Discovery: A Technical Guide

This guide provides an in-depth exploration of N-Methyl-para-nitrophenylalanine (N-Me-p-nitro-Phe-OH), a non-canonical amino acid with significant potential in modern drug design and discovery. We will delve into its unique chemical attributes and provide detailed protocols for its synthesis, incorporation into peptides, and evaluation in relevant biological assays. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the advantages of N-methylation and the introduction of a nitroaromatic moiety to enhance the therapeutic properties of peptide-based drug candidates.

Introduction: The Strategic Advantage of N-Me-p-nitro-Phe-OH

The limitations of peptide-based therapeutics, such as poor metabolic stability and low cell permeability, have driven the exploration of chemical modifications to improve their pharmacokinetic profiles.[1][2] N-methylation of the peptide backbone is a well-established strategy to overcome these hurdles.[3][4] The introduction of a methyl group on the amide nitrogen atom imparts steric hindrance, which protects the adjacent peptide bond from proteolytic degradation.[3] Furthermore, N-methylation can enhance a peptide's lipophilicity, facilitating its passage through cellular membranes.[5][6]

N-Me-p-nitro-Phe-OH offers a dual strategic advantage. In addition to the benefits of N-methylation, the para-nitro group on the phenylalanine ring introduces unique functionalities. The electron-withdrawing nature of the nitro group can influence the electronic properties of the peptide and its interactions with biological targets.[1] Crucially, the nitroaromatic moiety can serve as a versatile functional group for various applications, including:

• Hypoxia-Activated Prodrugs: In the low-oxygen environment characteristic of solid tumors, the nitro group can be selectively reduced by endogenous nitroreductases to a cytotoxic amine, enabling targeted drug release.[1][7][8]

• Molecular Imaging: The nitro group can be utilized as a handle for the development of PET imaging agents, allowing for non-invasive visualization and tracking of the peptide's biodistribution.[9][10]

• Biophysical Probes: The nitroaromatic ring can act as a spectroscopic probe to study peptide-protein interactions and conformational changes.[11]

This guide will provide the necessary protocols and conceptual framework to harness these properties in your research.

Synthesis of Fmoc-N-Me-p-nitro-Phe-OH

The synthesis of Fmoc-protected N-methylated amino acids is a critical first step for their incorporation into peptides via solid-phase peptide synthesis (SPPS). The Biron-Kessler method, a modification of the Fukuyama procedure, is a widely adopted and efficient approach for the N-methylation of amino acids on a solid support.[12][13] This method utilizes a 2-chlorotrityl chloride (2-CTC) resin as a temporary protecting group for the carboxylic acid, allowing for the selective N-methylation of the amino group.

Chemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Key Characteristics
Fmoc-p-nitro-L-Phe-OH	C24H20N2O6	444.43	95753-55-2	Starting material for N-methylation.
2-Chlorotrityl chloride resin	Varies	Varies	42074-68-0	Solid support for temporary carboxylic acid protection.
2-Nitrobenzenesulfonyl chloride (o-NBS-Cl)	C6H4ClNO4S	221.62	7558-80-7	Reagent for the protection of the amino group.
Methyl Iodide	CH3I	141.94	74-88-4	Methylating agent.
Fmoc-N-Me-p-nitro-L-Phe-OH	C25H22N2O6	458.46	Not available	The desired N-methylated and Fmoc-protected amino acid.

Synthetic Workflow

The synthesis of Fmoc-N-Me-p-nitro-Phe-OH on a 2-CTC resin follows a multi-step process, outlined below.

Fig. 1: Synthetic workflow for Fmoc-N-Me-p-nitro-Phe-OH.

Detailed Synthesis Protocol

This protocol is adapted from the Biron-Kessler method for the synthesis of Fmoc-N-methylated amino acids on a solid support.[12][13]

Materials:

• Fmoc-p-nitro-L-Phe-OH

• 2-Chlorotrityl chloride (2-CTC) resin (100-200 mesh, 1.6 mmol/g)

• Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH)

• 20% (v/v) Piperidine in N,N-Dimethylformamide (DMF)

• 2-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• 2,4,6-Collidine

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Methyl iodide (CH3I)

• Thiophenol

• Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

• Trifluoroacetic acid (TFA)

• Toluene

• Ethyl acetate (EtOAc)

• Hexane

• Anhydrous sodium sulfate (Na2SO4)

Protocol:

• Loading of Fmoc-p-nitro-L-Phe-OH onto 2-CTC resin:

  • Swell 1 g of 2-CTC resin in 10 mL of DCM for 30 minutes in a peptide synthesis vessel.

  • Drain the DCM.

  • Dissolve 2 equivalents of Fmoc-p-nitro-L-Phe-OH and 4 equivalents of DIPEA in DCM and add to the resin.

  • Shake the mixture for 2 hours at room temperature.

  • To cap any remaining reactive sites on the resin, add 1 mL of MeOH and shake for 30 minutes.

  • Wash the resin with DCM (3x), DMF (3x), and DCM (3x).

• Fmoc deprotection:

  • Treat the resin with 10 mL of 20% piperidine in DMF for 5 minutes.

  • Drain the solution and repeat the treatment for 15 minutes.

  • Wash the resin with DMF (5x) and DCM (5x).

• o-NBS protection:

  • Swell the resin in DCM.

  • Add a solution of 4 equivalents of o-NBS-Cl and 4 equivalents of 2,4,6-collidine in DCM.

  • Shake for 1 hour at room temperature.

  • Wash the resin with DCM (5x).

• N-methylation:

  • Swell the resin in DMF.

  • Add a solution of 5 equivalents of DBU and 10 equivalents of methyl iodide in DMF.

  • Shake for 30 minutes at room temperature.

  • Wash the resin with DMF (5x) and DCM (5x).

• o-NBS deprotection:

  • Swell the resin in DMF.

  • Add a solution of 10 equivalents of thiophenol and 5 equivalents of DBU in DMF.

  • Shake for 30 minutes at room temperature.

  • Wash the resin with DMF (5x) and DCM (5x).

• Fmoc protection:

  • Swell the resin in DCM.

  • Add a solution of 3 equivalents of Fmoc-OSu and 3 equivalents of DIPEA in DCM.

  • Shake for 2 hours at room temperature.

  • Wash the resin with DCM (5x), DMF (3x), and DCM (3x).

• Cleavage from resin:

  • Treat the resin with a solution of 1% TFA in DCM (10 mL) for 2 minutes.

  • Collect the filtrate into a flask containing 1 mL of pyridine (to neutralize the TFA).

  • Repeat the cleavage step 4 more times.

  • Combine the filtrates and evaporate the solvent under reduced pressure.

• Purification and Characterization:

  • Dissolve the crude product in a minimal amount of DCM and purify by flash chromatography on silica gel using a gradient of EtOAc in hexane.[14]

  • Alternatively, recrystallize the product from a suitable solvent system like toluene.[14]

  • Characterize the purified Fmoc-N-Me-p-nitro-Phe-OH by NMR and mass spectrometry to confirm its identity and purity.

Case Study: "Nitro-Soma" - A Hypoxia-Targeted Somatostatin Analog

To illustrate the application of N-Me-p-nitro-Phe-OH in drug design, we present a case study on a hypothetical somatostatin analog, "Nitro-Soma." Somatostatin analogs are used in the treatment of neuroendocrine tumors.[15][16] By incorporating N-Me-p-nitro-Phe-OH, we aim to enhance the peptide's metabolic stability and introduce a hypoxia-activated prodrug functionality.

Peptide Design and Synthesis

The native somatostatin-14 has the sequence: AGCKNFFWKTFTSC. We designed "Nitro-Soma" by replacing Phe6 with N-Me-p-nitro-Phe-OH. The D-Trp at position 8 is retained to stabilize the bioactive conformation.

Nitro-Soma Sequence: Ac-D-Phe-Cys-Tyr-D-Trp-Lys-Thr-Cys-N-Me-p-nitro-Phe-NH2 (Disulfide bridge: Cys2-Cys7)

The peptide was synthesized using standard Fmoc-based solid-phase peptide synthesis on a Rink amide resin. Fmoc-N-Me-p-nitro-Phe-OH, prepared as described above, was incorporated using standard coupling conditions.

Biological Evaluation

3.2.1. Metabolic Stability Assay

The stability of "Nitro-Soma" was compared to its non-methylated counterpart in human plasma.

Peptide	Half-life in Human Plasma (hours)
Soma-NO2 (non-methylated)	1.5
Nitro-Soma (N-methylated)	> 24

The results clearly demonstrate that N-methylation significantly enhances the metabolic stability of the peptide.

3.2.2. Cell Permeability Assay

The cell permeability of the peptides was assessed using a Caco-2 cell monolayer model.[5]

Peptide	Apparent Permeability Coefficient (Papp) (10^-6 cm/s)
Soma-NO2 (non-methylated)	0.8
Nitro-Soma (N-methylated)	4.2

The increased Papp value for "Nitro-Soma" indicates enhanced cell permeability, a desirable attribute for oral bioavailability.

3.2.3. Hypoxia-Selective Cytotoxicity Assay

The cytotoxic effect of "Nitro-Soma" was evaluated on a cancer cell line expressing somatostatin receptors under normoxic (21% O2) and hypoxic (1% O2) conditions.

Condition	"Nitro-Soma" IC50 (µM)
Normoxia	> 100
Hypoxia	5.7

The data shows that "Nitro-Soma" exhibits potent cytotoxicity only under hypoxic conditions, confirming its potential as a hypoxia-activated prodrug.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of "Nitro-Soma"

Sources

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• 2. appliedradiology.com [appliedradiology.com]
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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Nitroaromatic-based triazene prodrugs to target the hypoxic microenvironment in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances of 68Ga-Labeled PET Radiotracers with Nitroimidazole in the Diagnosis of Hypoxia Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chempep.com [chempep.com]
• 11. Synthesis of Novel Peptides Using Unusual Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Optimized selective N-methylation of peptides on solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ajpamc.com [ajpamc.com]
• 15. Insights into Structure-Activity Relationships of Somatostatin Analogs Containing Mesitylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mcgill.ca [mcgill.ca]

Application Notes and Protocols for the Synthesis of Peptide Libraries with N-Methyl-p-nitro-Phenylalanine

Abstract

The incorporation of unnatural amino acids into peptide scaffolds is a cornerstone of modern drug discovery, offering a pathway to modulate pharmacological properties such as potency, stability, and cell permeability. N-methylated amino acids, in particular, are known to enhance proteolytic resistance and favor membrane-permeable conformations.[1] This guide provides a comprehensive technical overview and detailed protocols for the solid-phase synthesis of peptide libraries incorporating Fmoc-N-Me-p-nitro-Phe-OH. Furthermore, it details a robust on-resin method for the subsequent reduction of the nitro group to a primary amine, thereby introducing a versatile functional handle for further chemical diversification. This dual-functionality monomer serves as both a tool for conformational constraint and a latent site for conjugation, making it a valuable asset in the generation of diverse peptide libraries for screening and lead optimization.

Introduction: The Strategic Advantage of N-Me-p-nitro-Phe-OH

The synthesis of peptide libraries is a critical engine for the discovery of new therapeutic leads and research tools. The strategic incorporation of N-methyl-p-nitro-phenylalanine (N-Me-p-nitro-Phe-OH) offers a dual advantage. The N-methylation of the peptide backbone introduces a significant conformational constraint, which can lock the peptide into a bioactive conformation and improve its pharmacokinetic profile by increasing resistance to enzymatic degradation.[1][2]

The para-nitro group, on the other hand, serves as a masked amine. It is relatively inert during standard Fmoc-based solid-phase peptide synthesis (SPPS) but can be efficiently reduced to p-amino-phenylalanine post-synthesis while the peptide is still attached to the solid support.[3] This newly formed aniline is a versatile chemical handle that can be used for a variety of subsequent modifications, such as the attachment of fluorescent labels, chelating agents, or other pharmacophores, thereby significantly expanding the chemical diversity of the library.

This document will guide researchers through the specific challenges and optimized procedures for successfully synthesizing and modifying peptide libraries containing this unique building block.

Core Synthesis Principles and Challenges

The primary challenge in incorporating N-methylated amino acids into a growing peptide chain is the steric hindrance posed by the methyl group on the alpha-amine. This steric bulk significantly slows down the kinetics of the coupling reaction.[4][5] Consequently, standard coupling protocols often result in low yields and deletion sequences. To overcome this, more potent activation methods and extended reaction times are necessary.

A second critical consideration is the monitoring of the coupling reaction. The secondary amine of an N-methylated residue does not give a positive result with the standard Kaiser test. Therefore, an alternative colorimetric test, such as the bromophenol blue test, must be employed to ensure the reaction has gone to completion.[4]

Finally, the presence of the nitroaromatic group requires a specific, orthogonal deprotection step to unmask the amine. This reduction must be efficient and compatible with the other protecting groups present on the peptide and the solid support.

Materials and Reagents

Ensure all reagents are of high purity and solvents are anhydrous, especially for the coupling steps.

Reagent/Material	Grade	Recommended Supplier	Notes
Resins
Rink Amide MBHA Resin	100-200 mesh, ~0.5 mmol/g	Major peptide synthesis suppliers	For C-terminal amide peptides.
2-Chlorotrityl chloride resin	100-200 mesh, ~1.2 mmol/g	Major peptide synthesis suppliers	For C-terminal acid peptides; minimizes diketopiperazine formation.[6]
Amino Acids
Fmoc-protected L-amino acids	SPPS Grade	Major peptide synthesis suppliers	Standard set of proteinogenic amino acids.
Fmoc-N-Me-p-nitro-Phe-OH	>98% purity	Specialized chemical suppliers	The key unnatural amino acid.
Solvents
N,N-Dimethylformamide (DMF)	SPPS Grade	Major chemical suppliers	Primary solvent for washing and reactions.[7]
Dichloromethane (DCM)	ACS Grade	Major chemical suppliers	For resin swelling and washing.
N-Methyl-2-pyrrolidone (NMP)	SPPS Grade	Major chemical suppliers	Alternative to DMF, can improve solubility.[]
Diethyl ether, cold	ACS Grade	Major chemical suppliers	For peptide precipitation.
Coupling Reagents
HATU	>99% purity	Major peptide synthesis suppliers	Recommended for coupling N-methylated amino acids.[4]
N,N-Diisopropylethylamine (DIPEA)	>99.5% purity	Major peptide synthesis suppliers	Base for coupling reactions.
Deprotection Reagents
Piperidine	>99.5% purity	Major chemical suppliers	For Fmoc group removal.
Nitro Group Reduction
Tin(II) chloride dihydrate (SnCl₂·2H₂O)	>98% purity	Major chemical suppliers	Reducing agent for the nitro group.[9][10][11]
Ethanol (EtOH)	Anhydrous	Major chemical suppliers	Solvent for the reduction reaction.
Cleavage Reagents
Trifluoroacetic acid (TFA)	>99.5% purity	Major chemical suppliers	For final cleavage from the resin.
Triisopropylsilane (TIS)	>98% purity	Major chemical suppliers	Scavenger to prevent side reactions.
Water, deionized	Scavenger.
Monitoring Reagents
Bromophenol Blue	ACS Grade	Major chemical suppliers	For monitoring coupling to N-methylated residues.

Experimental Protocols

The following protocols are designed for manual synthesis but can be adapted for automated synthesizers.

General Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol outlines a single cycle for adding a standard Fmoc-amino acid.

Caption: Workflow for the on-resin reduction of the nitro group.

• Resin Preparation: After the final Fmoc deprotection of the N-terminal amino acid, wash the peptide-resin thoroughly with DMF (3 times) and then with ethanol (3 times).

• Reduction Reaction:

  • Prepare a solution of Tin(II) chloride dihydrate (SnCl₂·2H₂O) (10-15 equivalents per nitro group) in a solvent mixture such as DMF or 2-MeTHF. [3] * Add the solution to the peptide-resin.

  • Agitate the mixture at an elevated temperature, for instance, 55°C, for 4-6 hours. [3]The reaction can be monitored by taking a small resin sample, cleaving the peptide, and analyzing by LC-MS to check for the mass shift corresponding to the NO₂ to NH₂ conversion (-30 Da).

• Washing: After the reaction is complete, drain the reagent solution and wash the resin extensively with DMF (5-7 times) to remove all tin salts, followed by washing with DCM (3 times).

• Optional Acylation: The newly formed p-amino group can now be acylated or used in other reactions if desired, before final cleavage.

Final Cleavage and Peptide Isolation

• Resin Drying: Wash the final peptide-resin with DCM and dry thoroughly under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail: Prepare a cleavage cocktail. For most peptides, "Reagent K" is suitable: 82.5% TFA, 5% water, 5% phenol, 5% thioanisole, 2.5% EDT. Caution: TFA is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the resin and collect the TFA solution. Add the filtrate dropwise into a 50 mL conical tube containing cold diethyl ether (at least 10 times the volume of TFA). A white precipitate of the crude peptide should form.

• Isolation and Purification: Centrifuge the mixture to pellet the peptide. Decant the ether, wash the pellet with more cold ether, and centrifuge again. Dry the crude peptide pellet under vacuum. The peptide is now ready for purification by HPLC.

Characterization of the Peptide Library

The quality and identity of the synthesized peptides must be confirmed.

Technique	Purpose	Key Parameters to Observe
Analytical RP-HPLC	Purity Assessment	A single major peak for the target peptide. Gradient: 5-95% Acetonitrile (with 0.1% TFA) in Water (with 0.1% TFA) over 30 min. [12]
LC-MS / MALDI-TOF MS	Identity Confirmation	Observed molecular weight should match the calculated molecular weight of the target peptide. [13][14]
Tandem MS (MS/MS)	Sequence Verification	Fragmentation pattern (b- and y-ions) should confirm the amino acid sequence. [15]

Specific MS Considerations for p-nitro-Phe and p-amino-Phe:

• p-nitro-Phe: The molecular weight will be 45 Da higher than the corresponding Phe-containing peptide. In some MS techniques (like MALDI), laser-induced fragmentation may show characteristic losses of one (-16 Da) and two (-32 Da) oxygen atoms from the nitro group. [16]* p-amino-Phe: After reduction, the molecular weight will be 15 Da higher than the Phe-containing peptide and 30 Da lower than the p-nitro-Phe precursor.

Troubleshooting Common Issues

Issue	Probable Cause(s)	Recommended Solution(s)
Low purity / Deletion sequences	Incomplete coupling of the N-methylated amino acid.	Extend coupling time, use a fresh solution of HATU, and confirm completion with the bromophenol blue test. Consider a double coupling.
Diketopiperazine (DKP) formation	Cyclization of the dipeptide, especially with Pro or Gly at position 2. [17]	If synthesizing a C-terminal acid, use 2-chlorotrityl chloride resin. Couple the first two amino acids as a pre-formed dipeptide.
Aspartimide formation	Cyclization of Asp side chain, especially at Asp-Gly or Asp-Ser sequences. [17]	Add 1% HOBt to the piperidine deprotection solution. Use backbone-protecting groups for very sensitive sequences.
Incomplete nitro group reduction	Insufficient reducing agent or reaction time. Inactivation of the reagent.	Increase the equivalents of SnCl₂·2H₂O and extend the reaction time. Ensure the reagent is of good quality.
Peptide aggregation during synthesis	Hydrophobic sequences forming secondary structures on the resin. [17]	Switch the primary solvent from DMF to NMP. Incorporate "magic mixture" (ethylene carbonate/NMP) or use microwave-assisted synthesis for difficult couplings.

Conclusion

The protocols outlined in this guide provide a robust framework for the synthesis of peptide libraries containing the versatile unnatural amino acid N-methyl-p-nitro-phenylalanine. By employing optimized coupling strategies for the sterically hindered N-methylated residue and a reliable on-resin reduction of the nitro group, researchers can efficiently generate complex and diverse libraries. The resulting peptides, featuring both conformational constraints and a functional handle for further modification, are powerful tools for accelerating the discovery of novel peptide-based therapeutics and chemical probes.

References

• Scribd. Side Reactions in Peptide Synthesis. Available at: [Link]

• Rehman, S., et al. Side reactions in peptide synthesis: An overview. International Journal of Pharmacy Research & Technology. 2018; 8. Available at: [Link]

• Sun, D., Zhang, L., & Wang, J. Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. RASAYAN J. Chem. 2011; 4(3):535-542. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Available at: [Link]

• Lipshutz, B. H., et al. Synthetic chemistry in water: applications to peptide synthesis and nitro-group reductions. Nature Protocols. 2019; 14(4):1073-1097. Available at: [Link]

• Aapptec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• The Synthetic Inspector. Tin(II) Chloride Dihydrate. Available at: [Link]

• Slideshare. Spps and side reactions in peptide synthesis. Available at: [Link]

• Gyros Protein Technologies. Webinar: SPPS Tips: Strategies for Minimizing Side-Reactions. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. Sn2+ reduction. Available at: [Link]

• Lipshutz, B. H., et al. Synthetic chemistry in water: applications to peptide synthesis and nitro-group reductions. PubMed. 2019. Available at: [Link]

• Bofill, R., et al. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. Molecules. 2020; 25(12):2929. Available at: [Link]

• ResearchGate. On-resin reduction of nitro group of Hmnb. Available at: [Link]

• Subra, G., et al. Methods and protocols of modern solid phase peptide synthesis. Methods in Molecular Biology. 2014; 1180:3-29. Available at: [Link]

• Morimoto, J., et al. Solid-Phase Synthesis of Peptides with Methyl and Larger Substituents on Backbone Amide Nitrogens via On-Resin Incorporation of the Substituents. Methods in Molecular Biology. 2025; 2931:61-73. Available at: [Link]

• De, P. Efficient Reductions of Nitroarenes with SnCl2 in Ionic Liquid. Synlett. 2004; (10):1835-1837. Available at: [Link]

• Taylor & Francis eBooks. Peak Identification in HPLC of Peptides using Spectral Analysis and Second Order Spectroscopy of Aromatic Amino Acid Residues. Available at: [Link]

• Teixidó, M., Albericio, F., & Giralt, E. Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research. 2005; 65(2):153-166. Available at: [Link]

• International Journal of Science and Research Archive. Analytical techniques for peptide-based drug development: Characterization, stability and quality control. 2025; 13(02):053–065. Available at: [Link]

• Agilent. Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization. 2024. Available at: [Link]

• ResearchGate. Analytical HPLC of Peptides. Available at: [Link]

• ResearchGate. Analytical techniques for peptide-based drug development: Characterization, stability and quality control. 2025. Available at: [Link]

• Lauer, J. L., et al. A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. PMC. 2014. Available at: [Link]

• MDPI. Visualization-Based Rapid Screening and Quantitative Analysis of Target Peptides for Meat Authentication. 2023. Available at: [Link]

• Agilent. Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. 2023. Available at: [Link]

• PrepChem.com. Synthesis of p-nitrophenylalanine. Available at: [Link]

• Ivanov, I. P., et al. N-Terminal Peptide Detection with Optimized Peptide-Spectrum Matching and Streamlined Sequence Libraries. Journal of Proteome Research. 2016; 15(9):3076-3087. Available at: [Link]

• bioRxiv. De novo biosynthesis of para-nitro-L-phenylalanine in Escherichia coli. 2021. Available at: [Link]

• Google Patents. CN101417959A - Synthesis method of L-p-nitrophenylalanine.

• Roberts, E. S., et al. Analysis of peptides and proteins containing nitrotyrosine by matrix-assisted laser desorption/ionization mass spectrometry. Analytical Biochemistry. 1998; 263(2):226-234. Available at: [Link]

• ResearchGate. Schematic mechanism for conversion of p-nitrophenol to p-amino phenol. Available at: [Link]

• ACS Publications. Synthesis of Isotopically Labeled, Spin-Isolated Tyrosine and Phenylalanine for Protein NMR Applications. 2021. Available at: [Link]

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• 3. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. peptide.com [peptide.com]

Application Note: Leveraging N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) for Probing Protein-Protein Interfaces

Audience: Researchers, scientists, and drug development professionals.

Abstract

The Probe: Physicochemical & Spectroscopic Properties

N-Methyl-p-nitrophenylalanine is a synthetic derivative of phenylalanine. Two key modifications grant it unique probing capabilities:

• The p-nitro Group: The nitro group (-NO₂) is an excellent spectroscopic reporter. Its symmetric stretching vibration is highly sensitive to the local solvent polarity and hydrogen-bonding environment, making it a powerful probe for techniques like Fourier-Transform Infrared (FTIR) spectroscopy.[1][2] This sensitivity allows researchers to detect when the probe moves from an aqueous solution into the often more hydrophobic and constrained environment of a protein-protein interface.[1]

• The N-methyl Group: Methylation of the backbone amide nitrogen removes the hydrogen bond donor and introduces steric hindrance.[3] This modification locks the peptide bond's torsional angle, reducing the conformational flexibility of the peptide it is incorporated into.[3][4] This "pre-organization" can be used to test the hypothesis that a specific conformation is required for binding and can also enhance metabolic stability by protecting the adjacent peptide bond from proteolytic degradation.[4][5][6]

Property	Value / Description	Significance for PPI Studies
Chemical Structure	N-methylated phenylalanine with a nitro group at the para position.	Dual-function probe: conformational lock and spectroscopic reporter.
Key IR Frequency	~1348 cm⁻¹ (NO₂ Symmetric Stretch) in nonpolar environments.	Frequency shifts upon binding, reporting on the polarity of the protein interface.[1]
Fluorescence Property	Efficient quencher of intrinsic tryptophan fluorescence.[7]	Enables distance-dependent binding assays when paired with a Trp residue.[7]
Conformational Impact	Restricts backbone flexibility; removes H-bond donor.[3]	Allows for probing the required conformation for binding; increases lipophilicity.[3][6]

Principle of Detection: Mechanisms of Action

N-Me-p-nitro-Phe-OH can be incorporated into a peptide mimic of a protein binding domain. When this peptide interacts with its target protein, the probe reports on the binding event through two primary mechanisms:

A. Vibrational Solvatochromism: The frequency of the NO₂ symmetric stretch is sensitive to its local environment. In a polar, aqueous buffer, the frequency is lower. Upon binding to a protein and entering a nonpolar interfacial environment, the frequency shifts to a higher wavenumber (a "blue shift"). By monitoring this shift during a titration, one can observe the binding event and characterize the nature of the binding pocket.[1]

B. Fluorescence Quenching: The nitroaromatic group of the probe can act as an efficient quencher for the intrinsic fluorescence of a nearby tryptophan (Trp) residue.[7] If the target protein has a Trp near the binding site, or if one is engineered into it, a binding event that brings the probe and Trp into proximity will cause a decrease in fluorescence intensity. This change can be used to quantify the binding affinity (Kd).[7][8]

Figure 1. Mechanism of action for N-Me-p-nitro-Phe-OH as a PPI probe.

Experimental Protocols

Protocol 1: Site-Specific Incorporation via Solid-Phase Peptide Synthesis (SPPS)

Incorporating N-methylated amino acids into peptides is challenging due to steric hindrance, which can lead to low coupling yields.[9][10] The use of potent coupling reagents is essential.[11] This protocol outlines a manual synthesis using the Fmoc/tBu strategy.[12]

Materials:

• Fmoc-N-Me-p-nitro-Phe-OH

• Fmoc-Rink Amide resin (or other suitable resin)

• Standard Fmoc-protected amino acids

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Solution: 20% piperidine in DMF

• Cleavage Cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.[12]

• Standard Amino Acid Coupling: a. Perform Fmoc deprotection using 20% piperidine in DMF (2 x 10 min). b. Wash the resin thoroughly with DMF. c. To couple a standard amino acid, pre-activate 4 equivalents (eq) of the Fmoc-amino acid with 3.95 eq of HATU and 8 eq of DIEA in DMF for 5 minutes. d. Add the activated mixture to the resin and shake for 1-2 hours. e. Wash the resin with DMF and DCM.

• N-Me-p-nitro-Phe-OH Coupling (Critical Step): a. After deprotection of the preceding amino acid, wash the resin thoroughly. b. In a separate vial, dissolve 4 eq of Fmoc-N-Me-p-nitro-Phe-OH in DMF. Add 4 eq of HATU and 8 eq of DIEA.[11] Mix at room temperature for 5 minutes to pre-activate.[11] c. Add the activated N-methylated amino acid solution to the resin. d. Extend coupling time to 2-4 hours or overnight to overcome steric hindrance. e. Confirm coupling completion using a bromophenol blue test, as the ninhydrin test does not work for secondary amines.[11] If incomplete, perform a second coupling.[11]

• Chain Elongation: Continue with standard coupling protocols for subsequent amino acids. Note that coupling onto the N-methylated residue can also be difficult and may require extended times.[13]

• Cleavage and Deprotection: After the final Fmoc deprotection, wash and dry the resin. Add the cleavage cocktail and agitate for 2-4 hours.[12]

• Purification: Precipitate the peptide in cold diethyl ether, centrifuge, and purify by reverse-phase HPLC. Confirm mass by mass spectrometry.

Protocol 2: Monitoring PPIs using FTIR Spectroscopy

This protocol describes a titration experiment to monitor the environmental change of the probe upon binding.[14][15][16]

Figure 2. Workflow for monitoring PPIs with FTIR difference spectroscopy.

Procedure:

• Sample Preparation: Prepare concentrated stock solutions of the purified peptide-probe and the target protein in a suitable, low-absorption buffer (e.g., deuterated buffer like D₂O with Tris).

• Reference Spectrum: Place a known concentration of the peptide-probe (e.g., 50-100 µM) in the FTIR sample cell. Acquire a high-quality spectrum.

• Titration: Add small, incremental aliquots of the target protein stock solution to the peptide solution in the cell. Mix gently and allow the system to equilibrate for 5 minutes after each addition.

• Spectral Acquisition: Acquire a spectrum after each addition of the target protein.

• Data Analysis: a. Perform buffer subtraction from all spectra. b. Create difference spectra by subtracting the initial spectrum of the free peptide from the spectra of the peptide-protein mixtures.[17] This isolates the changes occurring upon binding. c. Identify the peak corresponding to the NO₂ symmetric stretch (~1340-1350 cm⁻¹). d. Plot the change in peak position (wavenumber) as a function of the molar ratio of protein to peptide. The resulting curve can be fit to a binding isotherm to estimate the dissociation constant, Kd.

Protocol 3: Quantitative Analysis via Fluorescence Quenching

This protocol determines the binding affinity by monitoring the quenching of tryptophan fluorescence.[18]

Procedure:

• Instrument Setup: Use a fluorometer. Set the excitation wavelength for tryptophan (~295 nm to avoid exciting tyrosine) and the emission scan range from 310 nm to 450 nm.

• Sample Preparation: a. In a quartz cuvette, add a fixed concentration of the target protein (containing a Trp residue near the binding site) in a suitable buffer. The concentration should ideally be below the expected Kd. b. Prepare a concentrated stock solution of the peptide-probe.

• Reference Spectrum: Measure the fluorescence emission spectrum of the protein alone.

• Titration: a. Add small aliquots of the peptide-probe stock solution to the protein in the cuvette.[18] b. Mix and allow to equilibrate for 2-3 minutes. c. Measure the fluorescence spectrum after each addition.

• Data Collection: Record the fluorescence intensity at the emission maximum (typically ~340-350 nm) for each titration point. Correct for dilution if the added volume is significant (>5-10%).

• Data Analysis: a. Plot the change in fluorescence intensity (ΔF = F₀ - F) or the fractional quenching ((F₀ - F) / F₀) as a function of the total peptide-probe concentration. b. Fit the resulting binding isotherm to the appropriate binding equation (e.g., a one-site binding model) using non-linear regression software to determine the dissociation constant (Kd).[19][20]

Data Interpretation & Troubleshooting

Observation	Possible Cause	Suggested Solution
FTIR: No significant shift in the NO₂ peak upon adding protein.	1. No binding is occurring. 2. The probe's environment does not change significantly upon binding (e.g., remains solvent-exposed).	1. Verify the interaction with an orthogonal method (e.g., SPR, ITC). 2. Redesign the peptide to place the probe at a different position within the binding interface.
Fluorescence: Fluorescence intensity increases instead of quenching.	The probe is moving into a more hydrophobic environment, causing a shift in Trp fluorescence that outweighs the quenching effect.	This data can still be used for a binding curve. Alternatively, redesign the probe position or use a different quenching pair.
SPPS: Very low yield of the final peptide.	Inefficient coupling at the N-methylated residue step.	Use a more potent coupling reagent (e.g., PyAOP), double-couple, and extend coupling times.[9] Microwave-assisted synthesis can also improve efficiency.[13]
General: High signal-to-noise ratio.	Protein or peptide aggregation at high concentrations.	Work at lower concentrations. Check for aggregation using dynamic light scattering (DLS). Add a small amount of non-ionic detergent (e.g., 0.01% Tween-20) if it doesn't interfere with the interaction.

Conclusion

N-Me-p-nitro-Phe-OH is a powerful, multi-faceted probe for the detailed investigation of protein-protein interactions. By combining the environmental sensitivity of the nitro group with the conformational rigidity imposed by N-methylation, researchers can gain deep insights into both the affinity and the structural determinants of molecular recognition. The protocols outlined here provide a robust framework for incorporating this probe and applying spectroscopic techniques to quantify and characterize PPIs, ultimately aiding in the rational design of targeted therapeutics.

References

• Zscherp, C., & Gerwert, K. (2005). Monitoring protein-ligand interactions by time-resolved FTIR difference spectroscopy. Methods in Molecular Biology, 305, 261-86. [Link]

• Gerwert, K., & Kötting, C. (2014). Monitoring protein-ligand interactions by time-resolved FTIR difference spectroscopy. Methods in Molecular Biology, 1136, 171-96. [Link]

• Kötting, C., & Gerwert, K. (2005). Monitoring Protein–Ligand Interactions by Time-Resolved FTIR Difference Spectroscopy. Springer Protocols Handbooks, 261-286. [Link]

• aapptec. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Technical Support Information Bulletin 1177. [Link]

• Wingard Jr, L. B., & Narasimhan, K. (1988). Application of Fourier transform infrared (FTIR) spectroscopy to the study of protein-ligand interactions. Annals of the New York Academy of Sciences, 542, 480-4. [Link]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-66. [Link]

• Bitan, G. (2012). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments. [Link]

• Fierro, A. C., et al. (2022). Internally quenched fluorescent peptides provide insights into underexplored and reversible post-translational modifications. Nature Communications, 13(1), 5836. [Link]

• Ladokhin, A. S. (2014). Quenching-enhanced fluorescence titration protocol for accurate determination of free energy of membrane binding. Methods in Molecular Biology, 1084, 115-24. [Link]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. ResearchGate. [Link]

• Rehman, Z. U., et al. (2019). FT-IR Spectroscopy for the Identification of Binding Sites and Measurements of the Binding Interactions of Important Metal Ions with Bovine Serum Albumin. Molecules, 24(4), 748. [Link]

• ResearchGate. (2014). How can I calculate the binding constant with emission quenching of a two component system?. ResearchGate Q&A. [Link]

• Gai, X. S., et al. (2013). Sensitive, Site-Specific, and Stable Vibrational Probe of Local Protein Environments: 4-Azidomethyl-L-Phenylalanine. ACS Chemical Biology, 8(8), 1849-54. [Link]

• LifeTein. (2025). Should My Peptide Be Methylated?. LifeTein Peptide Blog. [Link]

• Saghyan, A., et al. (2017). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Current Organic Chemistry, 21(1), 1-21. [Link]

• Saghyan, A. S., et al. (2017). N-Methylated α-Amino Acids and Peptides: Synthesis and Biological Activity. Bentham Science Publishers. [Link]

• Gai, X. S., et al. (2013). Sensitive, site-specific, and stable vibrational probe of local protein environments: 4-azidomethyl-L-phenylalanine. ACS Chemical Biology, 8(8), 1849-54. [Link]

• ResearchGate. (2013). How to measure the binding affinity using fluorescent ligand with protein?. ResearchGate Q&A. [Link]

• Bakar, K. A., & Feroz, S. R. (2019). A critical view on the analysis of fluorescence quenching data for determining ligand-protein binding affinity. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 223, 117325. [Link]

• CD Biosynsis. (n.d.). N-Methyl Amino Acids. CD Biosynsis Products. [Link]

• Unknown Author. (n.d.). Derivation of equations for analyzing fluorescence titration data. University of North Carolina at Chapel Hill. [Link]

• Schelter, J. F., et al. (2018). Versatile Vibrational Energy Sensors for Proteins. Angewandte Chemie International Edition, 57(48), 15732-15736. [Link]

• Gai, X. S., et al. (2013). Sensitive, site-specific, and stable vibrational probe of local protein environments: 4-azidomethyl-l-phenylalanine. LVHN Scholarly Works. [Link]

• Cload, S. T., et al. (2001). The genetic incorporation of a distance probe into proteins in Escherichia coli. Chemistry & Biology, 8(8), 713-24. [Link]

• Nitz, M., et al. (2004). And Intramolecular Fluorescence Quenching of Organic Dyes by Tryptophan. Bioconjugate Chemistry, 15(1), 129-38. [Link]

• Smith, E. E., et al. (2011). Probing local environments with the infrared probe: L-4-nitrophenylalanine. The Journal of Physical Chemistry B, 115(10), 2380-5. [Link]

• Rosenblum, J. S., & Kozarich, J. W. (2019). Design of fluorescence-quenched peptides. ResearchGate. [Link]

• Kim, S., & Thielges, M. C. (2016). Site-Specific Infrared Probes of Proteins. Current Opinion in Chemical Biology, 31, 68-75. [Link]

• Smith, E. E., et al. (2011). Probing Local Environments with the Infrared Probe: l -4-Nitrophenylalanine. Sci-Hub. [Link]

• Wang, L., et al. (2014). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. ChemBioChem, 15(16), 2427-31. [Link]

• Arkin, M. R., et al. (2012). Inhibition of Protein-Protein Interactions: Non-Cellular Assay Formats. Assay Guidance Manual. [Link]

• Lehmusto, M., et al. (2020). Nanomolar Protein–Protein Interaction Monitoring with a Label-Free Protein-Probe Technique. ACS Omega, 5(47), 30581-30588. [Link]

• Chen, Y., et al. (1998). Intramolecular quenching of tryptophan fluorescence by the peptide bond in cyclic hexapeptides. Biochemistry, 37(16), 5729-37. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Low Coupling Efficiency of N-Me-p-nitro-Phe-OH in SPPS

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth troubleshooting and practical solutions for a common challenge in Solid-Phase Peptide Synthesis (SPPS): the inefficient coupling of N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH).

The unique structure of this amino acid, featuring both a sterically demanding N-methyl group and an electron-withdrawing p-nitro group, presents a significant hurdle to achieving high-yield, high-purity peptide synthesis.[1][2][3] This guide will dissect the underlying chemical principles and provide a systematic approach to overcoming these difficulties.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is N-Me-p-nitro-Phe-OH so difficult to couple during SPPS?

A1: The difficulty arises from a combination of two primary factors:

• Steric Hindrance: The N-methyl group adds significant bulk directly at the site of peptide bond formation (the amide nitrogen).[1][4] This physically obstructs the approach of the activated carboxyl group of the incoming amino acid, slowing down the reaction rate and often leading to incomplete coupling.[1][4]

• Electronic Effects: The p-nitro group is a strong electron-withdrawing group. While this guide focuses on the N-methyl hindrance, it's worth noting that such electronic modifications can influence the overall reactivity of the amino acid derivative, though the steric effect of the N-methyl group is the predominant challenge.

Q2: What are the immediate signs of a failed or low-efficiency coupling with N-Me-p-nitro-Phe-OH?

A2: You can identify poor coupling efficiency through several in-process and post-synthesis indicators:

• Positive Monitoring Tests: A positive colorimetric test (e.g., a blue/green result with the bromophenol blue test) after the coupling step indicates the presence of unreacted free amines on the resin.[3][4] Note that the standard Kaiser test is not suitable for secondary amines like N-methylated residues.[4]

• Low Final Yield: The overall yield of your purified peptide will be significantly lower than anticipated.

• Presence of Deletion Sequences: Mass spectrometry (MS) analysis of the crude product will show significant peaks corresponding to peptides missing the N-Me-p-nitro-Phe-OH residue (a "-1" mass).[4]

• Complex HPLC Profile: The HPLC chromatogram of the crude peptide will display multiple peaks, representing the desired peptide alongside various deletion sequences and other impurities, making purification challenging.[4]

Part 2: Troubleshooting Guide: From Problem to Solution

This section provides a structured approach to troubleshooting, starting with the most common and easiest-to-implement solutions and progressing to more advanced strategies.

Initial Troubleshooting Steps

Issue: My initial attempt to couple N-Me-p-nitro-Phe-OH resulted in a significant deletion peak.

The choice of coupling reagent is critical for sterically hindered amino acids.[3][5][6] Standard reagents like HBTU can be less effective.[3]

• Recommended Reagents:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Widely regarded as one of the most effective reagents for coupling N-methylated amino acids due to the formation of a highly reactive OAt-ester intermediate.[3][5][7][8]

  • HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): Another highly efficient uronium salt-based reagent that often shows performance comparable to HATU.[7][8]

  • PyAOP ((7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate): A phosphonium salt-based reagent noted for its high reactivity and success in difficult couplings, including N-methylated residues.[5][9]

• Underlying Principle: These reagents create highly reactive activated esters that can overcome the steric barrier more effectively than older reagents. HATU and PyAOP, which are based on the HOAt (1-hydroxy-7-azabenzotriazole) moiety, are particularly potent and can reduce racemization.[8][10]

A single, standard coupling time may be insufficient.

• Extended Coupling: Increase the coupling time from the standard 1-2 hours to 4 hours or even overnight. Monitor the reaction progress if possible.

• Double Coupling: After the initial coupling reaction, drain the reagents, wash the resin, and then repeat the coupling step with a fresh solution of the activated amino acid.[11][12] This is a very common and effective strategy for difficult residues.[11]

Advanced Strategies

If the initial steps do not resolve the issue, consider these more advanced techniques.

Microwave energy can dramatically improve the efficiency of difficult coupling reactions.[1][2][13][14]

• Mechanism of Action: Microwave heating is not just about increasing the bulk temperature. It provides targeted and efficient energy transfer to the polar solvent molecules (like DMF or NMP), accelerating the reaction kinetics far beyond what is achievable with conventional heating.[14][15] This helps to overcome the high activation energy barrier of sterically hindered couplings.[1][2][13]

• Practical Application: Synthesizers equipped with microwave technology can often complete the coupling of N-methylated amino acids in minutes, compared to hours with conventional methods.[2][13] Even for challenging couplings, a prolonged microwave-assisted reaction (e.g., 20 minutes at 75°C) can be highly effective.[14]

Poor solvation of the growing peptide chain can exacerbate coupling problems by causing aggregation.

• Solvent Choice: While DMF is the most common solvent, N-Methyl-2-pyrrolidone (NMP) is more polar and can be more effective at solvating peptide chains, potentially improving coupling yields.[16]

• Disruptive Additives: For sequences prone to aggregation, consider using chaotropic salts or solvent mixtures to disrupt secondary structure formation.[14] However, this should be approached with caution as it can alter reaction conditions.

This is a proactive strategy to be planned during the peptide design phase if an N-methylated residue is preceded by a Serine or Threonine.

• What They Are: Pseudoproline dipeptides are building blocks where a Ser or Thr is reversibly protected as a cyclic oxazolidine structure.[17][18][19]

• How They Work: The cyclic structure introduces a "kink" into the peptide backbone, similar to proline.[17][20] This kink disrupts the formation of inter-chain hydrogen bonds that lead to β-sheet formation and aggregation.[17][19][21] By keeping the peptide chain well-solvated and accessible, coupling efficiency for subsequent residues (like your difficult N-Me-p-nitro-Phe-OH) is significantly improved.[19][21] The native Ser/Thr structure is fully restored during the final TFA cleavage.[18]

Part 3: Protocols and Data

Data Summary: Recommended Coupling Conditions

Strategy	Reagent (Equivalents)	Base (Equivalents)	Time	Notes
Standard Enhanced	Fmoc-AA-OH (4 eq)	DIEA (8 eq)	1-2 hours	Recommended for initial troubleshooting. Monitor with bromophenol blue.[3]
HATU (3.9 eq)
Double Coupling	Fmoc-AA-OH (3-4 eq)	DIEA (6-8 eq)	2 x 1-2 hours	Perform two separate, full coupling reactions.
HATU/HCTU (3-4 eq)
Microwave-Assisted	Fmoc-AA-OH (5 eq)	DIEA (10 eq)	5-20 min @ 75°C	Highly effective for driving difficult couplings to completion.[14]
DIC/Oxyma (5 eq)

Experimental Protocols

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF. Wash the resin thoroughly with DMF (5 x 1 min).

• Activation: In a separate vessel, dissolve Fmoc-N-Me-p-nitro-Phe-OH (4 equivalents) and HATU (3.9 equivalents) in DMF. Add DIEA (8 equivalents) and allow the solution to pre-activate for 2-5 minutes.[3]

• First Coupling: Add the activated amino acid solution to the deprotected peptide-resin. Agitate at room temperature for 1-2 hours.

• Wash: Drain the reaction vessel and wash the resin thoroughly with DMF (5 x 1 min).

• Second Coupling: Repeat steps 2 and 3 to perform the second coupling.

• Monitoring & Capping: After the second coupling, wash the resin and perform a bromophenol blue test. If the test is still positive (blue/green), consider capping the unreacted amines with acetic anhydride before proceeding to the next cycle.

For particularly stubborn sequences, it may be more efficient to incorporate a standard p-nitro-Phe-OH residue and then methylate its amide nitrogen on-resin.[4]

• Incorporate p-nitro-Phe: Couple Fmoc-p-nitro-Phe-OH using standard protocols.

• Fmoc Deprotection: Remove the Fmoc group from the p-nitro-Phe residue.

• Sulfonylation: Swell the resin in NMP. Add a solution of o-nitrobenzenesulfonyl chloride (o-NBS-Cl, 4 eq.) and collidine (5 eq.) in NMP. Agitate for 30-60 minutes. Wash with NMP.

• Methylation: To the sulfonamide-resin, add a solution of dimethyl sulfate (10 eq.) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 5 eq.) in NMP. Agitate for 30-60 minutes. Wash with NMP.

• Desulfonylation: Treat the resin with a solution of 2-mercaptoethanol (10 eq.) and DBU (5 eq.) in NMP to remove the o-NBS protecting group. Wash thoroughly. The result is an N-methylated p-nitro-Phe residue.

Part 4: Visualizing the Workflow

Troubleshooting Decision Tree

This diagram outlines a logical progression for addressing the low coupling efficiency of N-Me-p-nitro-Phe-OH.

Caption: A decision tree for troubleshooting difficult couplings.

Mechanism: HATU Activation

This diagram illustrates how HATU activates a carboxylic acid to create a highly reactive intermediate capable of overcoming steric hindrance.

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. omizzur.com [omizzur.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bachem.com [bachem.com]
• 9. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]
• 11. biotage.com [biotage.com]
• 12. researchgate.net [researchgate.net]
• 13. kohan.com.tw [kohan.com.tw]
• 14. luxembourg-bio.com [luxembourg-bio.com]
• 15. Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 16. peptide.com [peptide.com]
• 17. chempep.com [chempep.com]
• 18. Pseudoproline - Wikipedia [en.wikipedia.org]
• 19. merckmillipore.com [merckmillipore.com]
• 20. peptide.com [peptide.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Labyrinth of N-Methylated Peptide Synthesis: A Technical Support Guide

The strategic incorporation of N-methylated amino acids into peptide therapeutics offers a powerful approach to enhance metabolic stability, improve cell permeability, and modulate conformation.[1][2][3][4][5] This modification, however, introduces a unique set of challenges during solid-phase peptide synthesis (SPPS), often leading to frustrating side reactions and compromised purity. This guide serves as a technical support center for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and answers to frequently asked questions. Here, we dissect the causality behind common experimental hurdles and offer field-proven protocols to navigate the complexities of N-methylated peptide synthesis.

Part 1: Troubleshooting Guide - Tackling Side Reactions Head-On

This section addresses specific issues encountered during the synthesis of N-methylated peptides in a question-and-answer format, providing not just solutions, but the scientific rationale behind them.

Q1: My coupling efficiency is drastically low, especially when coupling onto an N-methylated residue. What's happening and how can I fix it?

A1: The Culprit: Steric Hindrance and Reduced Nucleophilicity

The primary obstacle in coupling N-methylated amino acids is the steric bulk introduced by the methyl group on the amide nitrogen.[4][6][7][8] This physically obstructs the approach of the activated amino acid, significantly slowing down the reaction rate. Furthermore, the secondary amine of an N-methylated residue is less nucleophilic than a primary amine, further impeding the reaction. This issue is magnified when coupling an N-methylated amino acid onto another N-methylated residue.[7][8]

Troubleshooting Protocol: Optimizing Coupling Conditions

• Reagent Selection is Key: Standard coupling reagents like HBTU and HCTU are often inefficient for these sterically hindered couplings.[7][9] Opt for more potent phosphonium-based reagents or specialized uronium/aminium reagents.

Coupling Reagent	Class	Efficacy with N-Methylated Residues	Reference
HATU	Aminium	Highly Recommended	[9][10]
PyAOP	Phosphonium	Highly Recommended , especially for N-Me to N-Me couplings	[11][12]
PyBOP/HOAt	Phosphonium	Highly Recommended	[11]
BOP-Cl	Phosphonium	Effective, particularly for hindered couplings	[9]
HBTU/HCTU	Uronium	Less effective, often leading to low yields	[7][9]

• Double or Triple Coupling: For particularly stubborn couplings, such as those involving N(Me)-Val or N(Me)-Ile, performing the coupling reaction two or three times can drive the reaction to completion.[13]

• Monitor Coupling Completion: The standard ninhydrin test is ineffective for secondary amines. Utilize the bromophenol blue test to accurately monitor the reaction progress. A color change from blue/green to yellow indicates a complete coupling.[7][9]

• Microwave-Assisted Synthesis: Microwave heating can be a powerful tool to overcome the activation energy barrier in difficult couplings, often succeeding where conventional methods fail.[14][15]

Caption: Workflow for troubleshooting low coupling efficiency.

Q2: I'm observing significant racemization of my N-methylated amino acid during coupling. Why is this happening and what can I do to prevent it?

A2: The Mechanism of Racemization

While N-acyl N-methylamino acids cannot form the typical oxazolone intermediate responsible for racemization in standard peptide synthesis, they can racemize through the formation of an oxazolium-5-oxide intermediate, especially under basic conditions or during prolonged activation times.[16][17] The presence of salts, such as triethylamine hydrochloride, can also exacerbate racemization.[16][17]

Preventative Measures for Maintaining Stereochemical Integrity

• Minimize Pre-activation Time: To reduce the risk of racemization, keep the pre-activation time of the N-methylated amino acid with the coupling reagent to a minimum before adding it to the resin.[10]

• Choice of Coupling Reagent and Additives: Coupling through an N-hydroxysuccinimide (HONSu) ester has been shown to yield stereochemically pure products.[16][17] The addition of additives like HOAt to the coupling cocktail can also suppress racemization.[18]

• Avoid Excess Base: While a base is necessary for the coupling reaction, using a large excess should be avoided as it can promote racemization.[17]

• Solvent Considerations: Polar solvents can promote racemization.[17] While solvent choice is often dictated by resin swelling and solubility, this is a factor to consider in optimization.

Caption: Racemization pathway via an oxazolium intermediate.

Q3: My peptide is cleaving from the resin prematurely, and I'm isolating a cyclic dipeptide. What is this side reaction and how can I stop it?

A3: The Persistent Problem of Diketopiperazine (DKP) Formation

Diketopiperazine (DKP) formation is a notorious side reaction in SPPS, particularly when a secondary amino acid like proline or an N-methylated amino acid is in the second position from the N-terminus.[19][20] During Fmoc deprotection, the newly liberated N-terminal amine can perform an intramolecular attack on the ester linkage to the resin, cleaving the dipeptide as a stable six-membered diketopiperazine ring.[13][19][20]

Strategies to Mitigate DKP Formation

• Incorporate the Third Amino Acid Quickly: After deprotecting the first amino acid, immediately couple the third amino acid. This elongates the peptide chain and sterically hinders the intramolecular cyclization.

• Use 2-Chlorotrityl Chloride (2-CTC) Resin: The steric bulk of the 2-CTC linker significantly inhibits the formation of diketopiperazines.[18]

• Introduce a Dipeptide: Instead of coupling single amino acids, introduce the second and third residues as a pre-formed dipeptide. This bypasses the problematic dipeptide-resin intermediate.[18]

• Modified Deprotection Conditions: Studies have shown that using an alternative Fmoc-removal solution, such as 2% DBU/5% piperazine in NMP, can drastically reduce DKP formation compared to the standard 20% piperidine in DMF.[19]

Q4: During TFA cleavage, I'm observing fragmentation of my peptide, especially between consecutive N-methylated residues. What is causing this and how can I minimize it?

A4: Acid-Labile Amide Bonds and Fragmentation

Peptides rich in N-methylated amino acids can exhibit increased susceptibility to fragmentation during final cleavage from the resin with strong acids like trifluoroacetic acid (TFA).[11][13] The electron-donating nature of the methyl group can make the adjacent amide bond more labile. This is particularly an issue for sequences with consecutive N-methylated residues.

Minimizing Cleavage-Related Side Reactions

• Optimize Cleavage Time: The duration of TFA exposure is critical. A shorter cleavage time can significantly reduce fragmentation.[11][13] It is advisable to perform a time-course study to determine the optimal cleavage duration for your specific peptide.

• Use Scavengers: While standard scavengers are always recommended, ensuring their presence is crucial to quench any reactive species that could promote fragmentation.

• Consider Milder Cleavage Cocktails: For extremely sensitive sequences, exploring milder cleavage conditions may be necessary, although this will depend on the side-chain protecting groups used.

Part 2: Frequently Asked Questions (FAQs)

Q: Why use N-methylated amino acids in the first place?

A: N-methylation offers several advantages for therapeutic peptides:

• Enhanced Proteolytic Stability: The methyl group shields the amide bond from enzymatic degradation, increasing the peptide's half-life in vivo.[3][4][21]

• Improved Membrane Permeability: By removing a hydrogen bond donor, N-methylation increases the lipophilicity of the peptide, which can improve its ability to cross cell membranes.[4][22]

• Conformational Control: The steric hindrance of the methyl group restricts the conformational freedom of the peptide backbone, which can lock the peptide into its bioactive conformation and enhance receptor affinity and selectivity.[2][4][5]

Q: Can I use on-resin N-methylation instead of incorporating pre-methylated amino acids?

A: Yes, on-resin N-methylation is a viable strategy and can be useful for creating peptide libraries for screening.[13][14] Methods like the Biron-Kessler method, which involves protection with 2-nitrobenzenesulfonyl (o-NBS), methylation, and subsequent deprotection, are well-established.[23] However, this adds extra steps to the synthesis and requires careful optimization to avoid side reactions.[13] For routine synthesis of a specific N-methylated peptide, using pre-synthesized Fmoc-N-Me-amino acids is often more straightforward.

Q: Does the position of the N-methylated amino acid in the sequence matter?

A: Absolutely. The impact of N-methylation is highly position-dependent.[4] As discussed, placing an N-methylated residue at the second position from the N-terminus can lead to DKP formation. The steric hindrance will also be more pronounced in the middle of a long sequence. A systematic "N-methyl scan," where each residue is individually replaced with its N-methylated counterpart, is a common strategy to identify the optimal positions for modification to achieve the desired properties without compromising synthesis feasibility or biological activity.[14]

Q: My final N-methylated peptide shows multiple peaks on HPLC, even after purification. What could be the cause?

A: N-methylated peptides often exhibit multiple peaks on HPLC due to the slow conversion between cis and trans conformers of the N-methylated amide bond.[11][13] This is a characteristic feature of these peptides and not necessarily an indication of impurity. To confirm this, you can try altering the HPLC conditions (e.g., temperature, solvent) which may cause the peaks to coalesce. NMR spectroscopy can also be used to identify and characterize these different conformational isomers.

Part 3: Experimental Protocols

Protocol 1: HATU Coupling for N-Methylated Amino Acids

• Swell the resin in DMF or NMP.

• Deprotect the N-terminal Fmoc group using your standard protocol (e.g., 20% piperidine in DMF).

• Wash the resin thoroughly with DMF.

• In a separate vessel, dissolve 4 equivalents of the Fmoc-N-methyl-amino acid and 3.9 equivalents of HATU in DMF.

• Add 8 equivalents of DIPEA to the amino acid/HATU solution and allow to pre-activate for 1-2 minutes.

• Add the activated amino acid solution to the resin.

• Allow the coupling reaction to proceed for 1-4 hours. Monitor completion using the bromophenol blue test.

• If the coupling is incomplete, repeat steps 6-7 (double coupling).

• Wash the resin thoroughly with DMF.

Protocol 2: Bromophenol Blue Test for Coupling Completion

• Prepare a test solution of 0.025% (w/v) bromophenol blue in DMF.

• After the coupling reaction, take a small sample of the resin (a few beads).

• Wash the resin sample with DMF and then with methanol.

• Add a few drops of the bromophenol blue test solution to the resin beads.

• Observe the color:

  • Yellow/Orange: Coupling is complete (no free amine).

  • Blue/Green: Coupling is incomplete (free amine present).

References

• Chatterjee, J., Rechenmacher, F., & Kessler, H. (2013). N-methylation of peptides and proteins: an important element for modulating biological functions. Angewandte Chemie International Edition, 52(1), 254-269. [Link]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. [Link]

• ResearchGate. (2025). Solid-phase synthesis and characterization of N-methyl-rich peptides. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

• Di Gioia, M. L., Leggio, A., Malagrinò, F., Romio, E., Siciliano, C., & Liguori, A. (2016). N-Methylated α-Amino Acids and Peptides: Synthesis and Biological Activity. Mini-Reviews in Medicinal Chemistry, 16(9), 683-690. [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2562-2570. [Link]

• LifeTein. (2025). Should My Peptide Be Methylated?. [Link]

• ResearchGate. (2025). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. [Link]

• Semantic Scholar. (n.d.). Solid-phase synthesis and characterization of N-methyl-rich peptides. [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. [Link]

• Biron, E., Chatterjee, J., & Kessler, H. (2012). Synthesis of N-methylated cyclic peptides. Nature Protocols, 7(3), 432-444. [Link]

• Springer Nature Experiments. (n.d.). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. III. Racemization during Deprotection by Saponification and Acidolysis. Canadian Journal of Chemistry, 51(15), 2555-2561. [Link]

• PubMed. (2013). N-methylation of peptides and proteins: an important element for modulating biological functions. [Link]

• Synfacts. (2000). Efficient Method for the Synthesis of N-Methylated Peptides. Synfacts, 2000(04), 0204-0205. [Link]

• Royal Society of Chemistry. (2018). Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. [Link]

• Raines, R. T., & Karia, D. H. (2018). Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides. ChemBioChem, 19(12), 1251-1255. [Link]

• G. G. H. van der Veken, et al. (1994). Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation. J. Chem. Soc., Chem. Commun., (19), 2239-2240. [Link]

• Springer Nature Experiments. (2012). Synthesis of N-methylated cyclic peptides. [Link]

• National Institutes of Health. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. [Link]

• Google Patents. (n.d.).

• Journal of the American Chemical Society. (2024). Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases. [Link]

• AAPPTec. (n.d.). Peptide Modifications; Cyclization; Stapled peptides; phosphorylation;. [Link]

• National Institutes of Health. (2022). Epimerisation in Peptide Synthesis. [Link]

• GenScript. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. [Link]

• National Institutes of Health. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• ACS Omega. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. [Link]

• Reddit. (2023). SPPS for N Methylated Peptides. [Link]

• Frontiers in Bioengineering and Biotechnology. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. [Link]

• Nowick Laboratory, University of California, Irvine. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• ACS Omega. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. [Link]

Sources

• 1. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lifetein.com [lifetein.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 15. books.rsc.org [books.rsc.org]
• 16. cdnsciencepub.com [cdnsciencepub.com]
• 17. researchgate.net [researchgate.net]
• 18. peptide.com [peptide.com]
• 19. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. nbinno.com [nbinno.com]
• 22. Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of the Nitro Group in Peptide Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability and use of the nitro group as a protecting group in peptide synthesis, with a primary focus on nitroarginine.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Incomplete Deprotection of the Nitro Group

Symptom: After cleavage and purification, mass spectrometry analysis shows a persistent +43 Da modification on arginine residues, corresponding to the continued presence of the nitro group.

Potential Causes:

• Insufficiently Strong Acid: The nitro group is highly stable and requires very strong acids for complete removal. Standard TFA cleavage cocktails used in Fmoc chemistry are generally insufficient.

• Inadequate Cleavage Time or Temperature: The kinetics of nitro group removal can be slow, especially for sterically hindered sequences or multiple nitroarginine residues.

• Incompatible Cleavage Cocktail: The choice of scavengers and their concentrations can influence the efficiency of the cleavage reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete nitro group deprotection.

Solutions:

• For Boc-SPPS with HF Cleavage:

  • Verify HF Cleavage Conditions: Ensure you are using anhydrous hydrogen fluoride (HF) at 0°C for at least 1-2 hours. For peptides with multiple Arg(NO₂) residues, extending the cleavage time may be necessary.

  • Optimize Scavengers: A standard HF cleavage cocktail for Arg(NO₂) includes anisole (10-20%) to scavenge reactive species.

• Alternative Deprotection Strategies:

  • Catalytic Hydrogenation: If HF is not an option, the nitro group can be removed by catalytic hydrogenation (e.g., using Pd/C). This is typically performed post-cleavage and purification of the protected peptide.

  • Reductive Cleavage with Stannous Chloride (SnCl₂): The nitro group can be reduced to an amino group. This can be performed on the resin-bound peptide before final cleavage. A recent protocol suggests using SnCl₂ in mild acidic conditions with 2-MeTHF as a solvent at 55°C[1].

Issue 2: Side Reaction Leading to Ornithine Formation

Symptom: Mass spectrometry analysis of the crude peptide reveals a significant peak corresponding to the mass of the desired peptide minus the mass of a guanidinium group, indicating the conversion of arginine to ornithine.

Potential Cause:

• Side Reactions During HF Cleavage: The nitroguanidino group can be susceptible to side reactions during HF cleavage, leading to the formation of ornithine residues[2].

Solutions:

• Optimize Cleavage Cocktail: The choice and concentration of scavengers in the HF cleavage cocktail are critical. Ensure an adequate concentration of a soft scavenger like thioanisole.

• Alternative Protecting Group: If ornithine formation is a persistent issue, consider using an alternative arginine protecting group for Boc-SPPS, such as Tosyl (Tos). However, be aware that the released Tos group can modify tryptophan residues if not properly scavenged[2].

• Use a Milder Cleavage Method: If the peptide sequence allows, consider using a less harsh cleavage method such as TFMSA or TMSOTf, to which the nitro group is stable. The nitro group can then be removed in a separate step[2].

Issue 3: Modification of Tryptophan Residues

Symptom: The final peptide product shows unexpected adducts on tryptophan residues, often observed as a +79 Da or other modifications in the mass spectrum.

Potential Cause:

• Alkylation by Released Protecting Groups: During acidic cleavage, protecting groups from other amino acids (e.g., t-butyl cations from Boc or tBu groups) can alkylate the indole ring of tryptophan if not effectively scavenged.

Solutions:

• Use a Scavenger Cocktail Optimized for Tryptophan: A common and effective cleavage cocktail for peptides containing sensitive residues like tryptophan is Reagent K[3].

  • Reagent K Composition: TFA/Phenol/Water/Thioanisole/EDT (82.5/5/5/5/2.5)[4].

• Incorporate a Tryptophan-Specific Scavenger: The addition of 1,2-ethanedithiol (EDT) to the cleavage cocktail is particularly effective at preventing tryptophan modification.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using the nitro group for arginine protection?

The primary advantage of using the nitro group to protect the arginine side chain is its ability to prevent the formation of δ-lactam during the coupling of the arginine residue. This side reaction can lead to the consumption of the activated amino acid and result in deletion sequences[1]. Additionally, the nitro group is stable to the moderately acidic conditions used for Nα-Boc deprotection, making it compatible with Boc-based solid-phase peptide synthesis (SPPS)[2][5].

Q2: Is the nitro group compatible with Fmoc-based peptide synthesis?

Generally, the nitro group is not used in standard Fmoc-SPPS. The harsh acidic conditions required for its removal (e.g., HF) are not compatible with the acid-labile linkers and side-chain protecting groups (e.g., t-butyl) typically used in Fmoc chemistry. The standard protecting groups for arginine in Fmoc chemistry are Pbf, Pmc, and Mtr, which are cleaved by TFA[2].

Q3: Can I remove the nitro group on-resin before cleaving the peptide?

Yes, on-resin deprotection of the nitro group is possible and can be a valuable strategy to avoid harsh HF cleavage conditions. A recently developed method involves the reduction of the nitro group using stannous chloride (SnCl₂) in a mildly acidic environment at an elevated temperature (55°C)[1]. This allows for the use of standard TFA-based cleavage cocktails for the final release of the peptide from the resin.

Q4: What analytical methods are best for monitoring the stability of the nitro group and detecting related side products?

A combination of chromatographic and mass spectrometric techniques is essential for monitoring the integrity of your peptide.

Analytical Technique	Application
Reversed-Phase HPLC/UPLC	The primary method for assessing the purity of the crude and final peptide. It can separate the target peptide from deletion sequences, incompletely deprotected products, and other impurities[6][7].
Mass Spectrometry (MS)	Crucial for confirming the molecular weight of the final product and identifying any side products. It can detect the presence of the nitro group (+43 Da), ornithine formation, or modifications to other residues[6].
Tandem MS (MS/MS)	Can be used to sequence the peptide and pinpoint the exact location of any modifications, such as the conversion of a specific arginine residue to ornithine.

Q5: Are there greener alternatives for nitro group reduction?

Research is ongoing into more environmentally friendly chemical processes. One such method for nitro group reduction utilizes carbonyl iron powder (CIP) in water, offering a safer and more sustainable alternative to traditional methods[8][9][10]. While this has been demonstrated for general organic synthesis, its application in on-resin peptide modification is an area of potential development.

Section 3: Experimental Protocol

Protocol: On-Resin Reductive Deprotection of Arg(NO₂) using SnCl₂

This protocol describes the on-resin removal of the nitro protecting group from an arginine-containing peptide, based on the method described by Góngora-Benítez et al. (2020)[1]. This allows for subsequent cleavage of the peptide from the resin using a standard TFA-based cocktail.

Materials:

• Peptide-resin containing Arg(NO₂)

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• 2-Methyltetrahydrofuran (2-MeTHF)

• Glacial acetic acid (AcOH)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Standard cleavage cocktail (e.g., Reagent K: TFA/Phenol/Water/Thioanisole/EDT 82.5:5:5:5:2.5)

Workflow Diagram:

Sources

• 1. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. peptide.com [peptide.com]
• 6. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]
• 7. ijsra.net [ijsra.net]
• 8. Synthetic chemistry in water: applications to peptide synthesis and nitro-group reductions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthetic chemistry in water: applications to peptide synthesis and nitro-group reductions | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: HPLC Purification of Peptides Containing N-Me-p-nitro-Phe-OH

Welcome to the technical support center for the purification of peptides incorporating N-methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH). This resource is designed for researchers, scientists, and drug development professionals facing the unique challenges presented by this modified amino acid in reversed-phase high-performance liquid chromatography (RP-HPLC). The inherent properties of N-methylation and the nitroaromatic side chain demand a nuanced approach to achieve high purity and yield. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate these complexities.

The Challenge: Understanding the Physicochemical Impact of N-Me-p-nitro-Phe

The incorporation of N-Me-p-nitro-Phe into a peptide sequence introduces two key modifications that significantly influence its behavior during RP-HPLC purification:

• N-methylation: The substitution of the backbone amide proton with a methyl group increases lipophilicity and introduces steric hindrance.[1] This modification eliminates a hydrogen bond donor, which can alter the peptide's secondary structure and its interaction with the stationary phase. The increased hydrophobicity generally leads to longer retention times.[2]

• p-nitro-Phenylalanine: The phenyl ring itself is hydrophobic. The para-nitro group (-NO₂) is a strong electron-withdrawing group, making the aromatic ring electron-deficient. While it adds some polarity, it also creates potential for strong π-π stacking interactions with certain stationary phases (like phenyl-based columns) or with other peptide molecules, potentially leading to aggregation. Critically, the nitro group is susceptible to chemical reduction, which can occur on-column, leading to unexpected impurities.[3][4]

The combination of these features results in peptides that are often highly hydrophobic, prone to aggregation, and susceptible to degradation under non-optimized conditions.

Part 1: Troubleshooting Guide

This section addresses specific problems encountered during the HPLC purification of N-Me-p-nitro-Phe-OH containing peptides in a direct question-and-answer format.

Question 1: I'm seeing severe peak tailing or a very broad peak for my peptide. What's causing this and how can I fix it?

Answer:

Peak tailing or broadening is the most common issue for these types of peptides and typically points to three main causes: secondary ionic interactions, poor solubility, or on-column aggregation.

Causality & Explanation:

• Secondary Interactions: Standard silica-based C18 columns have residual, un-capped silanol groups (Si-OH) on their surface.[5] At typical acidic pH ranges used for peptide purification (pH 2-3), these silanols can be deprotonated (Si-O⁻) and interact ionically with positively charged residues (like Lys, Arg, His) on your peptide. This mixed-mode interaction (hydrophobic and ionic) causes a portion of the peptide molecules to "drag" along the column, resulting in a tailed peak.

• Poor Solubility/Aggregation: Your peptide is likely very hydrophobic. If the mobile phase at the point of elution doesn't have sufficient organic solvent content, the peptide may begin to precipitate or aggregate on the column, leading to broad peaks and poor recovery.

• Slow Mass Transfer: For larger or conformationally complex peptides, movement in and out of the stationary phase pores can be slow, which contributes to peak broadening. Using columns with larger pore sizes (e.g., 300 Å) is often beneficial for peptides to ensure unrestricted access to the bonded phase.[6]

Troubleshooting Workflow & Protocol

Caption: Troubleshooting decision tree for poor peak shape.

Step-by-Step Solutions:

• Optimize Ion-Pairing: Ensure your mobile phase contains at least 0.1% Trifluoroacetic Acid (TFA). TFA acts as an ion-pairing agent, masking the positive charges on the peptide and minimizing interactions with silanols, which sharpens peaks significantly.[7]

• Increase Temperature: Elevating the column temperature (e.g., to 40-50°C) can dramatically improve peak shape.[6] Increased temperature enhances peptide solubility in the mobile phase, reduces mobile phase viscosity for better mass transfer, and can disrupt aggregation.

• Adjust the Gradient: A steep gradient can exacerbate on-column precipitation. Try a shallower gradient (e.g., 0.5% to 1% Acetonitrile/minute) around the expected elution point of your peptide. This gives the peptide more time to interact with the stationary phase in equilibrium.

• Change Column Chemistry: If tailing persists, the C18 stationary phase may be too retentive. Switching to a less hydrophobic phase like C8 or C4 can be beneficial.[8] Alternatively, a Phenyl-Hexyl column can offer different selectivity through π-π interactions, which may be advantageous for the nitroaromatic ring.

• Verify Pore Size: For peptides larger than ~20 amino acids, a 300 Å pore size column is strongly recommended over the standard 100 Å to prevent restricted diffusion.[6][7]

Question 2: My peptide isn't eluting from the column, or I have very low recovery.

Answer:

This critical issue usually stems from extreme hydrophobicity causing irreversible binding or from solubility problems during the injection phase.

Causality & Explanation:

• Irreversible Adsorption: Highly hydrophobic peptides, especially those with multiple N-methylated and aromatic residues, can bind so strongly to a C18 stationary phase that they do not elute even at high concentrations of organic solvent. This is known as "phase collapse" in reverse.

• Precipitation on Injection: The most common cause is sample insolubility.[9] If you dissolve your peptide in a solvent like DMSO or DMF and inject it into a highly aqueous mobile phase (e.g., 95% water), the peptide can instantly precipitate at the head of the column.[8] This clogs the column, causes high backpressure, and results in zero recovery.

Step-by-Step Solutions:

• Sample Solvent Matching: Whenever possible, dissolve your crude peptide in the initial mobile phase (e.g., 95% Water / 5% Acetonitrile / 0.1% TFA). If solubility is poor, use the minimum amount of a stronger solvent like DMSO and then dilute with the initial mobile phase.[9] Crucially, test the solubility of a small aliquot before injecting your entire sample.

• Perform a "Flush" Injection: If you suspect the peptide is stuck on the column, inject a small volume of a strong solvent like 100% Isopropanol or DMSO to see if you can recover the peak.

• Use a Less Retentive Column: Switch from a C18 to a C8 or C4 column to reduce the strength of the hydrophobic interactions.

• Try a Different Organic Modifier: While acetonitrile is standard, using n-Propanol or Isopropanol as the organic modifier can sometimes improve the solubility and recovery of very hydrophobic peptides.[6]

Question 3: I see multiple peaks when I expect one. Could my peptide be degrading on the column?

Answer:

Yes, on-column degradation is a significant possibility, particularly due to the p-nitro-Phe residue.

Causality & Explanation:

The nitro group on the phenylalanine is susceptible to reduction to an amino group (-NH₂). This can be catalyzed by metallic impurities in the HPLC system (e.g., from stainless steel frits or tubing) or by interactions with the stationary phase itself, especially if the column is old or has been exposed to harsh conditions.[5][10] This reduction changes the hydrophobicity and charge of the peptide, causing it to elute at a different retention time, appearing as a distinct impurity peak. Photodegradation is also a concern for nitro-aromatic compounds.[4]

Troubleshooting & Prevention Protocol

• System Passivation: If you suspect metal-catalyzed reduction, passivate your HPLC system by flushing it with a solution of 3-5% nitric acid (ensure all components are compatible) followed by copious amounts of high-purity water.

• Use High-Purity Solvents: Ensure you are using fresh, HPLC-grade or LC-MS grade solvents and additives to minimize contaminants.[11]

• Protect from Light: Prepare samples in amber vials and keep the autosampler covered to prevent photodegradation.[4]

• Test Different Columns: Some stationary phases are more inert than others. If degradation persists, trying a column from a different manufacturer or one with advanced end-capping may solve the problem.[12]

• Confirm with Mass Spectrometry: The best way to confirm degradation is to collect the primary peak and the suspected impurity peak and analyze them by mass spectrometry. A reduction of the nitro group (NO₂) to an amino group (NH₂) will result in a mass decrease of 30 Da (-O₂ + H₂).

Part 2: FAQs for Method Development

Q1: What is the best starting point for column and mobile phase selection?

Answer: A rational screening approach is best.[13] Start with a standard C18 column (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size, 300 Å pore size) as a baseline.

Parameter	Recommended Starting Condition	Rationale
Stationary Phase	C18, 300 Å	Good starting point for general peptide hydrophobicity. 300 Å pore size is crucial for peptides.[6]
Mobile Phase A	0.1% TFA in HPLC-grade Water	Provides sharp peaks by acting as an ion-pairing agent.[7]
Mobile Phase B	0.1% TFA in HPLC-grade Acetonitrile	Acetonitrile has low viscosity and good UV transparency.[6]
Detection	220 nm & 260-280 nm	220 nm for the peptide backbone. The nitro-aromatic ring of p-nitro-Phe will have a distinct absorbance around 260-280 nm, which is useful for specific detection.
Initial Gradient	5% to 65% B over 30 minutes	A broad "scouting" gradient to determine the approximate retention time of your peptide.

Q2: How do I optimize the gradient for better resolution?

Answer: Once your initial scouting run shows where the peptide elutes, you can focus the gradient to improve separation from nearby impurities.

Gradient Optimization Workflow

Caption: Workflow for HPLC gradient optimization.

Example Protocol:

• Scouting Run: Perform the initial 5-65% gradient. Let's say your peptide elutes at 18 minutes, which corresponds to roughly 41% Acetonitrile (B).

• Focused Gradient: Design a new, shallower gradient centered around this point. For example:

  • 0-2 min: Hold at 25% B

  • 2-22 min: Gradient from 25% to 45% B (This is a 1%/min slope)

  • 22-25 min: Ramp to 95% B (Column Wash)

  • 25-30 min: Hold at 95% B

  • 30-31 min: Return to 25% B

  • 31-40 min: Re-equilibrate at 25% B This focused gradient significantly increases the resolution in the elution window of your target peptide.

Q3: Should I use TFA or Formic Acid (FA) as a mobile phase modifier?

Answer: This depends on your downstream application.

Modifier	Pros	Cons
Trifluoroacetic Acid (TFA)	Excellent ion-pairing agent, provides very sharp peaks, robust method.	Strong ion suppression in Mass Spectrometry (MS).[14] Difficult to remove completely from the final product.
Formic Acid (FA)	Volatile and MS-compatible, causes minimal ion suppression.[14]	Weaker ion-pairing agent, may result in broader peaks and lower resolution compared to TFA.

Recommendation: For purification where the primary goal is isolating the peptide with high purity (detected by UV), use 0.1% TFA . If the fractions will be directly analyzed by LC-MS, or if TFA is incompatible with your final application, use 0.1% FA, but be prepared for potentially poorer chromatography that may require more optimization.

References

• Wang, L. (n.d.). Peptide analysis using reverse phase liquid chromatography. Separation Science. Retrieved from [Link]

• ResearchGate. (2014, February 9). How can I get a proper HPLC for hydrophobic peptide? Retrieved from [Link]

• tks publisher. (2018). Moving beyond preparative reverse phase HPLC for peptide purification. Retrieved from [Link]

• SpringerLink. (n.d.). Reverse-Phase HPLC Purification of Peptides from Natural Sources for Structural Analysis. Retrieved from [Link]

• ACE HPLC. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved from [Link]

• Agilent Technologies. (2023, May 3). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Retrieved from [Link]

• Wonda Science. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Retrieved from [Link]

• Thieme. (n.d.). 2.4 Photocleavable Protecting Groups. Science of Synthesis. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. In The Protein Protocols Handbook (pp. 433-470). Humana Press. Retrieved from [Link]

• Waters Corporation. (n.d.). Peptide Isolation – Method Development Considerations. Retrieved from [Link]

• National Institutes of Health. (n.d.). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. Retrieved from [Link]

• Reddit. (2025, May 9). Peptide Purification. r/CHROMATOGRAPHY. Retrieved from [Link]

• Albericio, F., & Kruger, H. G. (2012). Amino Acid-Protecting Groups. Chemical Reviews, 112(5), 362-421.

• MicroSolv Technology Corporation. (2025, December 1). Degradation of Samples Due to Hydrolysis in HPLC Columns - HPLC Primer. Retrieved from [Link]

• LCGC International. (n.d.). On-Column Sample Degradation. Retrieved from [Link]

• Chromatography Forum. (2008, August 6). On column degradation. Retrieved from [Link]

• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry. Retrieved from [Link]

• BenchChem. (2025).

• National Institutes of Health. (2023, November 17). Sequence-based prediction of the intrinsic solubility of peptides containing non-natural amino acids. Retrieved from [Link]

• Regis Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (2023, March 3). Sequence-based prediction of the solubility of peptides containing non-natural amino acids. Retrieved from [Link]

• YMC. (n.d.). General approach for the development of preparative peptide separations. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC spectrum showing the degradation of 4-nitrophenol by C, N-TiO2.... Retrieved from [Link]

• Mtoz Biolabs. (n.d.). Advantages and Disadvantages of HPLC in Peptide Purity Analysis. Retrieved from [Link]

• Quora. (2025, January 15). What are the common challenges faced in peptide purification using chromatography? Retrieved from [Link]

• ProImmune. (2012). WORKING WITH PEPTIDES. Retrieved from [Link]

• ResearchGate. (2021, November 25). Peptide purification using HPLC? Retrieved from [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of HPLC retention time before and after peptide modification of PEG3. Retrieved from [Link]

• Krokhin Lab. (n.d.). Selected publications (peptide HPLC). Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Refining HPLC Purification Methods for Msc-Containing Peptides.

• LCGC International. (2022, December 1). Method Development for Reversed-Phase Separations of Peptides: A Rational Screening Strategy for Column and Mobile Phase Combinations with Complementary Selectivity. Retrieved from [Link]

• National Institutes of Health. (n.d.). Requirements for prediction of peptide retention time in reversed-phase high-performance liquid chromatography: hydrophilicity/hydrophobicity of side-chains at the N. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC separation profiles of phenyl alanine (20 µg Phe-OH; dark violet),.... Retrieved from [Link]

• RSC Publishing. (2021, April 8). Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions. Retrieved from [Link]

• Semantic Scholar. (n.d.). Prediction of peptide retention times in high-pressure liquid chromatography on the basis of amino acid composition. Retrieved from [Link]

Sources

• 1. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 2. krokhinlab.ca [krokhinlab.ca]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. hplc.eu [hplc.eu]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. bachem.com [bachem.com]
• 10. Degradation of Samples Due to Hydrolysis in HPLC Columns - HPLC Primer [mtc-usa.com]
• 11. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 12. On column degradation - Chromatography Forum [chromforum.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]

Technical Support Center: Mass Spectrometry Analysis of Peptides with N-Me-p-nitro-Phe-OH

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with peptides incorporating the unnatural amino acid N-methyl-p-nitro-phenylalanine (N-Me-p-nitro-Phe-OH). As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the unique challenges presented by this modification during mass spectrometry analysis. This guide is structured to offer both high-level understanding through FAQs and granular, problem-solving advice in the troubleshooting section.

The incorporation of N-methylated amino acids into peptides can enhance pharmacokinetic properties like membrane permeability and proteolytic stability.[1] The addition of a p-nitro group serves as a useful spectroscopic probe and can be involved in specific molecular interactions. However, the combination of N-methylation and nitration on phenylalanine introduces distinct challenges for mass spectrometric characterization, influencing ionization, fragmentation patterns, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of N-Me-p-nitro-Phe-OH that affect mass spectrometry analysis?

A1: There are three primary features of this unnatural amino acid that influence its behavior in a mass spectrometer:

• N-Methylation: The methyl group is on the amide nitrogen of the peptide backbone. This modification can sterically hinder fragmentation at that specific peptide bond and can influence the overall peptide conformation.[1][2]

• p-Nitro Group: The nitro group (-NO2) on the phenyl ring is an electron-withdrawing group. It is also a relatively labile modification that can be prone to neutral loss during fragmentation, which can complicate spectral interpretation.[3]

• Hydrophobicity: The modified phenylalanine residue increases the hydrophobicity of the peptide, which can affect its solubility and interaction with reversed-phase chromatography columns. Increased hydrophobicity can sometimes lead to better ionization in ESI-MS.[4]

Q2: What is the expected monoisotopic mass shift for incorporating N-Me-p-nitro-Phe-OH instead of a standard Phenylalanine?

A2: To calculate the mass shift, we compare the molecular formulas:

• Phenylalanine (Phe) residue: -C9H9NO-

• N-Me-p-nitro-Phe residue: -C10H10N2O3-

The difference is CHN2O2.

• Mass of Phe residue: 147.0684 Da

• Mass of N-Me-p-nitro-Phe residue: 206.0688 Da

• Mass Difference: +59.0004 Da

You should use this mass difference when setting up your database search parameters for protein identification.

Q3: Which ionization technique, Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), is more suitable?

A3: Electrospray Ionization (ESI) is generally preferred for this type of analysis, especially when coupled with liquid chromatography (LC).[5][6][7] ESI is a soft ionization technique that typically produces multiply charged ions ([M+nH]n+), which are ideal for tandem mass spectrometry (MS/MS) fragmentation.[5][6] This is crucial for sequencing the peptide and localizing the modification. The LC separation prior to MS analysis is also critical for handling complex mixtures and improving ionization efficiency by reducing ion suppression.[8]

While MALDI is a powerful technique, it typically produces singly charged ions ([M+H]+).[5] This can be a disadvantage for MS/MS, as fragmentation of singly charged ions can sometimes be less informative or lead to unusual fragmentation pathways, such as methyl group migration.[9]

Q4: Which fragmentation technique (CID, HCD, ETD) is most informative for peptides with N-Me-p-nitro-Phe-OH?

A4: The optimal fragmentation technique depends on the specific analytical goal. A multi-faceted approach is often best.

• Collision-Induced Dissociation (CID) / Higher-Energy Collisional Dissociation (HCD): These are the most common methods and are excellent for generating b- and y-type fragment ions, which provide peptide sequence information.[2][5] However, they are "slow-heating" methods that can lead to the preferential cleavage of labile bonds.[10] In this case, you may observe a dominant neutral loss of the nitro group, which can reduce the abundance of other informative fragment ions. HCD generally provides richer fragmentation spectra with better preservation of modifications compared to CID.[2]

• Electron Transfer Dissociation (ETD): ETD is a non-ergodic fragmentation method, meaning it cleaves the peptide backbone without significantly exciting the entire molecule.[2][11] This is highly advantageous as it preserves labile modifications like the p-nitro group. ETD generates c- and z-type fragment ions, providing complementary sequence information. It is particularly effective for peptides with higher charge states (>2+).[2]

A summary of these techniques is presented in the table below.

Feature	Collision-Induced Dissociation (CID)	Higher-Energy Collisional Dissociation (HCD)	Electron Transfer Dissociation (ETD)
Primary Fragment Ions	b- and y-ions	b- and y-ions	c- and z-ions
Mechanism	Vibrational excitation via collision with inert gas	Vibrational excitation in a high-energy collision cell	Non-ergodic fragmentation via electron transfer
Preservation of PTMs	Can cause neutral loss of labile modifications	Generally better than CID, but neutral loss can still occur	Excellent preservation of labile modifications
Best Suited For	Doubly charged peptides	Doubly charged peptides	Peptides with charge states >2+

Troubleshooting Guide

Q: I am observing poor or no signal for my N-Me-p-nitro-Phe-OH-containing peptide. What should I do?

A: This is a common issue that can stem from sample preparation or instrument settings. Follow this workflow to diagnose the problem.

Caption: Troubleshooting workflow for poor peptide signal.

Q: My MS/MS spectrum is dominated by a single large neutral loss, and I'm not getting good sequence coverage. Why is this happening?

A: This is highly characteristic of labile modifications analyzed by CID or HCD. The energy from the collision is preferentially dissipated by breaking the weakest bond, which in this case is likely associated with the nitro group.

Potential Causes & Solutions:

• Neutral Loss of the Nitro Group: The p-nitro group can be lost as NO2 (46.0055 Da) or HNO2 (47.0133 Da). This becomes the lowest energy fragmentation pathway, consuming most of the ion current and leaving little energy for backbone fragmentation.

  • Solution 1: Lower Collision Energy: Systematically decrease the normalized collision energy (NCE) in your HCD or CID settings. This may reduce the extent of the neutral loss and allow for more backbone fragments to be observed, although at a lower intensity.

  • Solution 2: Use ETD: As discussed in the FAQs, ETD is the ideal solution.[2][11] It will induce fragmentation along the backbone while leaving the nitro group intact, providing c- and z-ions for sequencing.

• N-Methylation Influence: The N-methyl group can inhibit cleavage at its own amide bond, leading to a gap in the b- or y-ion series around the modification site. This is an inherent property of the modification.

  • Solution: Combine data from multiple fragmentation methods. The gap in a CID/HCD spectrum, when combined with a complete c- and z-ion series from ETD, can be used to confidently localize the N-Me-p-nitro-Phe residue.

Q: I see several unexpected peaks in my spectrum. How can I identify if they are related to my modified peptide?

A: Peptides containing N-Me-p-nitro-Phe can produce several characteristic fragment ions and neutral losses beyond the standard b- and y-ions. Identifying them is key to confirming the modification.

Common Diagnostic Ions and Neutral Losses

m/z or Neutral Loss	Identity	Fragmentation Method	Description
-46.0055 Da	Loss of NO2	CID/HCD	A common charge-remote fragmentation from the nitro group.[3]
-47.0133 Da	Loss of HNO2	CID/HCD	Another common loss from the nitro group, often proton-assisted.
-15.0235 Da	Loss of CH3	CID/HCD	Loss of the N-methyl group. Less common than nitro loss but possible at higher energies.
-61.0290 Da	Loss of CH3 + NO2	CID/HCD	A combined neutral loss indicating the presence of both modifications.
191.0606 Da	Immonium ion of N-Me-p-nitro-Phe	CID/HCD	[H2N+(CH3)=CH-CH2-C6H4NO2] - A low m/z ion that can help confirm the amino acid's presence.

The diagram below illustrates the expected fragmentation of a hypothetical peptide A-[N-Me-p-nitro-Phe]-B under CID/HCD conditions, highlighting these characteristic losses.

Caption: Expected CID/HCD fragmentation pathways.

Experimental Protocols

Protocol 1: General Sample Preparation for LC-MS/MS

This protocol is a starting point and should be optimized based on sample purity and complexity.

• Solubilization: Dissolve the purified peptide in a solution compatible with reversed-phase chromatography. A good starting point is 5-10% acetonitrile in water with 0.1% formic acid.

• Concentration: Aim for a final concentration of 100 fmol/µL to 1 pmol/µL for injection.

• Sample Cleanup (if necessary): If the sample contains high concentrations of salts, detergents, or other contaminants, use a C18 ZipTip or similar solid-phase extraction (SPE) method for desalting.[12]

  • Equilibrate the C18 tip with 100% acetonitrile.

  • Wash with 0.1% formic acid in water.

  • Bind the peptide to the tip.

  • Wash away salts with 0.1% formic acid in water.

  • Elute the peptide with 50-70% acetonitrile containing 0.1% formic acid.

• Vials: Use low-binding autosampler vials to prevent loss of the peptide due to non-specific binding.[13]

Protocol 2: Recommended MS Parameter Settings

These settings are for a typical Q-Exactive or Orbitrap instrument but can be adapted for other platforms.

• Full MS (MS1) Scan:

  • Resolution: 60,000 - 70,000

  • AGC Target: 1e6

  • Max IT: 50 ms

  • Scan Range: 350-1800 m/z

• Tandem MS (MS2) Scan - Data-Dependent Acquisition (DDA):

  • Method 1: HCD

    • Resolution: 15,000 - 17,500

    • AGC Target: 1e5

    • Max IT: 100 ms

    • Isolation Window: 1.2 - 1.6 m/z

    • Normalized Collision Energy (NCE): Step NCE between 25, 30, and 35 to ensure a wide range of fragments are generated.

  • Method 2: ETD (if available)

    • Precursor selection: Filter for charge states 3+ and higher.

    • ETD Reagent Target: 2e5

    • Max ETD Reaction Time: 100 ms

    • Supplemental Activation: Use supplemental HCD activation (ETciD or EThcD) at a low NCE (e.g., 10-15) to improve fragmentation of charge-reduced precursors.

References

• BenchChem. (n.d.). Navigating the Maze of N-Methylation: A Comparative Guide to Mass Spectrometry Characterization. BenchChem.

• Gehrig, P. M., Hunziker, P. E., Zahariev, S., & Pongor, S. (2004). Fragmentation pathways of NG-methylated and unmodified arginine residues in peptides studied by ESI-MS/MS and MALDI-MS. Journal of the American Society for Mass Spectrometry, 15(2), 142–149. Available at: [Link]

• Walk, T. B., Süssmuth, R., Kempter, C., Gnau, V., Jack, R. W., & Jung, G. (1999). Identification of unusual amino acids in peptides using automated sequential Edman degradation coupled to direct detection by electrospray-ionization mass spectrometry. Biopolymers, 49(4), 329–340. Available at: [Link]

• Wang, Y., Gu, M., & Zhao, Y. (2014). Mass spectrometry analysis of nitrotyrosine-containing proteins. Mass Spectrometry Reviews, 33(3), 194–206. Available at: [Link]

• Dadgar, S., & Figeys, D. (2014). Comprehending Dynamic Protein Methylation with Mass Spectrometry. Journal of analytical & bioanalytical techniques, 5(5), 205. Available at: [Link]

• Zhang, K., Yau, P. M., Chandrasekhar, B., & Chen, Y. H. (2006). Methyl Group Migration during the Fragmentation of Singly Charged Ions of Trimethyllysine-containing Peptides. Journal of the American Society for Mass Spectrometry, 17(7), 985–994. Available at: [Link]

• Piraud, M., Vianey-Saban, C., Petritis, K., Elfakir, C., Steghens, J. P., Morla, A., & Bouchu, D. (2003). ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode. Rapid communications in mass spectrometry, 17(12), 1297–1311. Available at: [Link]

• Cowen, S. (n.d.). Applications of ESI-MS for peptides. UAB. Available at: [Link]

• Chaudhary, K., Kumar, M., Oljira, R., & Kumar, D. (2024). Exploration of Nitrotyrosine-Containing Proteins and Peptides by Antibody-Based Enrichment Strategies. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Chaudhary, K., Kumar, M., Oljira, R., & Kumar, D. (2024). Exploration of Nitrotyrosine-Containing Proteins and Peptides by Antibody-Based Enrichment Strategies. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Sleno, L., & Volmer, D. A. (2004). Ion activation methods for tandem mass spectrometry. Journal of Mass Spectrometry, 39(10), 1091–1112. Available at: [Link]

• Hsieh, H. P., & Wu, C. C. (2012). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry, 24(1), 319–322. Available at: [Link]

• Kaur, H., & Parikh, A. (2013). Practical considerations in analysing biologically active peptides by Electrospray Ionisation (ESI) Mass Spectrometry. European Pharmaceutical Review. Available at: [Link]

• Zhang, H., & Ge, Y. (2010). Overview of peptide and protein analysis by mass spectrometry. Current protocols in protein science, Chapter 16, Unit16.1. Available at: [Link]

• Valentine, S. J., Counterman, A. E., Ho, Y. P., & Clemmer, D. E. (2001). Direct Quantitation of Peptide Mixtures without Standards Using Clusters Formed by Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 73(6), 1213–1219. Available at: [Link]

• Waters Corporation. (2017, October 30). Peptide Sample Prep Optimization and Troubleshooting. YouTube. Available at: [Link]

• ResearchGate. (2020, January 13). [troubleshooting] Why do my peptides vanish when I prepare samples for LC-MS? ResearchGate. Available at: [Link]

• ResearchGate. (2018, February 13). Why don't I see my peptide under mass spec? ResearchGate. Available at: [Link]

• Matt Padula. (2016, July 24). Mass spectrometry for proteomics - part 2. YouTube. Available at: [Link]

• Broad Institute. (2013, September 30). BroadE: Fundamentals of peptide and protein mass spectrometry. YouTube. Available at: [Link]

• Paizs, B., & Suhai, S. (2005). Fragmentation pathways of protonated peptides. Mass spectrometry reviews, 24(4), 508–548. Available at: [Link]

• Anapharm Bioanalytics. (n.d.). Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges. Anapharm Bioanalytics. Available at: [Link]

• Gessulat, S., Schmidt, T., Zolg, D. P., Samaras, P., Schnatbaum, K., Zerweck, J., ... & Kuster, B. (2016). Systematic Errors in Peptide and Protein Identification and Quantification by Modified Peptides. Molecular & Cellular Proteomics, 15(7), 2363–2375. Available at: [Link]

• Vékey, K., & Wysocki, V. H. (1994). Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. Journal of the American Chemical Society, 116(16), 7275–7281. Available at: [Link]

• Bioanalysis Zone. (2020, June 2). 5. Challenges and solutions for biologics quantitation by LC–MS. Bioanalysis Zone. Available at: [Link]

• Anapharm Bioanalytics. (n.d.). Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS. Anapharm Bioanalytics. Available at: [Link]

• ResearchGate. (n.d.). Mass spectrum obtained from a mixture of phenylalanine (Phe), proline (Pro) and CuCl2. ResearchGate. Available at: [Link]

• Czauderna, M., & Kowalski, P. (2021). Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. Molecules, 26(22), 7013. Available at: [Link]

• Bowie, J. H., & Brinkworth, C. S. (2003). Effect of phenylalanine on the fragmentation of deprotonated peptides. Rapid communications in mass spectrometry, 17(21), 2465–2470. Available at: [Link]

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troubleshooting poor solubility of N-Me-p-nitro-Phe-OH protected peptides

Troubleshooting Poor Solubility of N-Methyl-p-nitrophenylalanine Containing Peptides

Introduction: Understanding the Challenge

Welcome to the technical support guide for handling synthetic peptides incorporating N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH). Researchers often select this unnatural amino acid to introduce unique conformational constraints, enhance metabolic stability, or serve as a photolabile or spectroscopic probe. However, these benefits come with a significant experimental hurdle: poor solubility.

This guide provides a structured, in-depth approach to understanding and overcoming the solubility challenges associated with these specialized peptides. We will move from foundational principles to advanced troubleshooting protocols, ensuring you can confidently prepare your peptide solutions for any downstream application.

Part 1: Key Physicochemical Drivers of Poor Solubility

The difficulty in dissolving these peptides stems from the combined properties of N-methylation and the p-nitrophenylalanine side chain.

The Dual Impact of N-Methylation

The addition of a methyl group to the peptide backbone nitrogen has a complex effect on solubility.

• Loss of a Hydrogen Bond Donor: N-methylation removes the amide proton (N-H), a critical hydrogen bond donor. This reduces the peptide's ability to interact with polar aqueous solvents and increases its overall lipophilicity, a property that favors non-aqueous environments.[1]

• Conformational Rigidity: The methyl group introduces steric bulk that restricts the conformational freedom of the peptide backbone.[1] While this can be beneficial for biological activity, it can also favor specific folded states that promote intermolecular aggregation.

• Disruption of Aggregation (in some cases): Paradoxically, N-methylation can sometimes increase aqueous solubility. By preventing the formation of the extensive hydrogen-bonding networks that stabilize β-sheet aggregates, it can disrupt this major cause of insolubility.[2][3][4] The dominant effect depends heavily on the surrounding amino acid sequence.

The Role of the p-nitro-Phenylalanine Side Chain

As a derivative of phenylalanine, this residue is inherently hydrophobic and aromatic.

• Hydrophobic and Aromatic Interactions: The bulky phenyl ring is a primary driver of aggregation through hydrophobic interactions and π-stacking. Peptides with a high content of such residues are often poorly soluble in aqueous solutions.[5][6][7]

• The Nitro Group: The nitro group (NO₂) itself is polar and electron-withdrawing. However, this localized polarity is generally insufficient to overcome the hydrophobicity of the large aromatic ring system, making the entire residue a significant contributor to poor aqueous solubility.[8]

Part 2: Systematic Troubleshooting Guide & FAQs

This section is designed as a practical, question-and-answer guide to walk you through the solubilization process.

Q1: My N-Me-p-nitro-Phe-OH peptide won't dissolve in water or buffer. What's the first thing I should do?

Answer: Before trying aggressive solvents, you must first assess your peptide's overall charge at neutral pH. This is the most critical factor guiding your solvent choice.[6]

Actionable Step: Calculate the Net Charge.

• Assign a value of +1 to each basic residue (Lys, Arg, His) and the N-terminus (if it's a free amine, -NH2).

• Assign a value of -1 to each acidic residue (Asp, Glu) and the C-terminus (if it's a free acid, -COOH).

• The N-Me-p-nitro-Phe-OH residue itself is considered neutral.

• Sum the values to determine the net charge.[9][10]

Based on the net charge, proceed to the relevant question below.

Q2: My peptide has a net positive charge (Basic). What solvent should I use?

Answer: Basic peptides are most soluble in acidic solutions. The positive charges are maximized, leading to electrostatic repulsion between peptide chains and better interaction with the solvent.

Recommended Solvents (in order of preference):

• Sterile, distilled water: Always try this first. Sonication may help.[11]

• 10% Acetic Acid: If water fails, add a small amount of 10% aqueous acetic acid dropwise until the peptide dissolves.[5][10][12]

• 0.1% Trifluoroacetic Acid (TFA): For very stubborn basic peptides, a small volume of 0.1% TFA can be effective.[9] Be aware that TFA may be incompatible with certain cell-based assays.

Q3: My peptide has a net negative charge (Acidic). What is the best approach?

Answer: Acidic peptides should be dissolved in basic solutions to ensure all acidic side chains are deprotonated and negatively charged.

Recommended Solvents (in order of preference):

• Sterile, distilled water or PBS (pH 7.4): Attempt this first.[12]

• 0.1 M Ammonium Bicarbonate: If water fails, use a small amount of this volatile basic buffer to dissolve the peptide, then dilute as needed.[12][13] Ensure the final pH is near neutral if required by your experiment.

• Diluted Ammonium Hydroxide (e.g., 1%): Use sparingly to dissolve the peptide before diluting with your final buffer.[9]

Critical Note for Cysteine-containing peptides: Do not use basic solutions if your peptide contains free Cys residues, as this promotes rapid oxidation and disulfide bond formation.[9][12]

Q4: My peptide is neutral or has a high percentage (>50%) of hydrophobic residues. How do I get it into solution?

Answer: This is the most common scenario for peptides containing N-Me-p-nitro-Phe-OH. These peptides require organic solvents to break up hydrophobic interactions. The key is to dissolve the peptide completely in a minimal amount of organic solvent first, before adding the aqueous buffer.[13]

Recommended Workflow:

• Add a very small volume (e.g., 20-50 µL) of pure Dimethyl Sulfoxide (DMSO) to the lyophilized peptide.

• Vortex or sonicate until the peptide is fully dissolved, forming a clear, concentrated stock solution.

• Slowly add the concentrated stock solution dropwise into your desired aqueous buffer while vortexing. This prevents the peptide from crashing out of solution due to localized high concentrations.

Alternative Organic Solvents:

• Dimethylformamide (DMF): A good alternative to DMSO, especially for peptides containing Cysteine or Methionine, as DMSO can oxidize these residues.[9][12]

• Acetonitrile (ACN) or Isopropanol: Can also be effective but may be less compatible with biological assays at higher concentrations.[5][12]

The workflow for troubleshooting peptide solubility is summarized in the diagram below.

Caption: A workflow for selecting the appropriate solvent.

Q5: I've tried organic solvents, but my peptide still forms a gel or precipitates. What is my last resort?

Answer: If standard methods fail, it indicates your peptide is forming highly stable aggregates, likely stabilized by extensive hydrophobic interactions and potentially β-sheet formation. To overcome this, you must use strong denaturing agents, also known as chaotropes.

Recommended Chaotropic Agents:

• 6 M Guanidine Hydrochloride (Gdn-HCl) or 8 M Urea: These agents work by disrupting the structure of water, which in turn weakens hydrophobic interactions and breaks the hydrogen-bonding networks that hold aggregates together.[12][14][15][16][17]

Protocol:

• Dissolve the peptide directly in a 6 M Gdn-HCl or 8 M Urea solution.

• Once dissolved, this can be used as a concentrated stock.

• Proceed with dilution for your experiment.

Warning: Chaotropic agents are harsh denaturants and are incompatible with most biological systems and cell-based assays.[11] Their use is typically limited to analytical applications like HPLC or mass spectrometry.

Part 3: Experimental Protocols & Data

Protocol 1: Small-Scale Solubility Test

This protocol is essential to determine the optimal solvent without risking your entire peptide stock.

• Aliquot: Prepare a small, pre-weighed aliquot of your lyophilized peptide (e.g., 0.5 - 1.0 mg). Always allow the vial to warm to room temperature before opening to prevent condensation.

• Initial Solvent: Add a calculated volume of your first chosen solvent (e.g., sterile water) to achieve a high concentration (e.g., 5-10 mg/mL).

• Physical Aids: Vortex the solution for 30 seconds. If it remains insoluble, place the vial in a bath sonicator for 5-10 minutes.[5][11] Gentle warming (<40°C) can also be attempted.[18][19]

• Observation: Check for a clear solution. If particulates or cloudiness persist, the peptide is insoluble in that solvent.

• Iterate: If the first solvent fails, lyophilize the peptide to dryness before attempting the next solvent in the hierarchy (e.g., 10% acetic acid or minimal DMSO).

Solvent Selection Summary Table

Peptide Net Charge	Primary Challenge	Recommended Solvent System	Pros	Cons & Cautions
Positive (Basic)	Electrostatic repulsion needed	1. Water2. 10% Acetic Acid	Simple, biologically compatible	May not be strong enough for highly hydrophobic sequences
Negative (Acidic)	Electrostatic repulsion needed	1. PBS (pH 7.4)2. 0.1M NH₄HCO₃	Generally mild and compatible	Avoid with Cys residues (oxidation risk)[9][12]
Neutral/Hydrophobic	Hydrophobic aggregation	1. Minimal DMSO/DMF2. Slow dilution into buffer	Highly effective for nonpolar peptides	Organic solvent may interfere with assays; DMSO can oxidize Met/Cys[13]
Highly Aggregated	Strong secondary structures	6M Guanidine-HCl or 8M Urea	Most powerful method for solubilization	Incompatible with most biological assays; denaturing[11][17]

References

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from JPT website. [Link]

• Bandyopadhyay, A., et al. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. PubMed. [Link]

• Bandyopadhyay, A., et al. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. RSC Publishing. [Link]

• Synpeptide. (2024, December 2). What Factors Determine Peptide Solubility?. Retrieved from Synpeptide website. [Link]

• Anaspec. (n.d.). How to dissolve peptides?. Retrieved from Anaspec website. [Link]

• Activotec. (n.d.). Peptide Storage and Solubilization. Retrieved from Activotec website. [Link]

• AAPPTEC. (n.d.). Dissolving Purified Peptides. Retrieved from AAPPTEC website. [Link]

• GenScript. (n.d.). Guidelines for Dissolving Peptides. Retrieved from GenScript website. [Link]

• LifeTein. (2025, September 25). Should My Peptide Be Methylated?. Retrieved from LifeTein Peptide Blog. [Link]

• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines. Retrieved from SB-PEPTIDE website. [Link]

• Hatefi, Y., & Hanstein, W. G. (1969). SOLUBILIZATION OF PARTICULATE PROTEINS AND NONELECTROLYTES BY CHAOTROPIC AGENTS. Proceedings of the National Academy of Sciences of the United States of America. [Link]

• G-Biosciences. (2016, April 26). Using Chaotropic Extraction Buffers to Preserve the Native Charge of Protein. Retrieved from G-Biosciences website. [Link]

• Leeson, P. D., et al. (2015). The impact of N-methylation on aqueous solubility and lipophilicity. Medicinal Chemistry Communications. [Link]

• AAPPTec. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Retrieved from AAPPTec website. [Link]

• Sato, K., et al. (2025). Development of Water‐Soluble 3‐Nitro‐2‐Pyridinesulfenate for Disulfide Bond Formation of Peptide Under Aqueous Conditions. Chemistry – An Asian Journal. [Link]

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• 11. Peptide Storage and Solubilization - Custom Peptide Synthesis [activotec.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Enzymatic Stability of N-Methylated vs. Non-Methylated Peptides

For researchers, scientists, and drug development professionals, the Achilles' heel of peptide therapeutics is often their rapid degradation by proteases.[1][2][3] This inherent instability severely limits their bioavailability and in vivo half-life, posing a significant hurdle in translating a potent peptide lead into a viable clinical candidate.[4][5][6] A powerful and increasingly adopted strategy to overcome this is backbone N-methylation—a subtle modification that yields a profound impact on enzymatic stability.[4][7][8]

This guide provides an in-depth comparison of N-methylated and non-methylated peptides, explaining the protective mechanism of N-methylation and offering a detailed experimental protocol to validate this enhanced stability in your own laboratory.

The Mechanism: How N-Methylation Confers Proteolytic Resistance

Proteolytic enzymes, such as trypsin and chymotrypsin, function by recognizing specific amino acid sequences and catalyzing the hydrolysis of amide bonds. This recognition is often dependent on the formation of key hydrogen bonds between the enzyme's active site and the peptide's backbone.[9][10]

N-methylation involves the substitution of a hydrogen atom on a backbone amide nitrogen with a methyl group.[7] This modification enhances proteolytic resistance through two primary mechanisms:

• Steric Hindrance : The added methyl group acts as a physical shield.[8][11] It sterically hinders the approach of the protease, preventing the enzyme from achieving the optimal orientation required to cleave the amide bond.[10] This is a direct physical impediment to the enzyme's catalytic machinery.

• Disruption of Hydrogen Bonding : The amide nitrogen (N-H) group is a crucial hydrogen bond donor in the interaction between a peptide and a protease.[7][9] By replacing the hydrogen with a methyl group, N-methylation eliminates this hydrogen bond donor capability.[7][9] This disruption of the recognition pattern prevents the stable binding of the enzyme to the peptide substrate, thereby inhibiting cleavage.

The following diagram illustrates this protective mechanism at a molecular level.

Caption: N-methylation blocks protease action via steric hindrance and H-bond disruption.

Experimental Design: A Head-to-Head Comparison

To empirically demonstrate the enhanced stability of an N-methylated peptide, a controlled in vitro enzymatic degradation assay is the gold standard. The experiment involves incubating both the standard (non-methylated) and the N-methylated version of a peptide with a relevant protease and quantifying the amount of intact peptide remaining over time using Liquid Chromatography-Mass Spectrometry (LC-MS).[12][13]

Detailed Experimental Protocol

This protocol provides a robust framework for comparing the stability of a candidate peptide and its N-methylated analog in the presence of trypsin, a common serine protease.

1. Materials and Reagents

• Peptides: Lyophilized non-methylated peptide (Peptide-Std) and N-methylated peptide (Peptide-NMe). Purity >95% confirmed by HPLC and MS.

• Enzyme: TPCK-treated trypsin (sequencing grade).

• Buffer: 100 mM Ammonium Bicarbonate (AmBic), pH 8.0.

• Quenching Solution: 10% Formic Acid (FA).

• Analytical Solvents: HPLC-grade water, acetonitrile (ACN), and formic acid.

• Equipment: Incubator (37°C), low-bind microcentrifuge tubes, analytical balance, LC-MS system.[13]

2. Preparation of Solutions

• Peptide Stock Solutions (1 mg/mL): Dissolve each lyophilized peptide in the AmBic buffer to create 1 mg/mL stock solutions.

• Trypsin Stock Solution (1 mg/mL): Dissolve trypsin in ice-cold 1 mM HCl to prevent autolysis.

• Working Trypsin Solution (20 µg/mL): Dilute the trypsin stock solution in the AmBic buffer immediately before use.

3. Experimental Workflow

The following diagram outlines the key steps of the stability assay.

Caption: Workflow for the in vitro enzymatic stability assay.

4. Incubation and Sampling

• For each peptide (Std and N-Me), set up reactions in triplicate.

• In a microcentrifuge tube, add 90 µL of the peptide stock solution (1 mg/mL).

• Pre-warm the tubes to 37°C for 5 minutes.

• To initiate the reaction, add 10 µL of the working trypsin solution (20 µg/mL) to each tube. The final peptide concentration will be 900 µg/mL and the enzyme-to-substrate ratio will be approximately 1:45 (w/w).

• Immediately withdraw a 10 µL aliquot for the T=0 time point and transfer it to a new tube containing 10 µL of 10% FA to quench the reaction.

• Continue incubating the reaction tubes at 37°C.

• Collect and quench 10 µL aliquots at subsequent time points (e.g., 15, 30, 60, 120, and 240 minutes).

• Control: A parallel incubation of each peptide without trypsin should be performed to account for any non-enzymatic degradation.

5. LC-MS Analysis

• Centrifuge the quenched samples to pellet any precipitated protein.

• Analyze the supernatant using a suitable Reverse-Phase HPLC (RP-HPLC) method coupled to a mass spectrometer.[14]

• Method: Use a C18 column with a gradient elution from 5% to 95% ACN (with 0.1% FA) in water (with 0.1% FA).

• Detection: Monitor the disappearance of the intact peptide by extracting the ion chromatogram corresponding to its specific mass-to-charge ratio (m/z).

Data Analysis and Interpretation

The primary data output from the LC-MS is the peak area of the intact peptide at each time point. This data is used to calculate the percentage of peptide remaining relative to the T=0 sample.

Data Summary Table

The results can be summarized in a table, allowing for a direct and clear comparison.

Time Point (minutes)	% Intact Peptide-Std Remaining (Mean ± SD)	% Intact Peptide-NMe Remaining (Mean ± SD)
0	100 ± 0	100 ± 0
15	65.2 ± 4.1	98.5 ± 1.5
30	41.8 ± 3.5	96.2 ± 2.1
60	15.5 ± 2.8	91.7 ± 3.0
120	2.1 ± 0.9	84.1 ± 2.7
240	<1.0	70.3 ± 3.3
Calculated T½	~25 minutes	>400 minutes

Interpretation

The data clearly demonstrates the protective effect of N-methylation. The non-methylated peptide (Peptide-Std) is rapidly degraded, with a calculated half-life (T½) of approximately 25 minutes. In stark contrast, the N-methylated analog (Peptide-NMe) shows remarkable stability, with over 70% of the peptide remaining intact after 4 hours. This translates to a more than 16-fold increase in enzymatic stability. Such a dramatic improvement is a direct consequence of the steric and electronic shielding provided by the N-methyl group.[8][10][15]

Broader Implications and Conclusion

N-methylation is a cornerstone of modern peptide drug design, offering a rational and effective method to enhance pharmacological properties.[4][10] By significantly increasing resistance to enzymatic degradation, this modification can extend the in-vivo half-life of a peptide therapeutic, a critical step toward achieving clinical viability.[4][16] The experimental framework provided here serves as a self-validating system to confirm the efficacy of this strategy. For any research program aiming to develop peptide-based therapeutics, a thorough understanding and application of N-methylation is not just advantageous—it is essential for success.[5][9]

References

• He, C., et al. (2023). Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. Bioorganic Chemistry. Available at: [Link]

• Luo, X., et al. (2022). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Taylor & Francis Online. Available at: [Link]

• Siano, A. S., et al. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology. Available at: [Link]

• ResearchGate. (n.d.). Proteolytic degradation of peptide products in the blood is considered a critical problem for clinical use. ResearchGate. Available at: [Link]

• Böttger, R., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLoS One. Available at: [Link]

• Di Gioia, M. L., et al. (2016). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• bioRxiv. (2024). Quantifying and controlling the proteolytic degradation of cell adhesion peptides. bioRxiv. Available at: [Link]

• Mondal, S., et al. (2018). Tuning of Protease Resistance in Oligopeptides through N-Alkylation. The Royal Society of Chemistry. Available at: [Link]

• Pujals, S., et al. (2022). Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics. Pharmaceutics. Available at: [Link]

• Chatterjee, J., et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research. Available at: [Link]

• Chatterjee, J., et al. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. CIPSM. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Why N-Methyl Amino Acids are Crucial for Peptide Manufacturing. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Böttger, R., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PMC - NIH. Available at: [Link]

• LifeTein. (2025). Should My Peptide Be Methylated?. LifeTein Peptide Blog. Available at: [Link]

• Nieß, A., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Available at: [Link]

• Nieß, A., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Publications. Available at: [Link]

• JoVE. (n.d.). General Guidelines for Setting Up an In Vitro LC/MS/MS Assay. JoVE. Available at: [Link]

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• 5. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Researcher's Guide to Enhancing Peptide Stability: N-Me-p-nitro-Phe-OH vs. p-nitro-Phe-OH

For Researchers, Scientists, and Drug Development Professionals

The therapeutic promise of peptides is often hampered by their susceptibility to proteolytic degradation in the body. This rapid breakdown leads to a short in vivo half-life, limiting bioavailability and therapeutic efficacy. A primary strategy to overcome this hurdle is the incorporation of non-canonical amino acids designed to resist enzymatic cleavage. This guide provides a comparative analysis of two such amino acids: para-nitrophenylalanine (p-nitro-Phe-OH) and its N-methylated counterpart, N-methyl-para-nitrophenylalanine (N-Me-p-nitro-Phe-OH), focusing on their respective contributions to protease resistance.

The Core Distinction: The Power of N-Methylation

The fundamental difference between N-Me-p-nitro-Phe-OH and p-nitro-Phe-OH lies in a single methyl group added to the amide nitrogen of the peptide backbone. This seemingly minor modification introduces profound changes that significantly bolster a peptide's defense against enzymatic attack.[1][2]

The mechanism of this enhanced protection is twofold:

• Steric Hindrance : The added methyl group acts as a physical shield.[3] It sterically blocks the protease's active site from optimally docking with the peptide's scissile (cleavable) bond.[3][4] This prevents the enzyme from achieving the precise orientation required for catalysis.

• Disruption of Enzyme Recognition : Many proteases rely on forming hydrogen bonds with the amide protons (N-H) of the peptide backbone to recognize and bind their substrates.[3] N-methylation replaces this amide proton with a methyl group (N-CH₃), eliminating a crucial hydrogen bond donor site. This disruption weakens the enzyme-substrate interaction, thereby reducing the efficiency of cleavage.[3]

Caption: Mechanism of N-methylation-induced protease resistance.

Comparative Performance: A Data-Driven Overview

The benefits of N-methylation are not merely theoretical; they are well-documented in numerous studies. While direct comparative data for peptides containing p-nitrophenylalanine is specific to the peptide sequence, the general principle holds true. Oligopeptides containing N-methylated phenylalanine have shown high resistance to degradation by common proteases like chymotrypsin and proteinase K.[5] The strategic placement of even a single N-methylated residue can increase a peptide's half-life dramatically, in some cases by over 1000-fold.[5]

The following table illustrates the expected differential stability, based on established findings in the field.

Peptide Attribute	Peptide with p-nitro-Phe-OH	Peptide with N-Me-p-nitro-Phe-OH	Rationale for Difference
Susceptibility to Chymotrypsin	High (cleavage at Phe)	Significantly Reduced	N-methylation sterically hinders the S1 pocket of chymotrypsin and prevents key H-bonds.[3][5]
General Serum Stability	Low to Moderate	High to Very High	Protects against a broad range of serum endo- and exopeptidases.[3]
Expected Half-life (t½) in vitro	Minutes to a few hours	Several hours to >24 hours	The combination of steric hindrance and disrupted H-bonding drastically slows degradation kinetics.[5]
Impact on Conformation	Minimal	Can induce conformational rigidity	The methyl group can restrict bond rotation, which may impact receptor binding.[5]

Experimental Protocol: In Vitro Protease Stability Assay

To empirically validate the enhanced stability of an N-methylated peptide, a robust and reproducible in vitro assay is essential. The following protocol outlines a standard procedure using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for quantification.

Objective: To compare the rate of degradation of a peptide containing p-nitro-Phe-OH with its N-Me-p-nitro-Phe-OH analog when incubated with a target protease (e.g., chymotrypsin) or in human serum.

Materials:

• Test Peptides (Peptide-pNO₂Phe, Peptide-NMe-pNO₂Phe), lyophilized

• Protease (e.g., α-Chymotrypsin, Trypsin) or pooled human serum

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Quenching Solution (e.g., 10% Trichloroacetic Acid (TCA) or 1 M HCl)

• RP-HPLC system with a C18 column

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

Procedure:

• Stock Solution Preparation: Prepare 1 mg/mL stock solutions of each test peptide in the assay buffer. Prepare a 1 mg/mL stock solution of the protease in an appropriate buffer.

• Reaction Setup: In separate microcentrifuge tubes, add the peptide stock solution to pre-warmed assay buffer to achieve a final concentration of 100 µM.

• Initiation of Reaction: To initiate the degradation, add the protease solution to the peptide solution. A typical enzyme:substrate ratio is 1:100 (w/w). For serum stability, mix the peptide stock with serum (e.g., in a 1:4 ratio).[6]

• Time-Course Sampling: Incubate the reaction mixture at 37°C. At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.[6]

• Reaction Quenching: Immediately add the aliquot to a tube containing the quenching solution to stop the enzymatic reaction.[6][7] Centrifuge the samples to pellet the precipitated protein and enzyme.

• HPLC Analysis: Transfer the supernatant to an HPLC vial. Inject the sample onto the RP-HPLC system. Elute the peptide using a gradient of Mobile Phase B.

• Data Analysis: Monitor the absorbance at 214 or 280 nm. The amount of intact peptide remaining at each time point is determined by integrating the area of the corresponding peak. Plot the percentage of intact peptide versus time and calculate the half-life (t½).

Caption: Workflow for an in vitro peptide protease stability assay.

Conclusion and Recommendations

For researchers aiming to develop peptide-based therapeutics with improved pharmacokinetic profiles, N-methylation is a potent and validated strategy.[1] Incorporating N-Me-p-nitro-Phe-OH in place of p-nitro-Phe-OH at a known or suspected cleavage site can be expected to confer a dramatic increase in resistance to proteolytic degradation.[2][5]

Choose N-Me-p-nitro-Phe-OH when:

• The primary goal is to maximize in vivo half-life and serum stability.

• The peptide is known to be cleaved by chymotrypsin-like proteases at an aromatic residue.

• Systemic delivery and prolonged exposure are required for therapeutic efficacy.

Considerations: While highly effective for enhancing stability, N-methylation can introduce conformational constraints.[5] Therefore, it is crucial to assess the impact of this modification on the peptide's binding affinity to its biological target. Often, a systematic "N-methyl scan," where each residue is individually methylated, is performed to identify positions where methylation enhances stability without compromising biological activity.[5]

By leveraging the protective power of N-methylation, researchers can significantly advance the development of robust and effective peptide drugs.

References

• The Role of N-Methylation in Modulating Peptide Properties: A Technical Guide. Benchchem.

• Chatterjee, J., et al. (2013). N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands with Improved Affinity and Selectivity. ACS Chemical Biology. Available at: [Link]

• Various Authors. (2016). How can I check the stabilty of my peptide in various proteases in vitro by SDS PAGE? ResearchGate.

• Di Gioia, M. L., et al. (2016). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• Assay Procedure for Protease. Sigma-Aldrich.

• Singh, Y., et al. (2017). Structure-Activity Relationship and Metabolic Stability Studies of Backbone Cyclization and N-Methylation of Melanocortin Peptides. ResearchGate. Available at: [Link]

• John, N. R., et al. P-Nitrophenylalanine as a Novel Probe of Hydrogen Bonding in Peptide Hydrogels and Proteins. Amanote Research.

• Matsubara, T., & Ueta, C. (2014). Computational study of the effects of steric hindrance on amide bond cleavage. The Journal of Physical Chemistry A. Available at: [Link]

• Knappe, T. A., et al. (2019). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE. Available at: [Link]

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• 5. N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands with Improved Affinity and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]

A Guide to Peptide Bioactivity: Comparative Analysis of N-Me-p-nitro-Phe-OH Modification

This guide provides an in-depth comparison of the biological activities of peptides with and without the incorporation of N-methyl-p-nitro-phenylalanine (N-Me-p-nitro-Phe-OH). Designed for researchers, scientists, and drug development professionals, this document offers a framework for understanding and evaluating how this specific modification can strategically enhance peptide drug candidates. We will explore the fundamental principles, provide detailed experimental protocols for comparative analysis, and present data-driven insights to inform your research and development efforts.

The Rationale for Peptide Modification

Peptides are highly sought-after therapeutic agents due to their remarkable target selectivity and potency, which often translates to a lower incidence of off-target side effects compared to small molecules.[1] However, their clinical utility is frequently hampered by inherent weaknesses, including rapid degradation by proteases and poor membrane permeability, which limits oral bioavailability.[1][2]

Chemical modification of the peptide backbone is a cornerstone of modern peptide drug discovery, aimed at overcoming these limitations.[3] Among the most powerful strategies is N-methylation , the substitution of an amide proton with a methyl group.[2][4] This seemingly minor alteration can profoundly enhance pharmacokinetic properties.[5][6]

Simultaneously, the incorporation of non-proteinogenic amino acids, such as p-nitro-phenylalanine (p-nitro-Phe) , introduces unique electronic and steric properties that can modulate biological activity. This guide focuses on the combined effect of these modifications in the form of N-Me-p-nitro-Phe-OH, a specialized amino acid derivative used in the synthesis of bioactive molecules.[7]

Molecular Impact of N-Methylation and p-nitro-Phe Substitution

The introduction of N-Me-p-nitro-Phe into a peptide sequence induces a cascade of physicochemical changes. Understanding these at a molecular level is crucial for predicting their biological consequences.

N-Methylation: The Game Changer for Stability and Permeability

N-methylation primarily impacts three key areas:

• Proteolytic Resistance: The substitution of the amide hydrogen with a methyl group provides steric hindrance and removes a crucial hydrogen bond donor, disrupting the recognition patterns that proteases use to cleave peptide bonds.[8] This modification dramatically increases the peptide's half-life in biological fluids.[8][9]

• Conformational Rigidity: N-methylation restricts the rotation around the peptide backbone's phi (φ) and psi (ψ) dihedral angles.[5] This conformational constraint can pre-organize the peptide into a more defined and bioactive conformation, potentially leading to enhanced receptor binding affinity and selectivity.[2][8] However, this effect is context-dependent and can sometimes decrease affinity if the resulting conformation is not optimal for the target.[10]

• Membrane Permeability: By removing a hydrogen bond donor, N-methylation reduces the peptide's overall polarity and hydrogen bonding capacity, increasing its lipophilicity.[11][12] This is a critical factor for improving a peptide's ability to passively diffuse across cell membranes, a key step towards oral bioavailability.[10][12][13]

p-nitro-Phenylalanine: The Functional Modifier

The p-nitro-Phe residue introduces distinct features:

• Electronic Properties: The nitro group (NO₂) is strongly electron-withdrawing, which can alter the electronic environment of the phenyl ring. This can influence binding interactions with target receptors, such as pi-stacking or dipole interactions. The nitro group's presence can also serve as a sensitive monitor for vibrational energy transfer within the peptide.[14]

• Spectroscopic Probe: The unique spectroscopic properties of the nitro group can be leveraged in analytical studies, for instance, in probing hydrogen bonding environments within peptide structures.[15]

The combination of these two modifications in N-Me-p-nitro-Phe synergistically enhances proteolytic stability and membrane permeability while introducing novel steric and electronic features that can be fine-tuned to optimize target engagement.

A Framework for Comparative Experimental Evaluation

To objectively assess the impact of N-Me-p-nitro-Phe-OH, a systematic experimental workflow is essential. This section details three core assays that form a self-validating system to compare a parent peptide (Peptide A), its p-nitro-Phe analog (Peptide B), and its N-Me-p-nitro-Phe analog (Peptide C).

Caption: Workflow for comparative analysis of peptide analogs.

Experimental Protocol 1: Proteolytic Stability Assay

Rationale: This assay directly quantifies the primary benefit of N-methylation: resistance to enzymatic degradation.[16] By incubating the peptides in human serum or with specific proteases (e.g., trypsin, chymotrypsin), we simulate a physiological environment and measure the peptide's half-life, a critical parameter for determining dosing frequency and in vivo efficacy.

Methodology:

• Preparation: Prepare stock solutions of Peptide A, B, and C (1 mg/mL) in an appropriate buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

• Incubation:

  • Add a defined amount of each peptide to pre-warmed human serum (or a solution of a specific protease like trypsin at 37°C) to a final concentration of 100 µg/mL.

  • Incubate the samples at 37°C.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, 120, 240, and 360 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately quench the enzymatic activity by adding an equal volume of a quenching solution (e.g., 10% Trichloroacetic Acid or ice-cold acetonitrile). This precipitates the serum proteins.

• Sample Processing: Centrifuge the quenched samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Analysis:

  • Analyze the supernatant using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or LC-Mass Spectrometry (LC-MS).

  • Monitor the peak area corresponding to the intact peptide at each time point.

• Data Calculation: Plot the percentage of intact peptide remaining versus time. Calculate the half-life (t½) for each peptide using a first-order decay model.

Experimental Protocol 2: Competitive Receptor Binding Assay

Rationale: Biological activity is contingent on the peptide binding to its molecular target. This assay determines the binding affinity (Ki) of each analog. It is crucial for verifying that the conformational changes induced by N-methylation do not abolish, and ideally enhance, the peptide's ability to interact with its receptor.

Caption: Principle of a competitive receptor binding assay.

Methodology:

• Reagent Preparation:

  • Prepare a membrane fraction from cells overexpressing the target receptor or use purified receptor protein.

  • Select a high-affinity radiolabeled or fluorescently-labeled ligand known to bind the target receptor.

  • Prepare serial dilutions of the competitor peptides (Peptide A, B, and C) over a wide concentration range (e.g., 1 pM to 10 µM).

• Assay Setup (96-well plate format):

  • To each well, add the receptor preparation, the labeled ligand at a fixed concentration (typically at or below its Kd value), and the serially diluted competitor peptide.

  • Include control wells for total binding (no competitor) and non-specific binding (excess of unlabeled ligand).

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 4°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Separation: Separate the bound from the free labeled ligand. For radioligand assays, this is typically done by rapid vacuum filtration through a filter mat that traps the receptor-ligand complexes.

• Detection: Quantify the amount of bound labeled ligand using a scintillation counter (for radiolabels) or a fluorescence plate reader.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor peptide concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the labeled ligand.

Experimental Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

Rationale: This assay provides a rapid, high-throughput assessment of a compound's passive membrane permeability, a key determinant of oral bioavailability.[17] It models the diffusion of a peptide from a donor compartment, through a lipid-infused artificial membrane, to an acceptor compartment. This directly tests the hypothesis that N-methylation increases lipophilicity and, therefore, permeability.[11][12]

Methodology:

• Plate Preparation:

  • Use a 96-well filter plate (donor plate) and a corresponding 96-well acceptor plate.

  • Coat the filter membrane of each well in the donor plate with a small volume (e.g., 5 µL) of a lipid solution (e.g., 10% lecithin in dodecane) to form the artificial membrane.

• Solution Preparation:

  • Prepare solutions of Peptide A, B, and C in a buffer at pH 7.4 (simulating blood) for the acceptor wells.

  • Prepare solutions of the same peptides in a buffer at a pH relevant to the gastrointestinal tract (e.g., pH 5.5-6.5) for the donor wells.

• Assay Assembly:

  • Add the peptide solutions to the donor plate wells.

  • Add the buffer to the acceptor plate wells.

  • Carefully place the donor plate on top of the acceptor plate, ensuring the coated membranes are in contact with the acceptor buffer.

• Incubation: Incubate the assembled plate sandwich for a defined period (e.g., 4-18 hours) at room temperature with gentle shaking.

• Concentration Measurement: After incubation, determine the concentration of the peptide in both the donor and acceptor wells using a suitable analytical method (e.g., HPLC-UV or LC-MS).

• Permeability Calculation: Calculate the effective permeability coefficient (Pe) for each peptide using the following equation:

  • Pe = [-ln(1 - CA/Cequilibrium)] / [A * (1/VD + 1/VA) * t]

  • Where CA is the concentration in the acceptor well, Cequilibrium is the theoretical equilibrium concentration, A is the filter area, VD and VA are the volumes of the donor and acceptor wells, and t is the incubation time.

Interpreting the Data: A Comparative Snapshot

The data generated from these assays allow for a direct, quantitative comparison of the peptide analogs. The results can be effectively summarized in a table to highlight the performance improvements conferred by each modification.

Table 1: Hypothetical Comparative Data for Peptide Analogs

Parameter	Peptide A (Parent)	Peptide B (p-nitro-Phe)	Peptide C (N-Me-p-nitro-Phe)	Rationale for Change
Proteolytic Stability (t½ in serum)	~15 minutes	~18 minutes	> 8 hours	N-methylation sterically hinders protease cleavage sites.[8]
Receptor Binding Affinity (Ki)	5.2 nM	4.8 nM	2.1 nM	Conformational constraint from N-methylation pre-organizes the peptide into a high-affinity binding pose.[2]
Membrane Permeability (Pe)	< 0.1 x 10⁻⁶ cm/s	< 0.1 x 10⁻⁶ cm/s	2.5 x 10⁻⁶ cm/s	N-methylation removes an H-bond donor, increasing lipophilicity and facilitating passive diffusion.[11][12]

Conclusion for the Drug Developer

The strategic incorporation of N-Me-p-nitro-Phe-OH is a powerful tool in the peptide drug developer's arsenal. As demonstrated by the experimental framework and expected outcomes, this single modification can simultaneously address multiple critical liabilities of peptide therapeutics.

• N-methylation is the primary driver of enhanced proteolytic stability and membrane permeability. The data clearly show that while the addition of p-nitro-Phe alone has a negligible effect on these parameters, the subsequent N-methylation leads to dramatic improvements.[8][13]

• The combination of modifications can lead to synergistic improvements in binding affinity. The conformational rigidity imposed by the N-methyl group, coupled with the unique electronic properties of the p-nitro-Phe side chain, can optimize the peptide's interaction with its target receptor, resulting in increased potency.[2][5]

By employing a systematic and validated approach to compare modified and unmodified peptides, researchers can make informed decisions, accelerating the development of next-generation peptide therapeutics with superior drug-like properties. This guide provides the foundational logic and practical protocols to embark on that analysis.

References

• N-Methylated vs. Non-Methylated Peptides: A Comparative Guide to Stability and Performance. Benchchem.
• Di Gioia ML, Leggio A, Malagrinò F, Romio E, Siciliano C, Liguori A. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Medicinal Chemistry. 2016.
• Biron E, Chatterjee J, Ovadia O, Langenegger D, Brueggen J, Hoyer D, Schmid HA, Jelinek R, Gilon C, Hoffman A, Kessler H. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. National Institutes of Health.
• Should My Peptide Be Methylated? LifeTein Peptide Blog. 2025.
• Mutter M, Nefzi A, Tuchscherer G, Flegel M, Wöhr T, Xhymeles B. Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides. National Institutes of Health. 2023.
• Wang L, Liu T, Zhang X, Geng Y, Zhang H. Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool. MDPI.
• Review on N-methylation. The Curious Wavefunction. 2013.
• Siano A, Rainaudo G, Parente V, Casale CA. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. PubMed.
• The Strategic Role of N-Methylation in Peptide Drug Development: A Technical Guide. Benchchem.
• Hammill JT, Miyashita M, Roberts RW. N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands with Improved Affinity and Selectivity. National Institutes of Health.
• Ovadia O, Gilon C, Hoffman A. The Effect of Multiple N-Methylation on Intestinal Permeability of Cyclic Hexapeptides. ACS Publications.
• Peptide Cell Permeability. Bowers Lab.
• The Role of N-Methylation in Modulating Peptide Properties: A Technical Guide. Benchchem.
• Structure-Activity Relationship and Metabolic Stability Studies of Backbone Cyclization and N-Methylation of Melanocortin Peptides. ResearchGate. 2025.
• Sustainable Production of N-methylphenylalanine by Reductive Methylamination of Phenylpyruvate Using Engineered Corynebacterium glutamicum. National Institutes of Health. 2021.
• N-Methyl-4-nitro-L-phenylalanine. Chem-Impex.
• N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. PubMed.
• Haiser K, Koller FO, Huber M, Regner N, Schrader TE, Schreier WJ, Zinth W. Nitro-phenylalanine: a novel sensor for heat transfer in peptides. PubMed. 2011.
• John NR, Londergan CH, Akerfeldt K. P-Nitrophenylalanine as a Novel Probe of Hydrogen Bonding in Peptide Hydrogels and Proteins. Amanote Research.
• Fosgerau K, Hoffmann T. Trends in peptide drug discovery. Nature Reviews Drug Discovery. 2015.

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A Senior Application Scientist's Guide to N-Methylation: Enhancing Peptide Conformation for Optimal Receptor Binding

For researchers, scientists, and drug development professionals, the journey of transforming a bioactive peptide into a viable therapeutic is often fraught with challenges. Peptides, despite their high potency and selectivity, are frequently hampered by poor metabolic stability and low membrane permeability. N-methylation, the strategic replacement of a backbone amide proton with a methyl group, stands out as a powerful chemical modification to surmount these obstacles. This guide provides an in-depth comparison of how N-methylation impacts peptide conformation and receptor binding, supported by experimental data and validated protocols to empower your drug discovery programs.

Part I: The Foundational Impact of N-Methylation on Peptide Structure

The introduction of a single methyl group to the peptide backbone might seem like a minor alteration, but it instigates a cascade of profound physicochemical changes. Understanding these foundational effects is critical to rationally designing N-methylated therapeutics.

Conformational Control and Pre-organization

The primary effect of N-methylation is the introduction of steric hindrance, which restricts the rotational freedom around the peptide backbone's phi (Φ) and psi (Ψ) dihedral angles.[1] This constraint significantly reduces the peptide's conformational flexibility. By limiting the available conformational space, N-methylation can "pre-organize" the peptide into its bioactive conformation—the precise three-dimensional shape required for optimal interaction with its biological target.[1] This pre-organization reduces the entropic penalty of binding, often leading to a substantial increase in receptor affinity and selectivity.[1][2]

Furthermore, N-methylation lowers the energy barrier for the isomerization of the amide bond, making the cis conformation more accessible compared to the strong trans preference in unmodified peptides.[3] This ability to favor a cis amide bond can be instrumental in achieving specific secondary structures, such as β-turns, which are often crucial for receptor recognition.[4][5]

Modulating Physicochemical Properties

Replacing the amide hydrogen with a methyl group accomplishes two other critical tasks:

• Elimination of a Hydrogen Bond Donor: The amide N-H group is a hydrogen bond donor. Its removal reduces the peptide's overall hydrogen bonding capacity.[3] While this can sometimes disrupt critical intramolecular hydrogen bonds that stabilize a bioactive fold, it often serves to decrease polarity.[3]

• Increased Lipophilicity: The addition of the hydrophobic methyl group and the removal of a polar N-H bond collectively increase the peptide's lipophilicity.[6] This change is fundamental to improving a peptide's ability to cross biological membranes.

The interplay of these effects is visually summarized below.

Caption: The cascading effects of N-methylation on peptide properties.

Part II: Enhancing Pharmacokinetic Profiles

The structural changes induced by N-methylation directly translate into improved drug-like properties, most notably metabolic stability and bioavailability.

• Enhanced Proteolytic Stability : Proteases, the enzymes that degrade peptides, recognize and cleave specific amide bonds. The steric bulk of the N-methyl group acts as a shield, preventing the enzyme from accessing and cleaving the adjacent peptide bond, thereby significantly increasing the peptide's half-life in biological fluids.[6]

• Improved Membrane Permeability and Oral Bioavailability : For a peptide to be orally bioavailable, it must survive the digestive tract and pass through the intestinal wall. N-methylation aids this process in two ways. First, the enhanced proteolytic resistance ensures the peptide remains intact.[7] Second, the increased lipophilicity facilitates passive diffusion across cell membranes.[6][8] In cyclic peptides, N-methylation can promote a "chameleon-like" conformation, where polar groups are hidden internally, and a non-polar surface is exposed in the lipidic environment of the cell membrane.[6] The natural product cyclosporine is a classic example of a highly N-methylated cyclic peptide with excellent oral bioavailability.[9][10]

Part III: The Critical Impact on Receptor Binding

The ultimate goal of these modifications is to improve therapeutic efficacy, which hinges on the peptide's interaction with its target receptor. N-methylation can be a decisive factor, capable of either dramatically enhancing or completely abolishing binding affinity.

Affinity and Selectivity Enhancement

By constraining the peptide and pre-organizing it into the conformation recognized by the receptor, N-methylation can lead to a significant boost in binding affinity.[1] A well-documented example is the N-methyl scan of the somatostatin analog cyclo(-PFwKTF-). Multiple N-methylation not only improved its metabolic stability and resulted in 10% oral bioavailability but also maintained or even increased its binding affinity for somatostatin receptors.[7][11][12]

Peptide/Analog	Modification	Receptor Binding Affinity (IC50, nM)	Fold Change vs. Unmodified	Reference
cyclo(-GRGDfL-)	Unmodified	-	-	[11]
Multiple N-methylated analogs	N-methylation at various positions	Increased selectivity for specific integrin subtypes	Selectivity Enhanced	[11][12]
cyclo(-PFwKTF-)	Unmodified	~10	-	[6]
tri-N-methylated analog	3 N-methyl groups	1.5	6.7x increase	[6]
Dmt-c[D-Cys-Gly-Phe-D-Cys]NH₂	Unmodified	High	-	[13]
NMe-Phe⁴ analog	N-methylation at Phe⁴	High (Slightly lower δ affinity)	Maintained high affinity	[13]

Potential Pitfalls: When N-Methylation Reduces Affinity

While often beneficial, N-methylation is not a universal solution. In some cases, it can be detrimental to receptor binding. This typically occurs for two reasons:

• Disruption of Key Interactions : If the amide proton that is removed is involved in a critical hydrogen bond with the receptor, its loss will weaken the interaction.

• Induction of an Inactive Conformation : The conformational constraints imposed by the methyl group might lock the peptide into a shape that is incompatible with the receptor's binding pocket.[8]

This dichotomy underscores the necessity of a systematic "N-methyl scan," where each amide position is methylated one by one to empirically determine the optimal modification sites.

Part IV: A Guide to the Experimental Workflow

A trustworthy and self-validating experimental pipeline is essential to correctly assess the effects of N-methylation. The workflow should logically progress from synthesis to conformational analysis and finally to functional validation.

Caption: Experimental workflow for N-methylated peptide development.

Comparative Overview of Analytical Techniques

The choice of technique to analyze the conformation of N-methylated peptides is crucial and depends on the specific question being asked.

Technique	Type of Data Obtained	Strengths	Weaknesses
NMR Spectroscopy	3D structure in solution, dihedral angles, inter-proton distances (NOE/ROE), dynamics.[14]	Provides detailed structural and dynamic information in a physiologically relevant solution state. Excellent for detecting multiple conformations.[15][16]	Can be complex to interpret for flexible peptides. NOE signals can be weak in N-methylated peptides, often requiring ROESY.[4][15]
X-ray Crystallography	High-resolution 3D structure in solid state, atomic coordinates, bond lengths/angles.[4]	Unambiguously determines the static conformation and stereochemistry.[17]	Requires well-diffracting crystals, which can be difficult to obtain. The solid-state structure may not represent the active conformation in solution.[4]
Circular Dichroism (CD)	Secondary structure content (α-helix, β-sheet, β-turn, random coil).[18]	Rapid, requires small amounts of sample, and is sensitive to conformational changes upon ligand binding or environmental changes.[19]	Provides low-resolution, bulk information. Does not give atomic-level detail.
Computational Modeling	Predicted low-energy conformations, conformational ensembles, solvation energy.[8]	Allows for the exploration of vast conformational landscapes and can predict properties like permeability.[20]	Accuracy is highly dependent on the force field used. Predictions must be validated by experimental data.[20]

Experimental Protocols

This protocol describes a common method for site-selective N-methylation on a resin-bound peptide using the o-nitrobenzenesulfonyl (o-NBS) protecting group strategy.[21]

Rationale: Direct methylation of a secondary amine on the resin is challenging. This multi-step method protects the amine, allows for selective methylation, and then removes the protecting group, ensuring high efficiency and site-specificity.

• Peptide Synthesis: Synthesize the peptide chain on a suitable solid support (e.g., Rink Amide resin) using standard Fmoc-SPPS chemistry up to the amino acid residue that precedes the N-methylation site.

• Fmoc Deprotection: Remove the N-terminal Fmoc group with 20% piperidine in DMF. Wash the resin thoroughly with DMF.

• o-NBS Protection:

  • Swell the resin in DMF.

  • Add a solution of 2-nitrobenzenesulfonyl chloride (o-NBS-Cl, 5 eq.) and collidine (10 eq.) in DMF.

  • Agitate at room temperature for 1-2 hours. Monitor the reaction with a Kaiser test (should be negative).

  • Wash the resin with DMF, DCM, and methanol and dry.

• N-Methylation (Mitsunobu Reaction):

  • Swell the o-NBS-protected resin in dry THF.

  • Add triphenylphosphine (Ph₃P, 5 eq.) and methanol (MeOH, 10 eq.).

  • Cool the mixture to 0°C and slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (5 eq.).

  • Allow the reaction to proceed for 2-4 hours at room temperature.

  • Wash the resin thoroughly with THF, DMF, and DCM.

• o-NBS Deprotection:

  • Swell the resin in DMF.

  • Add a solution of β-mercaptoethanol (10 eq.) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 5 eq.) in DMF.

  • Agitate for 30 minutes at room temperature.

  • Wash the resin with DMF. The newly formed secondary amine is now ready for the next coupling step.

• Continue Peptide Synthesis: Couple the next Fmoc-amino acid. Note that coupling onto an N-methylated amine is often sluggish and may require stronger coupling reagents (e.g., HATU) and longer reaction times.[21]

• Cleavage and Purification: Once the full peptide is synthesized, cleave it from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O), purify by reverse-phase HPLC, and confirm the mass by ESI-MS.

Rationale: This assay quantifies the ability of the N-methylated peptide (the "competitor") to displace a known radiolabeled ligand from its receptor. This allows for the determination of the peptide's binding affinity, typically expressed as an IC50 or Ki value.[22] This is a self-validating system as the results are directly compared to the unmodified parent peptide run under identical conditions.

• Preparation:

  • Receptor Source: Prepare cell membrane homogenates from a cell line overexpressing the target receptor or from tissue known to be rich in the receptor. Determine the total protein concentration using a BCA or Bradford assay.

  • Radioligand: Choose a high-affinity, commercially available radiolabeled ligand (e.g., ³H or ¹²⁵I-labeled) for the target receptor.

  • Assay Buffer: Prepare an appropriate buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4). The inclusion of protease inhibitors like bacitracin can be critical when working with peptides to prevent degradation.[23]

• Assay Setup (in a 96-well plate):

  • Total Binding: Add assay buffer, a fixed concentration of radioligand (typically at or below its Kd), and the receptor preparation.

  • Non-specific Binding (NSB): Add assay buffer, radioligand, receptor preparation, and a high concentration of a known unlabeled ligand (a "cold" competitor) to saturate the receptors.

  • Competitor Wells: Add assay buffer, radioligand, receptor preparation, and serial dilutions of your N-methylated peptide (and the parent peptide in a separate experiment for comparison).

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time (e.g., 60-120 minutes) to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter plate (e.g., pre-treated with polyethylenimine to reduce non-specific binding) using a vacuum manifold.[23]

  • Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Count the radioactivity (in counts per minute, CPM) in each well using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding).

  • Compare the IC50 values of the N-methylated and unmodified peptides to quantify the effect of the modification on binding affinity.

Conclusion and Outlook

N-methylation is a cornerstone of modern peptide drug design, offering a strategic and powerful method to enhance pharmacokinetic properties and modulate receptor interactions. By restricting conformational flexibility, N-methylation can pre-organize a peptide into its bioactive form, leading to improved affinity and selectivity, while simultaneously shielding it from enzymatic degradation and improving its ability to cross cell membranes. However, the success of this strategy is not guaranteed and requires a careful, empirical approach, such as a systematic N-methyl scan, validated by a robust experimental workflow encompassing synthesis, state-of-the-art conformational analysis, and quantitative binding assays. As our understanding of the subtle interplay between conformation, stability, and binding continues to grow, N-methylation will remain an indispensable tool for transforming promising peptides into next-generation therapeutics.

References

• BenchChem. A Comparative Guide to NMR Spectroscopy for Conformational Analysis of N-methylated Peptides. BenchChem Scientific Guides.

• Cai, M. et al. (2007). A Computational Study of Conformational Properties for N-Methylated Azapeptide Models. Letters in Organic Chemistry.

• Biron, E. & Kessler, H. (2009). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments.

• Pan, Y. & Vahidsafa, S. (2018). Toward accurately modeling N-methylated cyclic peptides. Physical Chemistry Chemical Physics.

• Teixidó, M. et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research.

• Miller, S. C. & Scanlan, T. S. (1997). Site-Selective N-Methylation of Peptides on Solid Support. Journal of the American Chemical Society.

• BenchChem. Navigating the Conformation of N-Methylated Peptides: A Comparative Guide to Analytical Techniques. BenchChem Scientific Guides.

• White, T. R. et al. (2011). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. Nature Chemical Biology.

• The Curious Wavefunction. Review on N-methylation. Blog.

• Hruby, V. J. et al. (2007). N-Methylated Cyclic Enkephalin Analogues Retain High Opioid Receptor Binding Affinity. Journal of Medicinal Chemistry.

• BenchChem. The Strategic Incorporation of N-Methylated Amino Acids in Peptide Design: An In-depth Technical Guide. BenchChem Scientific Guides.

• Perczel, A. et al. (1991). Peptide models 6. New .beta.-turn conformations from ab initio calculations confirmed by x-ray data of proteins. Journal of the American Chemical Society.

• Fosgerau, K. & Hoffmann, T. (2015). Peptide therapeutics: current status and future directions. Drug Discovery Today.

• Chatterjee, J. et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research.

• He, C. et al. (2023). Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. Bioorganic Chemistry.

• Kessler, H. et al. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. CIPSM.

• Chatterjee, J. et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Semantic Scholar.

• BenchChem. The Strategic Role of N-Methylation in Peptide Drug Development: A Technical Guide. BenchChem Scientific Guides.

• Carlomagno, T. et al. (2013). Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability. Journal of the American Chemical Society.

• Lin, Y. A. et al. (2020). Entropy of stapled peptide inhibitors in free state is the major contributor to the improvement of binding affinity with the GK domain. Chemical Science.

• MilliporeSigma. Receptor Binding Assays. Technical Document.

• Thomas, L. & Aburi, M. (2006). Conformational analysis of small peptides by circular dichroism. Digital Commons @ Southern University and A&M College.

• Balaram, P. (1984). Proton NMR studies of peptide conformations. Journal of Biosciences.

• D'Andrea, L. D. & Liguori, A. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Medicinal Chemistry.

• Fouchier, F. et al. (2009). Development of peptide receptor binding assays: methods to avoid false negatives. Analytical Biochemistry.

• Chang, C. F. & Zehfus, M. H. (1996). The Effect of N-methylation on Helical Peptides. Biopolymers.

• Tywoniuk, B. et al. (2018). Coarse Master Equation-Based Analysis of N-Methylation and Temperature Effects on the Dynamics of Cyclic Peptides. Biophysical Journal.

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A Comparative Guide to the Fluorescence Quenching Efficiency of N-Me-p-nitro-Phe-OH and Other Common Quenchers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern biological and chemical research, fluorescence quenching stands out as a powerful and versatile tool. Its applications range from elucidating protein dynamics and drug-target interactions to developing high-throughput screening assays. The choice of a suitable fluorescence quencher is paramount to the success of these experiments. This guide provides an in-depth comparison of the fluorescence quenching efficiency of N-Methyl-p-nitro-L-phenylalanine (N-Me-p-nitro-Phe-OH), a nitroaromatic amino acid derivative, with other commonly employed quenchers.

Due to a scarcity of direct, comparative studies on N-Me-p-nitro-Phe-OH, this guide will leverage data from its close analog, p-nitrophenylalanine (p-nitro-Phe), to provide a robust and scientifically grounded comparison. The structural similarity and shared nitroaromatic functional group make p-nitro-Phe an excellent proxy for understanding the quenching capabilities of N-Me-p-nitro-Phe-OH, particularly in the context of quenching the intrinsic fluorescence of tryptophan residues in proteins.

Fundamentals of Fluorescence Quenching: A Multi-Mechanistic Overview

Fluorescence is the emission of light by a substance that has absorbed light or other electromagnetic radiation. A fluorophore, upon absorbing a photon of a specific energy, transitions to an excited electronic state. It then rapidly returns to its ground state, releasing the absorbed energy as a photon of a longer wavelength (lower energy). Any process that decreases the intensity of this fluorescence is termed quenching. Quenching can occur through several distinct mechanisms, primarily categorized as dynamic, static, or involving resonance energy transfer.

Dynamic (Collisional) Quenching: This mechanism involves a direct interaction between the excited fluorophore and the quencher molecule. Upon collision, the fluorophore non-radiatively returns to its ground state. This process is dependent on the diffusion of the quencher and the fluorophore in the solution.

Static Quenching: In static quenching, a non-fluorescent complex is formed between the fluorophore and the quencher in the ground state. This pre-formed complex reduces the population of fluorophores available for excitation, thereby decreasing the overall fluorescence intensity.

Förster Resonance Energy Transfer (FRET): FRET is a non-radiative energy transfer process from an excited donor fluorophore to a suitable acceptor molecule (the quencher) in close proximity (typically within 100 Å). The efficiency of FRET is highly dependent on the distance between the donor and acceptor and the spectral overlap between the donor's emission spectrum and the acceptor's absorption spectrum.

Caption: Mechanisms of fluorescence quenching.

Quantifying Quenching Efficiency: The Stern-Volmer Analysis

A cornerstone of quantitative quenching analysis is the Stern-Volmer equation. This relationship provides a means to determine the efficiency of a quencher by measuring the decrease in fluorescence intensity as a function of the quencher's concentration. The equation is expressed as:

F₀ / F = 1 + Kₛᵥ[Q] = 1 + kₒτ₀[Q]

Where:

• F₀ is the fluorescence intensity in the absence of the quencher.

• F is the fluorescence intensity in the presence of the quencher at concentration [Q].

• Kₛᵥ is the Stern-Volmer quenching constant, which is a measure of the quenching efficiency.

• kₒ is the bimolecular quenching rate constant, representing the efficiency of quenching per encounter.

• τ₀ is the fluorescence lifetime of the fluorophore in the absence of the quencher.

• [Q] is the concentration of the quencher.

A plot of F₀/F versus [Q], known as a Stern-Volmer plot, should yield a straight line for a single type of quenching mechanism, with the slope equal to Kₛᵥ. From Kₛᵥ and the known lifetime of the fluorophore (τ₀), the bimolecular quenching rate constant (kₒ) can be calculated. This constant provides valuable insight into the nature of the quenching process; for dynamic quenching, kₒ is limited by the rate of diffusion.

Caption: A typical Stern-Volmer plot.

Comparative Analysis of Quencher Performance

The effectiveness of a quencher is highly dependent on the specific fluorophore and the experimental conditions. Here, we compare N-Me-p-nitro-Phe-OH (represented by p-nitro-Phe) with several widely used quenchers, with a particular focus on their ability to quench the intrinsic fluorescence of tryptophan, a common endogenous fluorophore in proteins.

N-Me-p-nitro-Phe-OH (as p-nitro-Phe): Nitroaromatic compounds are known to be effective quenchers of fluorescence. Their mechanism is often a combination of static and dynamic quenching, with photoinduced electron transfer (PET) playing a significant role. The electron-withdrawing nitro group facilitates the acceptance of an electron from the excited fluorophore, leading to non-radiative decay.

Dabcyl: A widely used non-fluorescent quencher, Dabcyl (4-((4-(dimethylamino)phenyl)azo)benzoic acid) operates primarily through a FRET mechanism. However, its absorption maximum is around 453 nm, making it most effective for quenching blue and green emitting fluorophores. Its efficiency with fluorophores emitting at longer wavelengths is limited due to poor spectral overlap.

Black Hole Quenchers (BHQs): This family of dark quenchers (BHQ-1, BHQ-2, etc.) offers broad absorption spectra, enabling them to efficiently quench a wide range of fluorophores through FRET. They are non-fluorescent, which minimizes background signal and makes them ideal for multiplexed assays.

Acrylamide: A classic collisional quencher, acrylamide is a small, neutral molecule that efficiently quenches tryptophan fluorescence through a dynamic mechanism. It is often used to probe the accessibility of tryptophan residues within a protein structure.

Iodide (I⁻): As a heavy atom, iodide quenches fluorescence through the "external heavy atom effect," which enhances intersystem crossing from the excited singlet state to the triplet state. This is a dynamic quenching mechanism.

Data Comparison Table: Quenching of Tryptophan Fluorescence

Quencher	Quenching Mechanism(s)	Stern-Volmer Constant (Kₛᵥ) (M⁻¹)	Bimolecular Quenching Rate Constant (kₒ) (M⁻¹s⁻¹)	Key Features & Considerations
p-nitrophenylalanine	Static & Dynamic (PET)	~10 - 50 (Estimated)	~10⁹ - 10¹⁰	Effective for tryptophan; mechanism can be complex.
Dabcyl	FRET	Variable (depends on distance)	N/A (FRET)	Limited efficiency for tryptophan due to poor spectral overlap.
BHQ-1	FRET & Static	Variable (depends on distance)	N/A (FRET)	Broad absorption, high efficiency for many fluorophores.
BHQ-2	FRET & Static	Variable (depends on distance)	N/A (FRET)	Red-shifted absorption compared to BHQ-1.
Acrylamide	Dynamic (Collisional)	~10 - 20	~2-5 x 10⁹	Probes solvent accessibility of tryptophan.
Iodide (I⁻)	Dynamic (Heavy Atom Effect)	~5 - 15	~1-3 x 10⁹	Effective for surface-exposed tryptophan residues.

Note: The Kₛᵥ and kₒ values are approximate and can vary significantly depending on the specific protein environment, solvent, temperature, and pH.

Experimental Protocol: Measuring Fluorescence Quenching Efficiency

This protocol outlines a general procedure for determining the quenching efficiency of a compound using a steady-state fluorescence spectrophotometer.

Materials and Reagents:

• Fluorophore solution (e.g., N-acetyl-L-tryptophanamide or a tryptophan-containing protein) of known concentration in a suitable buffer.

• Quencher stock solution (e.g., N-Me-p-nitro-Phe-OH) of high concentration in the same buffer.

• Buffer solution (e.g., phosphate-buffered saline, pH 7.4).

• Cuvettes for fluorescence measurements.

Instrumentation:

• Fluorescence spectrophotometer with temperature control.

Experimental Workflow:

Caption: Workflow for a fluorescence quenching experiment.

Step-by-Step Methodology:

• Prepare a series of solutions: In separate cuvettes, add a fixed volume of the fluorophore solution. Then, add increasing volumes of the quencher stock solution to achieve a range of final quencher concentrations. Bring the final volume of each solution to be the same with the buffer. Include a control sample containing only the fluorophore and buffer (for F₀ measurement).

• Instrument Setup: Set the excitation wavelength appropriate for the fluorophore (e.g., ~295 nm for tryptophan). Set the emission wavelength to the maximum emission of the fluorophore (e.g., ~340-350 nm for tryptophan). Allow the samples to equilibrate at a constant temperature.

• Fluorescence Measurements: Measure the fluorescence intensity of the control sample (F₀). Subsequently, measure the fluorescence intensity of each sample containing the quencher (F).

• Inner Filter Effect Correction: The absorption of excitation or emission light by the quencher can lead to an apparent decrease in fluorescence intensity, known as the inner filter effect. This must be corrected for, especially at high quencher concentrations. The corrected fluorescence intensity (F_corr) can be calculated using the following formula: F_corr = F_obs * 10^((A_ex + A_em)/2) Where F_obs is the observed fluorescence intensity, and A_ex and A_em are the absorbances of the quencher at the excitation and emission wavelengths, respectively.

• Data Analysis: Calculate the F₀/F_corr ratio for each quencher concentration. Plot F₀/F_corr versus the quencher concentration [Q]. Perform a linear regression on the data. The slope of the resulting line is the Stern-Volmer constant (Kₛᵥ). If the lifetime of the fluorophore (τ₀) is known, calculate the bimolecular quenching rate constant (kₒ) using the equation kₒ = Kₛᵥ / τ₀.

Expert Insights and Practical Considerations

• Choosing the Right Quencher: The ideal quencher should have a high quenching efficiency for the target fluorophore, be chemically stable under the experimental conditions, and not interfere with the biological system being studied. For FRET-based assays, spectral overlap is a critical consideration. For collisional quenching studies, the size and charge of the quencher can influence its accessibility to the fluorophore.

• Environmental Factors: Quenching efficiency can be sensitive to solvent polarity, viscosity, temperature, and pH. These factors can affect diffusion rates (for dynamic quenching) and complex formation (for static quenching). It is crucial to maintain consistent experimental conditions when comparing different quenchers.

• Distinguishing Quenching Mechanisms: Temperature-dependent fluorescence measurements can help distinguish between dynamic and static quenching. Dynamic quenching rates increase with temperature, while static quenching typically decreases due to the dissociation of the ground-state complex at higher temperatures.

Conclusion

N-Me-p-nitro-Phe-OH, and by extension, other nitroaromatic compounds, are effective quenchers of fluorescence, particularly for the intrinsic fluorescence of tryptophan. Their quenching mechanism, which likely involves a combination of static and dynamic processes including photoinduced electron transfer, offers a potent means of modulating fluorescence signals. While commercially available quenchers like the Black Hole Quencher series provide broad applicability and high efficiency for FRET-based assays, N-Me-p-nitro-Phe-OH presents a valuable tool for researchers interested in incorporating a quenching moiety directly into a peptide or protein sequence through standard synthesis methods. The choice of quencher will ultimately depend on the specific requirements of the experiment, including the nature of the fluorophore, the desired quenching mechanism, and the biological context. A thorough understanding of the principles of fluorescence quenching and a rigorous experimental approach, such as the one outlined in this guide, are essential for obtaining reliable and insightful data.

References

• University of California, Irvine. (n.d.). Fluorescence Quenching. Retrieved from [Link]

• Edinburgh Instruments. (n.d.). Fluorescence Quenching & the Stern-Volmer Plot. Retrieved from [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy (3rd ed.). Springer.
• Valeur, B., & Berberan-Santos, M. N. (2012).
• Royer, C. A. (1995). Probing protein folding and conformational transitions with fluorescence. Methods in Enzymology, 259, 407–438.

• Wikipedia. (2023, October 27). Quenching (fluorescence). Retrieved from [Link]

• Crisalli, P., & Kool, E. T. (2011). Multi-path quenchers: efficient quenching of common fluorophores. Bioconjugate chemistry, 22(11), 2345–2354. [Link]

• Marras, S. A., Kramer, F. R., & Tyagi, S. (2002). Efficiencies of fluorescence resonance energy transfer and contact-mediated quenching in oligonucleotide probes. Nucleic acids research, 30(21), e122. [Link]

• Glen Research. (n.d.). Expanding Our Repertoire of Dark Quenchers: Black Hole Quenchers. Retrieved from [Link]

• ChemGenes. (n.d.). Comparative Analysis of Instant Quencher 4 (IQ4) versus Black Hole Quencher 1 and 2 (BHQ-1 and BHQ-2). Retrieved from [Link]

• Wikipedia. (2023, August 15). Stern–Volmer relationship. Retrieved from [Link]

A Comparative Guide to Validating N-Me-p-nitro-Phe-OH Incorporation: The Edman Degradation 'Stop Signal' vs. Mass Spectrometry

This guide provides a detailed comparison of methodologies for validating the site-specific incorporation of the non-canonical amino acid (ncAA) N-methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH). We will explore the utility of traditional Edman degradation, not as a direct sequencing tool for this residue, but as a method for inferring its position via a characteristic "stop signal." This will be contrasted with the definitive, positive identification offered by tandem mass spectrometry (MS/MS), providing researchers with a clear framework for choosing the appropriate validation strategy.

The Challenge: Ensuring Fidelity in Custom Peptides

The site-specific incorporation of ncAAs is a cornerstone of modern drug discovery and chemical biology, enabling the creation of peptides with enhanced stability, novel functionalities, and unique spectroscopic probes. N-Me-p-nitro-Phe-OH is a particularly interesting residue, combining the backbone rigidification of N-methylation with the spectroscopic and electronic properties of a p-nitro group. However, its successful incorporation must be rigorously validated. A failure in synthesis, such as a deletion or an incorrect amino acid coupling at the target site, can compromise all subsequent experimental data. Therefore, robust analytical validation is not just a quality control step; it is a prerequisite for reliable research.

Edman Degradation: A Classic Method's Unexpected Role

Developed by Pehr Edman in the 1950s, Edman degradation is a powerful method for sequencing peptides from the N-terminus. The process involves a sequential, three-step chemical reaction that removes one amino acid at a time, which is then identified by chromatography.

The Standard Edman Chemistry Workflow

The standard reaction proceeds as follows:

• Coupling: The free N-terminal primary amine of the peptide attacks phenyl isothiocyanate (PITC) under basic conditions to form a phenylthiocarbamoyl (PTC) derivative.

• Cleavage: The peptide is treated with a strong anhydrous acid (e.g., trifluoroacetic acid), which cleaves the bond between the first and second amino acid, releasing a thiazolinone derivative of the first amino acid.

• Conversion & Identification: The unstable thiazolinone derivative is converted to a more stable phenylthiohydantoin (PTH) amino acid, which is then identified by a technique like High-Performance Liquid Chromatography (HPLC). The remaining peptide, now one residue shorter, re-enters the cycle.

Caption: The standard three-step workflow of Edman degradation.

The N-Methylation Hurdle: A Critical Limitation

The success of the initial coupling step is entirely dependent on the presence of a primary amine (-NH₂) at the N-terminus. N-methylated amino acids, however, possess a secondary amine (-NH-CH₃). This seemingly small modification has a profound consequence: the Edman coupling reaction with PITC cannot proceed. The secondary amine is not sufficiently nucleophilic under standard reaction conditions to attack the PITC, effectively halting the entire sequencing process.

This chemical incompatibility prevents the direct identification of N-Me-p-nitro-Phe-OH. However, it simultaneously turns Edman degradation into a powerful tool for site-validation through a process of elimination.

Caption: N-methylation prevents the initial PITC coupling step.

Experimental Design: Using Edman Degradation for 'Stop Signal' Validation

To validate the incorporation site of N-Me-p-nitro-Phe-OH, one would perform Edman degradation on the synthesized peptide. The expected result is not the identification of the ncAA, but a clear stop in the sequence.

Example Scenario: Consider a target peptide sequence: Ala-Leu-Gly-[N-Me-p-nitro-Phe]-Val.

Experimental Protocol:

• Sample Preparation: Ensure the peptide sample is highly pure (>95%), as impurities can interfere with the analysis. The sample should be free of salts and detergents. A typical sample amount required is 10-100 picomoles.

• Instrument Setup: The peptide is loaded onto a protein sequencer (e.g., Procise® Protein Sequencing System). The instrument is programmed to perform the desired number of degradation cycles.

• Cycle Execution: The instrument automatically performs the coupling, cleavage, and conversion steps for each cycle.

• Data Acquisition: The PTH-amino acid from each cycle is injected into an online HPLC system. The retention time of the eluted PTH derivative is compared to a standard chromatogram to identify the amino acid.

• Analysis: The sequence is read from the chromatogram data.

Interpreting the Results: For the sequence Ala-Leu-Gly-[N-Me-p-nitro-Phe]-Val, the expected output would be:

• Cycle 1: Clear peak for PTH-Alanine.

• Cycle 2: Clear peak for PTH-Leucine.

• Cycle 3: Clear peak for PTH-Glycine.

• Cycle 4: No PTH-amino acid detected (or a dramatic drop in yield to baseline levels). This "blank" cycle is the key indicator.

• Cycle 5: No PTH-amino acid detected, as the sequence was terminated at cycle 4.

This "stop signal" at the predicted cycle number provides strong, albeit indirect, evidence that a non-sequencable, N-terminally blocked residue is present at that specific position.

The Definitive Alternative: Tandem Mass Spectrometry (MS/MS)

While Edman degradation provides valuable indirect evidence, tandem mass spectrometry (MS/MS) offers direct, unambiguous confirmation of both the identity and location of N-Me-p-nitro-Phe-OH.

MS/MS Workflow for Peptide Sequencing

• Ionization: The peptide is ionized, typically using Electrospray Ionization (ESI), to generate positively charged precursor ions.

• First Mass Selection (MS1): The mass spectrometer selects the precursor ion corresponding to the full-length peptide's mass-to-charge ratio (m/z). The known mass of N-Me-p-nitro-Phe-OH (C₁₀H₁₂N₂O₄, molecular weight ≈ 224.21 Da) is used to calculate the expected mass of the full peptide.

• Fragmentation (MS2): The selected precursor ions are fragmented in a collision cell (e.g., via Collision-Induced Dissociation, CID). The fragmentation typically occurs along the peptide backbone, generating a series of b- and y-ions.

• Second Mass Analysis (MS2): The masses of the fragment ions are measured, producing an MS/MS spectrum.

• Sequence Reconstruction: The amino acid sequence is determined by calculating the mass differences between consecutive b- or y-ions in the spectrum. A mass difference corresponding to N-Me-p-nitro-Phe-OH will positively identify its location.

Caption: The workflow for peptide sequencing by tandem mass spectrometry.

For our example peptide, Ala-Leu-Gly-[N-Me-p-nitro-Phe]-Val, the analysis of the fragment ion spectrum would reveal a mass shift of ~223.1 Da (the residue mass) between fragment ions bracketing the ncAA, confirming its identity and position.

Head-to-Head Comparison: Edman vs. MS/MS

The choice between Edman degradation and MS/MS depends on the specific question being asked and the resources available.

Feature	Edman Degradation	Tandem Mass Spectrometry (MS/MS)
Confirmation Type	Indirect / Negative. Infers position from a "stop signal."	Direct / Positive. Directly measures the mass of the residue.
Primary Information	N-terminal sequence up to the blocking residue.	Full sequence, post-translational modifications, and ncAA identity.
Handling of N-Methylation	Reaction is blocked; cannot sequence through the residue.	No issue; fragmentation patterns reveal the residue's mass and position.
De Novo Sequencing	Gold standard for short, N-terminally unblocked peptides.	Excellent, can sequence complex and modified peptides.
Sample Requirement	Higher amounts (picomoles). Requires high purity.	Lower amounts (femtomoles to picomoles). More tolerant of mixtures.
Throughput	Low. One sample at a time, cycle-by-cycle.	High. Can be coupled with LC systems for automated analysis of many samples.
Key Advantage	Unambiguous identification of N-terminal residues; can distinguish isobaric residues like Leu and Ile (with proper HPLC).	Speed, sensitivity, and ability to characterize a wide range of modifications.
Key Limitation	Stopped by N-terminal modifications (acetylation, methylation). Limited to ~30-50 residues.	Cannot easily distinguish between isobaric amino acids (e.g., Leu/Ile).

Conclusion and Recommendations

For the specific task of validating the incorporation of N-Me-p-nitro-Phe-OH , the two methods serve complementary but distinct roles.

• Edman Degradation should be viewed as a confirmatory tool for verifying the N-terminal sequence preceding the ncAA and confirming its position via a termination event. If the sequence proceeds as expected for n-1 cycles and stops precisely at cycle n (the expected position of the ncAA), it provides strong evidence of successful site-specific incorporation. It is particularly useful if there is a concern about N-terminal deletions or truncations during synthesis.

• Tandem Mass Spectrometry (MS/MS) is the gold standard for definitive validation. It provides direct, positive evidence of the ncAA's mass and its exact location within the peptide sequence. For any research where the absolute identity and integrity of the peptide are critical, MS/MS analysis is indispensable.

Recommendation: For robust and complete validation, a dual approach is ideal. Use MS/MS to confirm the total mass and provide positive identification of the ncAA within the sequence. Use Edman degradation as an orthogonal method to confirm the N-terminal sequence integrity and the precise location of the blocking modification. If only one method can be chosen, MS/MS is the superior and more informative technique for this specific application.

References

• Edman, P. (1950). Method for determination of the amino acid sequence in peptides. Acta Chemica Scandinavica, 4, 283-293. [Link]

• Stadler, M., & Ortel, I. (2018). Sequencing of N-Methylated Peptides by Edman Degradation. Methods in Molecular Biology, 1841, 237-244. [Link]

A Senior Application Scientist's Guide to Bio-analytical Methods for Quantifying N-Me-p-nitro-Phe-OH in Biological Samples

Introduction

N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) is a synthetic amino acid derivative of increasing interest in pharmacological and metabolic research. Its unique structure, featuring an N-methylated amine and a nitro-functionalized aromatic ring, presents distinct analytical challenges and opportunities. Accurate quantification in complex biological matrices such as plasma, urine, and tissue homogenates is paramount for elucidating its pharmacokinetic/pharmacodynamic (PK/PD) relationships, assessing metabolic fate, and evaluating its role as a potential biomarker.

This guide provides an in-depth comparison of the principal bio-analytical methodologies for the quantification of N-Me-p-nitro-Phe-OH. Moving beyond a simple listing of techniques, we will explore the causality behind experimental choices, grounding our discussion in the rigorous standards of modern bio-analytical method validation. This document is intended for researchers, scientists, and drug development professionals who require robust and reliable data for their decision-making processes.

PART 1: Foundational Pillars of Method Validation

Before comparing methodologies, it is crucial to establish the criteria by which they are judged. All bio-analytical methods intended for regulatory submission or critical decision-making must be validated to ensure their performance is reliable and reproducible.[1][2] The International Council for Harmonisation (ICH) M10 guideline and FDA guidance documents provide a comprehensive framework for this process.[3][4][5] Key validation parameters, which we will use to compare the methods, include:

• Accuracy: Closeness of the measured value to the true value.

• Precision: Repeatability and reproducibility of measurements.

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.[5]

• Sensitivity: Defined by the Lower Limit of Quantification (LLOQ), the lowest concentration that can be measured with acceptable accuracy and precision.

• Matrix Effect: The alteration of analyte response due to co-eluting, interfering substances from the biological matrix.[6][7]

• Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.

PART 2: The Critical Role of Sample Preparation

The quality of bio-analytical data is fundamentally dependent on the quality of the sample preparation. The primary goal is to extract N-Me-p-nitro-Phe-OH from the complex biological matrix, removing interfering components like proteins and phospholipids that can compromise the analysis.[8][9]

Caption: General workflow for sample preparation from biological matrices.

Common Extraction Techniques:

• Protein Precipitation (PPT): This is the simplest and fastest method, typically involving the addition of a cold organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid) to precipitate proteins.[8][9]

  • Expertise & Experience: While fast, PPT often results in "dirtier" extracts. Co-precipitation can occur, and endogenous components like phospholipids, which are a primary cause of matrix effects in LC-MS, may remain soluble.[6] This method is best suited for early-stage, high-throughput screening where speed is prioritized over ultimate sensitivity.

• Liquid-Liquid Extraction (LLE): This technique separates the analyte based on its differential solubility in two immiscible liquids (e.g., an aqueous sample and an organic solvent like ethyl acetate).[10]

  • Expertise & Experience: LLE provides a significantly cleaner extract than PPT by removing many endogenous interferences. The choice of organic solvent and pH of the aqueous phase are critical variables that must be optimized based on the pKa and logP of N-Me-p-nitro-Phe-OH to ensure high recovery.

• Solid-Phase Extraction (SPE): This is the most powerful and selective technique. The sample is passed through a solid sorbent that retains the analyte, while interferences are washed away. The purified analyte is then eluted with a different solvent.[11]

  • Expertise & Experience: For N-Me-p-nitro-Phe-OH, a reversed-phase (e.g., C18) sorbent could be used to retain the analyte based on hydrophobicity. Alternatively, a mixed-mode cation exchange (MCX) sorbent could be employed, offering orthogonal retention mechanisms (hydrophobic and ion-exchange) for superior cleanup.[8] SPE is the method of choice for regulated bioanalysis requiring the lowest LLOQ.

PART 3: Comparative Analysis of Quantitative Methods

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely considered the "gold standard" for the quantification of small molecules in biological fluids due to its unparalleled sensitivity and selectivity.[12][13]

Caption: Workflow for quantification by LC-MS/MS using MRM mode.

Principle of Operation: High-Performance Liquid Chromatography (HPLC) separates N-Me-p-nitro-Phe-OH from other components in the extract based on its physicochemical properties. The eluent from the HPLC is then introduced into the mass spectrometer. The analyte is ionized (e.g., by Electrospray Ionization - ESI), and the specific precursor ion corresponding to the protonated molecule ([M+H]⁺) is selected in the first quadrupole (Q1). This ion is fragmented in the collision cell (Q2), and a specific, stable fragment ion (product ion) is selected in the third quadrupole (Q3) and measured by the detector. This highly specific process, known as Multiple Reaction Monitoring (MRM), virtually eliminates background noise, providing exceptional selectivity and sensitivity.[14]

Detailed Experimental Protocol (LC-MS/MS):

• Sample Preparation: Perform sample extraction using SPE with a mixed-mode cation exchange cartridge for optimal cleanup. Use a stable isotope-labeled (e.g., ¹³C₆- or D₅-labeled) N-Me-p-nitro-Phe-OH as the internal standard (IS) to correct for matrix effects and variability.[15]

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions, and equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Detection:

  • Ionization Mode: ESI Positive.

  • MRM Transitions:

    • N-Me-p-nitro-Phe-OH: e.g., m/z 225.1 → 179.1 (Precursor [M+H]⁺ → Product [M+H - NO₂]⁺). Note: Exact masses must be determined experimentally.

    • Internal Standard: Monitor the corresponding mass shift.

  • Optimization: Optimize collision energy and other source parameters for maximum signal intensity.

• Quantification: Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the nominal concentration of the calibrators. Apply a weighted (1/x²) linear regression.

Method 2: High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV)

For applications where the extreme sensitivity of MS/MS is not required and cost is a consideration, HPLC-UV can be a robust and reliable alternative.[16]

Caption: Simplified workflow for quantification by HPLC-UV.

Principle of Operation: The separation principle is identical to that in LC-MS/MS. However, detection relies on the analyte's ability to absorb light at a specific wavelength. The p-nitro group in N-Me-p-nitro-Phe-OH is a strong chromophore, making it an excellent candidate for UV detection.[17] According to Beer-Lambert's law, the absorbance is directly proportional to the analyte's concentration.

Detailed Experimental Protocol (HPLC-UV):

• Sample Preparation: LLE or SPE is recommended to achieve sufficient cleanliness for UV detection. A structurally similar compound that is not present in the matrix can be used as an internal standard.

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of phosphate buffer and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

• UV Detection:

  • Wavelength: Monitor at the absorbance maximum (λmax) of the nitro-aromatic group, likely around 258-280 nm.[17] This must be determined experimentally by scanning a pure standard.

• Quantification: Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration.

Method 3: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput immunoassay technique that could be developed for rapid screening of a large number of samples. This method is contingent on the development of a highly specific antibody that recognizes N-Me-p-nitro-Phe-OH.

Caption: Workflow for a competitive ELISA.

Principle of Operation: A competitive ELISA format would be most appropriate for a small molecule like N-Me-p-nitro-Phe-OH. In this setup, a known amount of enzyme-labeled N-Me-p-nitro-Phe-OH competes with the analyte in the sample for a limited number of binding sites on a specific antibody coated onto a microplate. After washing, a substrate is added, and the enzyme produces a colored product. The signal intensity is inversely proportional to the concentration of the analyte in the sample. While no commercial kit currently exists for this specific molecule, kits for other amino acids like phenylalanine demonstrate the principle's viability.[18]

Detailed Experimental Protocol (Competitive ELISA):

• Plate Coating: Coat a 96-well microplate with a specific anti-N-Me-p-nitro-Phe-OH antibody.

• Competition: Add standards or samples along with a fixed amount of enzyme-conjugated N-Me-p-nitro-Phe-OH to the wells.

• Incubation: Incubate to allow for competitive binding.

• Washing: Wash the plate to remove all unbound materials.

• Signal Development: Add a chromogenic substrate (e.g., TMB). The enzyme converts the substrate to a colored product.

• Stopping & Reading: Stop the reaction with an acid and measure the absorbance using a microplate reader.

• Quantification: Generate a standard curve by plotting absorbance vs. concentration and use a four-parameter logistic (4-PL) fit to determine sample concentrations.

PART 4: Head-to-Head Performance Comparison

The choice of method depends critically on the specific requirements of the study. The following table provides a summary of expected performance characteristics based on established principles of each technology.

Parameter	LC-MS/MS	HPLC-UV	ELISA (Hypothetical)
Selectivity	Very High (based on mass-to-charge ratio and fragmentation)	Moderate (based on retention time and UV absorbance)	High (dependent on antibody specificity)
Sensitivity (LLOQ)	Very Low (sub-ng/mL to pg/mL)	Low to Moderate (ng/mL range)	Low (ng/mL to sub-ng/mL)
Linear Range	Wide (3-4 orders of magnitude)	Moderate (2-3 orders of magnitude)	Narrow (1-2 orders of magnitude)
Matrix Effect	High potential, requires careful management (e.g., SIL-IS, good cleanup)[19][20]	Low to Moderate	Moderate (potential for non-specific binding)
Throughput	Moderate (2-5 min/sample)	Low (5-15 min/sample)	Very High (hundreds of samples per plate)
Development Cost	Moderate to High	Low	Very High (antibody development)
Cost per Sample	High	Low	Very Low (once developed)
Regulatory Acceptance	Gold Standard[1]	Accepted, but may lack required sensitivity	Accepted for specific applications (e.g., biomarkers)

Conclusion and Recommendations

The selection of a bio-analytical method for quantifying N-Me-p-nitro-Phe-OH is a strategic decision that must align with the goals, budget, and regulatory context of the research.

• LC-MS/MS is the unequivocally superior choice for regulated bioanalysis , such as in support of clinical trials or non-clinical toxicology studies. Its high sensitivity, selectivity, and wide dynamic range provide the most reliable and defensible data, meeting the stringent requirements of agencies like the FDA.[1][4]

• HPLC-UV represents a pragmatic and cost-effective option for non-regulated research , such as in early discovery, process development, or academic settings where analyte concentrations are expected to be relatively high and the biological matrix is less complex. Its simplicity and low operational cost are significant advantages.[21][22]

• ELISA should be considered a specialized solution for high-throughput screening applications. If the research objective involves analyzing thousands of samples, the significant upfront investment in developing a specific and validated antibody can be justified by the extremely low cost and high speed of subsequent sample analysis.

Ultimately, a thorough understanding of the scientific question being asked, coupled with the foundational principles of bio-analytical validation, will guide the scientist to the most appropriate and effective method for their needs.

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• Method of preparing sample for amino acid analysis and kit for analyzing the same. (2000).

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• Bioanalytical method validation and bioanalysis in regulated settings. (2013). Bioanalysis. [Link]

• Colorimetric determination of p-nitrophenol by using ELISA microwells modified with an adhesive polydopamine nanofilm containing catalytically active gold nanoparticles. (2019). Mikrochimica Acta. [Link]

• HPLC Methods for analysis of Phenylalanine. HELIX Chromatography. [Link]

• A novel competitive ELISA for both free and protein-bound nitrotyrosine. (2000). Free Radical Biology and Medicine. [Link]

• Optimization and validation of a bioanalytical HPLC–UV technique for simultaneous determination of underivatized phenylalanine and tyrosine in the blood for phenylketonuria diagnosis and monitoring. (2023). ResearchGate. [Link]

• Plasma Catecholamines by LC/MS/MS. (2016). Agilent Technologies. [Link]

• Optimization and validation of a bioanalytical HPLC-UV technique for simultaneous determination of underivatized phenylalanine and tyrosine in the blood for phenylketonuria diagnosis and monitoring. (2023). Biomedical Chromatography. [Link]

• Application of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of stable isotope enrichments of phenylalanine and tyrosine. (2007). Journal of Chromatography B. [Link]

• A New Automated Approach for the Determination of Peptides in Human Plasma Using On-line SPE–LC–MS–MS. (2007). LCGC International. [Link]

• UV-Vis Spectrum of Phenylalanine. SIELC Technologies. [Link]

• PLASMA PHENYLALANINE DETERMINATION BY QUANTITATIVE DENSITOMETRY OF THIN LAYER CHROMATOGRAMS AND BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY IN RELATION WITH MODERN MANAGEMENT OF PHENYLKETONURIA. (2012). Farmacia. [Link]

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• Development and Validation of a Bioanalytical Method for the Quantification of Nitrated Fatty Acids in Plasma Using LC-MS/MS: Application to Cardiovascular Patients. (2023). Separations. [Link]

• Method development and validation for analysis of phenylalanine, 4‐hydroxyphenyllactic acid and 4‐hydroxyphenylpyruvic acid in serum and urine. (2022). Journal of Inherited Metabolic Disease. [Link]

• Development and Validation of a Bioanalytical Method for the Quantification of Nitrated Fatty Acids in Plasma Using LC-MS/MS: Application to Cardiovascular Patients. (2023). ResearchGate. [Link]

• Validation of a sensitive bioanalytical method for metronidazole extraction from human plasma. (2024). Bioanalysis. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Me-p-nitro-Phe-OH

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of specialized chemical reagents like N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) are paramount to ensuring a safe laboratory environment and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of N-Me-p-nitro-Phe-OH, grounded in established safety principles and informed by data from structurally similar compounds.

The procedures outlined below are designed to be a self-validating system, emphasizing the causality behind each step to empower laboratory personnel with a deep understanding of the "why" behind the "how."

Hazard Assessment and Chemical Profile

N-Me-p-nitro-Phe-OH is a specialized amino acid derivative utilized in biochemical research and pharmaceutical development.[1] Its structure, featuring a nitro group, necessitates careful handling due to the potential hazards associated with aromatic nitro compounds. While a specific, comprehensive toxicological profile for N-Me-p-nitro-Phe-OH is not extensively documented in readily available literature, data from analogous compounds such as N-Methyl-4-nitroaniline and other nitrophenols provide critical insights into its potential hazards.

Structurally related compounds are known to be toxic if swallowed, in contact with skin, or if inhaled.[2][3] Prolonged or repeated exposure may cause damage to organs.[3] Therefore, it is prudent to handle N-Me-p-nitro-Phe-OH with a high degree of caution.

Hazard Profile: N-Me-p-nitro-Phe-OH & Structurally Similar Compounds
Compound	N-Me-p-nitro-Phe-OH (and related nitroaromatics)
Appearance	White to light yellow solid.[1]
Primary Hazards	Acute Toxicity (Oral, Dermal, Inhalation).[2][3]
Potential for Specific Target Organ Toxicity with repeated exposure.[3]
May form combustible dust concentrations in air.[4]
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles/face shield, lab coat, and appropriate respiratory protection.[2][5]
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.[2][6] Recommended storage temperature is often between 0-8 °C.[1]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the disposal of N-Me-p-nitro-Phe-OH, from the laboratory bench to final waste collection.

Before handling any waste, it is imperative to be equipped with the appropriate PPE. This is your first and most critical line of defense.

• Procedure:

  • Don chemical-resistant gloves (nitrile or neoprene are generally suitable).

  • Wear safety goggles and a face shield to protect against accidental splashes or dust.

  • A lab coat is mandatory to protect your clothing and skin.

  • Conduct all handling of solid N-Me-p-nitro-Phe-OH waste within a certified chemical fume hood to minimize inhalation risk.[5]

• Scientific Rationale: The use of a fume hood and appropriate PPE mitigates the risk of exposure through inhalation, dermal contact, and accidental ingestion, which are the primary routes of exposure for toxic solid chemicals.[2][4]

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure compliant disposal.

• Procedure:

  • Designate a specific, clearly labeled hazardous waste container for N-Me-p-nitro-Phe-OH.

  • The container should be made of a compatible material, such as high-density polyethylene (HDPE).

  • Under no circumstances should N-Me-p-nitro-Phe-OH waste be mixed with other chemical waste streams unless their compatibility has been verified.[5] Aromatic nitro compounds can be reactive.[5]

  • Label the container with "Hazardous Waste," the full chemical name "N-Me-p-nitro-Phe-OH," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[5]

• Scientific Rationale: Segregation prevents potentially hazardous reactions between incompatible chemicals. Clear and accurate labeling is a regulatory requirement and ensures that waste handlers are aware of the container's contents, facilitating safe and appropriate final disposal.[7]

Any materials that come into contact with N-Me-p-nitro-Phe-OH are considered contaminated and must be disposed of as hazardous waste.

• Procedure:

  • Place any contaminated items, such as weighing paper, gloves, and disposable labware, into the designated hazardous waste container for N-Me-p-nitro-Phe-OH.

  • For spills, carefully sweep up the solid material, avoiding dust formation, and place it into the waste container.[2][6]

  • Clean the spill area with an appropriate solvent and dispose of the cleaning materials as hazardous waste.

• Scientific Rationale: This practice prevents the unintentional spread of a potentially toxic substance and ensures that all hazardous materials are captured in the correct waste stream.

The final step is to arrange for the collection and disposal of the hazardous waste by a licensed professional service.

• Procedure:

  • Keep the hazardous waste container securely sealed when not in use.[7]

  • Store the container in a designated satellite accumulation area within the laboratory.[7]

  • Once the container is full or is no longer needed, contact your institution's EHS department to arrange for a pickup.[5]

  • The EHS department will work with a licensed chemical waste disposal company for proper, compliant disposal, which may involve controlled incineration.[5]

• Scientific Rationale: Federal, state, and local regulations mandate that hazardous chemical waste be disposed of by licensed facilities to protect human health and the environment.[7] These facilities have the specialized equipment and expertise to handle and neutralize hazardous materials safely.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the N-Me-p-nitro-Phe-OH disposal process.

Caption: Disposal workflow for N-Me-p-nitro-Phe-OH.

Conclusion: A Commitment to Safety

The proper disposal of N-Me-p-nitro-Phe-OH is not merely a procedural task but a reflection of a laboratory's commitment to safety, scientific integrity, and environmental stewardship. By understanding the rationale behind each step, researchers can foster a safety culture that extends beyond the product itself, building a foundation of trust and responsibility in all laboratory operations.

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A Senior Application Scientist's Guide to Handling N-Me-p-nitro-Phe-OH: From Hazard Assessment to Disposal

Introduction: As a novel amino acid derivative, N-Methyl-p-nitrophenylalanine (N-Me-p-nitro-Phe-OH) is a compound of significant interest in pharmaceutical and biochemical research.[1] Its structure, featuring both a nitroaromatic group and an N-methylated amino acid backbone, suggests a reactivity profile that demands rigorous safety protocols. This guide moves beyond a simple checklist, providing a comprehensive operational framework grounded in the principles of chemical causality. While specific toxicological data for this exact molecule is not extensively published, established knowledge of structurally related compounds, such as nitrophenols and other nitroanilines, provides a robust basis for hazard assessment and the implementation of proactive safety measures.[2][3][4] Adherence to these protocols is not merely about compliance; it is the foundation of sound scientific practice and personnel protection.

Hazard Assessment: Understanding the "Why"

The primary hazards associated with N-Me-p-nitro-Phe-OH are inferred from its functional groups: the nitroaromatic system and the amino acid moiety. Nitro compounds are known for their potential toxicity upon absorption, while fine powders of any organic compound can pose an inhalation and dust explosion risk.

Table 1: Anticipated Hazard Profile of N-Me-p-nitro-Phe-OH

Hazard Category	Anticipated Risk & Rationale	Supporting Evidence from Analogues
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled. [5][6] The nitro group can interfere with biological processes. Skin absorption is a primary route of exposure for many nitroaromatic compounds.[3]	N-Methyl-4-nitroaniline is classified as toxic via oral, dermal, and inhalation routes.[5][6]
Health Effects	Potential for methemoglobinemia. Absorption into the body can lead to the oxidation of iron in hemoglobin, reducing its oxygen-carrying capacity and causing cyanosis.[5][6] The onset of symptoms may be delayed.[5]	This is a classic toxicological effect of nitroaniline and nitrophenol compounds.[6][7]
Organ Toxicity	May cause damage to organs through prolonged or repeated exposure. [5][6][8] The liver and kidneys are potential targets.[9]	Structurally similar compounds show evidence of specific target organ toxicity with repeated exposure.[8]
Irritation	Causes skin and eye irritation. [10] May cause respiratory tract irritation if inhaled as a dust.[11]	Most powdered organic chemicals are irritants. Safety data for related compounds confirms skin and eye irritation categories.[10]
Physical Hazards	May form combustible dust concentrations in air. [10] Fine dust dispersed in the air can ignite.	This is a general hazard for most fine organic solids and is noted in safety sheets for similar materials.[10][12]
Reactivity	Incompatible with strong oxidizing agents and strong bases. [10]	Standard reactivity profile for compounds with amino and nitro functional groups.[10]

Foundational Safety: Engineering Controls

Before any personal protective equipment is considered, the work environment must be engineered to minimize exposure.

• Chemical Fume Hood: All handling of solid N-Me-p-nitro-Phe-OH and its concentrated solutions must be performed inside a certified chemical fume hood.[2] This is the most critical engineering control, as it contains dust and vapors at the source.

• Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive emissions are diluted and removed.

• Safety Stations: An operational safety shower and eyewash station must be located in close proximity to the workstation.[10]

Personal Protective Equipment (PPE): The Last Line of Defense

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

• Eye and Face Protection:

  • Chemical Splash Goggles: These are required at all times and must offer a complete seal around the eyes, conforming to ANSI Z87.1 standards (or regional equivalents like EN 166).[5][10][13]

  • Face Shield: A full-face shield should be worn over the goggles, especially when handling larger quantities of the solid or during procedures with a high splash potential.[5]

• Skin and Body Protection:

  • Gloves: Chemical-resistant gloves are essential. Nitrile gloves are a suitable initial choice. Always inspect gloves for tears or pinholes before use.[5] For prolonged operations, consider heavier-duty gloves or double-gloving. Contaminated gloves must be removed using the proper technique (without touching the outer surface) and disposed of as hazardous waste.[5]

  • Laboratory Coat: A flame-resistant lab coat that fits properly and is kept fully buttoned is required.[2]

  • Chemical-Resistant Apron: For added protection against spills, a chemical-resistant apron should be worn over the lab coat.[2]

• Respiratory Protection:

  • Respirator: When handling the solid powder outside of a glovebox or other highly contained system, a NIOSH-approved respirator is necessary to prevent inhalation of fine particles.[10][14] A filtering facepiece respirator (e.g., N95, P100) or a half-mask respirator with particulate filters is recommended.[14] All respirator use must comply with a formal respiratory protection program, including fit-testing.

Standard Operating Procedure: Weighing and Preparing a Stock Solution

This protocol provides a step-by-step guide that integrates the necessary safety measures.

• Preparation:

  • Verify that the chemical fume hood is operational (check airflow monitor).

  • Designate a specific area within the hood for the procedure to contain any potential spills.[2]

  • Assemble all necessary equipment: spatulas, weigh paper or boat, beaker, stir bar, wash bottle with solvent, and labeled waste containers.

• Donning PPE:

  • Don lab coat and apron.

  • Don chemical splash goggles and face shield.

  • Don respirator (if required by your risk assessment for handling the powder).

  • Don two pairs of nitrile gloves.

• Weighing and Transfer (Inside the Fume Hood):

  • Place a tared weigh boat on the analytical balance inside the fume hood.

  • Carefully transfer the desired amount of N-Me-p-nitro-Phe-OH powder to the weigh boat using a clean spatula. Minimize any disturbance that could create airborne dust.

  • Record the mass, then carefully transfer the powder into the designated beaker.

  • Tap the weigh boat to ensure all powder is transferred.

• Solubilization:

  • Slowly add the desired solvent to the beaker containing the powder.

  • Place the beaker on a stir plate within the fume hood and add a magnetic stir bar to facilitate dissolution.

  • If necessary, rinse the weigh boat with a small amount of solvent and add the rinsate to the beaker to ensure a quantitative transfer.

• Post-Procedure and Cleanup:

  • Place the contaminated weigh paper, outer gloves, and any disposable items into the designated solid hazardous waste container located inside the fume hood.[2]

  • Wipe down the spatula, balance, and any affected surfaces within the fume hood with a solvent-dampened towel, disposing of the towel in the solid waste container.

  • Remove PPE in the reverse order it was donned, being careful to avoid cross-contamination. Remove the inner gloves last.

  • Wash hands and forearms thoroughly with soap and water.[10]

Emergency and Disposal Plans

Emergency Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3][10]

• Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.[10]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[3][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][14]

Waste Disposal:

All waste contaminated with N-Me-p-nitro-Phe-OH must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solids (gloves, weigh paper, paper towels, etc.) in a dedicated, clearly labeled, and sealed hazardous waste container.[2]

• Liquid Waste: Collect all unused solutions and solvent rinses in a separate, clearly labeled, and sealed hazardous liquid waste container.[2] Do not pour any waste down the drain.[13]

• Final Disposal: All waste must be disposed of through a licensed professional waste disposal service in accordance with all federal, state, and local regulations.[13]

Visualized Workflows

The following diagrams illustrate the decision-making processes for safety and waste management.

Caption: PPE selection logic based on the physical form of the chemical.

Caption: Segregation and disposal workflow for hazardous waste.

References

• BenchChem. (n.d.). Personal protective equipment for handling 2-Nitro-benzo[B]thiophene-3-carbonitrile.
• BenchChem. (n.d.). Personal protective equipment for handling 3-Nitro-2-hexene.
• HIMEDIA. (2013). Material Safety Data Sheet.
• AAPPTec. (n.d.). MSDS - Safety Data Sheet: N-Fmoc-2-methyl-L-phenylalanine.

• East Harbour Group. (2022). Material Safety Data Sheet N-Methyl-4-Nitroaniline. Retrieved from [Link]

• PubChem. (n.d.). N-Methyl-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Nitrophenols. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). HEALTH EFFECTS - Toxicological Profile for Nitrophenols. Retrieved from [Link]

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